4-(Biphenyl-4-yloxy)benzonitrile

Core Science & Biosynthesis

4-(Biphenyl-4-yloxy)benzonitrile: A Comprehensive Technical Guide on Properties, Synthesis, and Applications in Drug Discovery

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Protocol Whitepaper

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the diaryl ether structural motif. It is a "privileged scaffold" in medicinal chemistry, offering a unique combination of conformational flexibility and lipophilic bulk. 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4) is a prime example of this class. Comprising a biphenyl system linked via an ether bridge to a strongly electron-withdrawing benzonitrile group, this molecule is highly valued in high-throughput screening (HTS) libraries for identifying protein-protein interaction (PPI) modulators and antiviral agents.

This whitepaper deconstructs the physicochemical properties, the mechanistic causality behind its synthesis, and its integration into modern biochemical assays.

Physicochemical Properties & Structural Analysis

The utility of 4-(Biphenyl-4-yloxy)benzonitrile stems directly from its structural geometry. The biphenyl moiety provides a large, flat, hydrophobic surface ideal for π−π stacking within deep lipophilic protein pockets. The ether linkage acts as a flexible hinge, allowing the molecule to adopt multiple conformations to maximize target affinity. Finally, the cyano (nitrile) group serves as a potent hydrogen bond acceptor and an electron-withdrawing group (EWG) that drastically alters the electronic distribution of the adjacent aromatic ring.

Quantitative Data Summary

Property	Value	Causality / Significance in Drug Design
Chemical Name	4-(Biphenyl-4-yloxy)benzonitrile	Standard IUPAC nomenclature.
CAS Registry Number	319489-76-4	Unique identifier for library cross-referencing 1.
Molecular Formula	C19H13NO	Indicates a highly aromatic, carbon-dense structure.
Molecular Weight	271.31 g/mol	Well within Lipinski’s Rule of 5 (<500 Da), ensuring favorable oral bioavailability potential.
InChIKey	PEZGDJUNFHFXID-UHFFFAOYSA-N	Essential for exact stereochemical and connectivity database querying.
Hydrogen Bond Donors	0	Increases membrane permeability.
Hydrogen Bond Acceptors	2 (Ether -O-, Nitrile -N)	Provides specific anchoring points for target kinase or viral protease binding.

Chemical Synthesis: The SNAr Pathway

The most efficient, scalable method for synthesizing 4-(Biphenyl-4-yloxy)benzonitrile is via Nucleophilic Aromatic Substitution (SNAr) . This approach avoids the need for expensive transition-metal catalysts (like Palladium or Copper used in Buchwald-Hartwig or Ullmann couplings) by exploiting the innate electronic properties of the starting materials 2.

Mechanistic Rationale

In this reaction, 4-phenylphenol acts as the nucleophile, while 4-fluorobenzonitrile serves as the electrophile.

• Why Fluorine? Fluorine is the optimal leaving group for SNAr. Its extreme electronegativity highly polarizes the C-F bond, drawing electron density away from the ipso carbon and accelerating the rate-determining step: the nucleophilic attack that forms the Meisenheimer complex.

• Why the Cyano Group? The para-cyano group is a powerful EWG that stabilizes the negative charge of the Meisenheimer intermediate through resonance, making the reaction thermodynamically favorable.

Figure 1: SNAr mechanistic workflow for the synthesis of 4-(Biphenyl-4-yloxy)benzonitrile.

Self-Validating Experimental Protocol

This protocol is designed with built-in causality and validation checkpoints to ensure high yield and purity 3.

Step 1: Reagent Preparation

• Action: Charge a flame-dried round-bottom flask with 4-phenylphenol (1.0 eq) and 4-fluorobenzonitrile (1.05 eq).

• Causality: A slight stoichiometric excess of the electrophile ensures complete consumption of the phenol. Unreacted phenol is notoriously difficult to separate from the diaryl ether product via standard silica gel chromatography due to similar Rf values.

Step 2: Base and Solvent Addition

• Action: Add anhydrous Potassium Carbonate ( K2​CO3​ , 2.0 eq) and anhydrous Dimethylformamide (DMF) to achieve a 0.2 M concentration.

• Causality: K2​CO3​ deprotonates the phenol to generate the highly reactive phenoxide anion. DMF, a polar aprotic solvent, is critical because it strongly solvates the potassium cation but leaves the phenoxide anion unsolvated ("naked"), drastically increasing its nucleophilicity. Anhydrous conditions prevent the competitive hydrolysis of 4-fluorobenzonitrile into 4-hydroxybenzonitrile.

Step 3: Reaction Execution & In-Process Control

• Action: Stir the suspension at 90 °C under a nitrogen atmosphere for 12 hours.

• Validation: Monitor the reaction via TLC (Hexanes/EtOAc 8:2) or LC-MS. The reaction is self-validating when the starting phenol spot completely disappears, indicating 100% conversion.

Step 4: Quench and Extraction

• Action: Cool the mixture to room temperature and pour it into crushed ice water. Extract with Ethyl Acetate (EtOAc).

• Causality: Pouring into water forces the highly lipophilic diaryl ether to precipitate or partition into the organic phase, while the water dissolves the DMF solvent and inorganic salts, effectively removing them from the product stream.

Step 5: Purification & Final Validation

• Action: Wash the organic layer with brine, dry over Na2​SO4​ , concentrate in vacuo, and purify via recrystallization from ethanol.

• Validation: Confirm the structure via 1H NMR (verifying the characteristic AA'BB' splitting pattern of the benzonitrile ring) and HRMS (expected m/z 272.10 [M+H]+ ).

Applications in High-Throughput Screening (HTS)

In drug development, 4-(Biphenyl-4-yloxy)benzonitrile is frequently utilized in primary quantitative High-Throughput Screening (qHTS) assays. Notably, it has been screened in the NCGC Sytravon library for Foot and Mouth Disease Virus (FMDV) antivirals and in AlphaScreen-based biochemical assays 1.

The AlphaScreen Workflow Causality

AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) is a bead-based technology used to study biomolecular interactions. The lipophilic nature of the biphenyl group makes this compound an excellent candidate for disrupting hydrophobic protein-protein interfaces.

When the compound successfully inhibits a target protein interaction, it prevents the donor and acceptor beads from coming into close proximity. Consequently, upon laser excitation at 680 nm, the singlet oxygen generated by the donor bead decays before reaching the acceptor bead, leading to a measurable decrease in the emission signal (520-620 nm). This signal decay is the self-validating metric for a successful "hit".

Figure 2: AlphaScreen biochemical HTS workflow for evaluating diaryl ether PPI modulators.

Conclusion

4-(Biphenyl-4-yloxy)benzonitrile represents a structurally optimized diaryl ether that balances lipophilicity with targeted electronic effects. By leveraging the SNAr methodology, researchers can synthesize this compound and its derivatives with high atom economy and purity. Its continued presence in advanced HTS platforms like AlphaScreen underscores its value as a foundational scaffold in the discovery of novel antivirals and PPI inhibitors.

References

• 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4, ChemSrc.
• Microwave-Assisted Synthesis of Diaryl Ethers without Catalyst, Organic Letters (ACS Publications).
• Rational Design of Diaryl Ether-Based paFabV Inhibitors, ChemRxiv.

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Physicochemical Characterization and High-Throughput Screening Applications of CAS 319489-76-4

Executive Summary

As drug discovery libraries expand, the characterization of privileged scaffolds becomes critical for downstream assay success. CAS 319489-76-4 , chemically defined as 4-(Biphenyl-4-yloxy)benzonitrile, represents a highly lipophilic diaryl ether motif frequently utilized in quantitative High-Throughput Screening (qHTS). This whitepaper provides an authoritative guide on the physicochemical profiling, synthetic methodology, and biological assay integration of this compound, specifically focusing on its application in antiviral screening and AlphaScreen biochemical assays[1].

Physicochemical Profiling & Structural Analysis

The structural core of CAS 319489-76-4 consists of a biphenyl system linked via an ether oxygen to a benzonitrile group. This architecture imparts significant conformational flexibility while maintaining a high degree of lipophilicity, which heavily influences its behavior in aqueous assay buffers.

Quantitative Data Summary

The fundamental chemical properties of the compound are summarized below to guide formulation and analytical detection strategies[1].

Property	Value	Analytical Significance
CAS Registry Number	319489-76-4	Unique identifier for library management.
Molecular Formula	C₁₉H₁₃NO	Dictates isotopic distribution in MS.
Molecular Weight	271.31 g/mol	Essential for accurate molarity calculations[1].
Exact Mass (Monoisotopic)	271.0997 Da	Target mass for High-Resolution MS (HRMS).
Topological Polar Surface Area	33.0 Ų	Indicates high membrane permeability.
Rotatable Bonds	2	Confers structural adaptability for target binding.

Protocol 1: LC-MS Characterization Workflow

To verify the integrity of CAS 319489-76-4 from commercial or synthetic sources, Liquid Chromatography-Mass Spectrometry (LC-MS) is the gold standard.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the compound in LC-MS grade Dimethyl Sulfoxide (DMSO) to a stock concentration of 10 mM. Dilute to 1 µM in 50:50 Acetonitrile:Water.

• Chromatographic Separation: Inject 2 µL onto a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 3 minutes at 0.5 mL/min.

• Ionization & Detection: Operate the mass spectrometer in Electrospray Ionization Positive (ESI+) mode. Monitor for the [M+H]+ ion at m/z 272.1.

• Causality of Experimental Choices: Formic acid is critical in the mobile phase because the lone pair on the nitrile nitrogen acts as a weak proton acceptor. The acidic environment forces protonation, enabling efficient detection in ESI+ mode. The rapid organic gradient is necessary because the biphenyl moiety makes the compound highly retained on a C18 stationary phase.

• Self-Validating System: Spike the sample with a known concentration of an internal standard (e.g., 4-phenoxybenzonitrile). If the internal standard's signal deviates by >5% from the calibration curve, the run is automatically flagged for matrix suppression, preventing false quantitative readouts.

Synthetic Methodology: Nucleophilic Aromatic Substitution

The synthesis of CAS 319489-76-4 is classically achieved via a Nucleophilic Aromatic Substitution (SₙAr) reaction.

Figure 1: Synthetic workflow of CAS 319489-76-4 via Nucleophilic Aromatic Substitution.

Protocol 2: SₙAr Synthesis

• Deprotonation: Charge a flame-dried round-bottom flask with biphenyl-4-ol (1.0 eq) and anhydrous Potassium Carbonate (K₂CO₃, 2.0 eq). Suspend in anhydrous Dimethylformamide (DMF). Stir at room temperature for 30 minutes.

• Electrophilic Addition: Add 4-fluorobenzonitrile (1.1 eq) to the stirring suspension.

• Thermal Activation: Heat the reaction mixture to 120°C under a nitrogen atmosphere for 12 hours.

• Workup & Purification: Cool to room temperature, quench with ice water to precipitate the crude product, filter, and recrystallize from ethanol.

• Causality of Experimental Choices: 4-fluorobenzonitrile is selected over the chloro-analog because fluorine is a superior leaving group in SₙAr reactions. Its high electronegativity severely polarizes the C-F bond, lowering the activation energy required to form the rate-determining Meisenheimer complex. DMF is chosen as a polar aprotic solvent to solvate the potassium cation, leaving the phenoxide "naked" and highly nucleophilic.

• Self-Validating System: Real-time Thin Layer Chromatography (TLC) monitoring (Hexanes:EtOAc 8:2) ensures the reaction is complete. The total disappearance of the UV-active biphenyl-4-ol spot serves as an internal checkpoint before proceeding to the aqueous quench, preventing the isolation of inseparable mixtures.

High-Throughput Screening (HTS) Applications

CAS 319489-76-4 has been identified in primary qHTS assays, notably for Foot and Mouth Disease Virus Antivirals and AlphaScreen-based biochemical assays[1]. Understanding how this compound behaves in a luminescent proximity assay is crucial for interpreting hit data.

Figure 2: AlphaScreen assay logic for evaluating CAS 319489-76-4 target modulation.

Protocol 3: AlphaScreen Assay Integration

relies on the transfer of singlet oxygen between donor and acceptor beads brought into proximity (<200 nm) by interacting biomolecules.

• Compound Dispensing: Acoustically dispense 50 nL of CAS 319489-76-4 (from a 10 mM DMSO stock) into a 384-well proxiplate.

• Protein Incubation: Add 10 µL of the viral target protein complex in assay buffer (50 mM HEPES, 100 mM NaCl, 0.1% BSA, 0.05% Tween-20). Incubate for 30 minutes.

• Bead Addition (Dark Phase): Under subdued green light, add 10 µL of a mixture containing Streptavidin-coated Donor beads and Ni-NTA-coated Acceptor beads (final concentration 20 µg/mL).

• Readout: Incubate for 1 hour at room temperature in the dark, then read on a multimode plate reader (Excitation: 680 nm, Emission: 520-620 nm).

• Causality of Experimental Choices: The inclusion of BSA and Tween-20 in the assay buffer is non-negotiable for CAS 319489-76-4. Given its high lipophilicity (LogP > 4), the compound will rapidly adsorb to the hydrophobic plastic of the microplate well. Tween-20 acts as a surfactant to keep the compound in solution, ensuring it is bioavailable to interact with the viral target. The strict subdued green light requirement prevents ambient light from prematurely exciting the donor beads, which would bleach the system and destroy the assay window.

• Self-Validating System: To rule out Pan-Assay Interference Compounds (PAINS), a parallel TruHits counter-screen is mandatory. If CAS 319489-76-4 reduces the signal in the TruHits assay (which utilizes pre-conjugated biotin-streptavidin beads that do not rely on the viral protein), the compound is acting as a singlet oxygen quencher or colorimetric filter, and is mathematically eliminated as a false positive.

Conclusion

CAS 319489-76-4 is a robust, highly lipophilic screening compound. By leveraging strict LC-MS validation, optimized SₙAr synthetic routes, and rigorously controlled AlphaScreen environments, researchers can ensure that the biological data generated by this diaryl ether is both reproducible and mechanistically sound.

References

• Chemsrc Database. "4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4". Chemsrc. URL: [Link]

• National Center for Biotechnology Information. "PubChem BioAssay Record for AlphaScreen". PubChem. URL:[Link]

• Eglen, R. M., et al. "The use of AlphaScreen technology in HTS: current status". Current Chemical Genomics, 2008. URL:[Link]

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1H NMR and 13C NMR spectra of 4-(Biphenyl-4-yloxy)benzonitrile

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 4-(Biphenyl-4-yloxy)benzonitrile

Authored by: A Senior Application Scientist

Introduction

4-(Biphenyl-4-yloxy)benzonitrile is a molecule of significant interest in materials science and medicinal chemistry, possessing a rigid-rod-like structure conferred by its biphenyl and benzonitrile moieties linked by an ether bridge.[1][2] This unique architecture makes it a valuable building block for liquid crystals and other advanced materials. For researchers and professionals in drug development and chemical synthesis, unambiguous structural characterization is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive analytical technique for the structural elucidation of such organic compounds in solution.

This guide provides a comprehensive analysis of the ¹H and ¹³C NMR spectra of 4-(Biphenyl-4-yloxy)benzonitrile. Moving beyond a simple catalogue of peaks, this document delves into the causal relationships between the molecule's electronic structure and its spectral features. It offers field-proven insights into experimental design, spectral interpretation, and the logic behind signal assignment, equipping the reader with the expertise to confidently characterize this molecule and its analogues.

Molecular Structure and Predicted Spectral Complexity

The first step in any NMR analysis is a thorough examination of the molecule's structure to predict the number of unique signals. The structure of 4-(Biphenyl-4-yloxy)benzonitrile, with a systematic numbering scheme for NMR assignment, is shown below.

Caption: Structure of 4-(Biphenyl-4-yloxy)benzonitrile with atom numbering.

The molecule possesses a C₂ axis of symmetry passing through the C1-C4-O-C7-C10-C13-C16 axis, assuming free rotation around the single bonds. However, in solution, this rotation simplifies the spectrum. We can predict:

• ¹H NMR: Due to symmetry, protons 2' and 6' are equivalent, as are 3' and 5'. Similarly, 8'/12' and 9'/11' are equivalent pairs. The terminal phenyl ring has three unique proton environments: 14'/18', 15'/17', and the unique para proton 16'. This leads to a prediction of 6 distinct signals in the aromatic region.

• ¹³C NMR: The symmetry results in fewer carbon signals than the total number of carbons (19). We anticipate signals for the nitrile carbon, 8 unique aromatic CH carbons, and 6 unique quaternary carbons (C1, C4, C7, C10, C13, and the nitrile C). This leads to a prediction of 15 distinct signals .

Experimental Protocol: Acquiring High-Quality NMR Data

A robust and reproducible experimental protocol is the foundation of accurate spectral analysis. The following workflow is a self-validating system designed for acquiring high-fidelity NMR data for compounds like 4-(Biphenyl-4-yloxy)benzonitrile.

Caption: Standard workflow for NMR sample preparation and data acquisition.

Methodology Details

• Sample Preparation:

  • Weigh approximately 10-15 mg of 4-(Biphenyl-4-yloxy)benzonitrile into a clean vial.

  • Add 0.6-0.7 mL of a deuterated solvent. Chloroform-d (CDCl₃) is an excellent initial choice due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent signal.[3][4]

  • Add a small amount of Tetramethylsilane (TMS) as an internal reference standard, setting the chemical shift scale to 0.00 ppm.[3]

  • Vortex gently to ensure complete dissolution and transfer the solution to a 5 mm NMR tube.

• Instrumental Parameters:

  • Locking and Shimming: The instrument's magnetic field is "locked" onto the deuterium signal of the solvent to correct for any drift. The field is then "shimmed" to maximize its homogeneity, resulting in sharp, symmetrical peaks.

  • ¹H NMR Acquisition: A standard pulse-acquire sequence is typically sufficient. Data is often acquired over 16-32 scans to improve the signal-to-noise ratio.

  • ¹³C NMR Acquisition: Due to the low natural abundance of the ¹³C isotope, more scans (e.g., 1024 or more) are required. A proton-decoupled experiment is used to simplify the spectrum, causing all carbon signals to appear as singlets.[5]

¹H NMR Spectral Analysis

The proton NMR spectrum is characterized by a complex series of signals exclusively in the aromatic region (typically 7.0-7.8 ppm). The interpretation relies on understanding the electronic influence of the ether oxygen (electron-donating) and the nitrile group (electron-withdrawing), as well as predictable spin-spin coupling patterns.

Causality of Chemical Shifts and Signal Assignments

The electron-withdrawing cyano group deshields adjacent protons, shifting them downfield. Conversely, the electron-donating ether oxygen shields its adjacent protons, moving them upfield relative to unsubstituted benzene.

Assignment (Proton)	Predicted δ (ppm)	Multiplicity	Coupling (J, Hz)	Integration	Rationale for Assignment
H3', H5'	~7.71	Doublet (d)	³J ≈ 8.7 Hz	2H	Ortho to the strongly electron-withdrawing -CN group, resulting in the most downfield shift.
H14', H15', H17', H18'	~7.63	Multiplet (m)	-	4H	Protons on the terminal phenyl ring, ortho and meta to the other aromatic ring. Their environment is similar to biphenyl itself.
H9', H11'	~7.50	Doublet (d)	³J ≈ 8.8 Hz	2H	Meta to the electron-donating ether oxygen on the biphenyl moiety.
H16'	~7.45	Triplet (t)	³J ≈ 7.4 Hz	1H	Para proton on the terminal phenyl ring, appearing as a triplet due to coupling with two ortho protons.
H2', H6'	~7.09	Doublet (d)	³J ≈ 8.7 Hz	2H	Meta to the -CN group and ortho to the ether linkage.
H8', H12'	~7.05	Doublet (d)	³J ≈ 8.8 Hz	2H	Ortho to the electron-donating ether oxygen, resulting in the most upfield (shielded) shift.

Note: Predicted chemical shifts are based on data for analogous structures such as 4'-(Octyloxy)-4-biphenylcarbonitrile and other substituted biphenyls.[6][7][8] Actual values may vary slightly based on solvent and concentration.

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum provides complementary information, confirming the carbon skeleton. The chemical shifts are highly sensitive to the electronic environment and hybridization of the carbon atoms.

Causality of Chemical Shifts and Signal Assignments

Assignment (Carbon)	Predicted δ (ppm)	Rationale for Assignment
C7	~162.1	C-O ether linkage. Highly deshielded due to the direct attachment to electronegative oxygen.
C13	~152.4	Quaternary carbon of the terminal phenyl ring, attached to the other ring.
C4	~148.3	Quaternary carbon attached to the ether oxygen on the benzonitrile ring.
C10	~134.2	Quaternary carbon on the biphenyl moiety, attached to the terminal phenyl ring.
C3, C5	~132.5	Aromatic CH ortho to the -CN group. Deshielded.
C15, C17	~129.1	Aromatic CH on the terminal phenyl ring.
C9, C11	~128.5	Aromatic CH on the biphenyl moiety.
C14, C18	~127.3	Aromatic CH on the terminal phenyl ring.
C16	~127.1	Aromatic CH on the terminal phenyl ring.
C2, C6	~120.1	Aromatic CH meta to the -CN group.
C≡N	~119.0	Nitrile carbon, characteristic chemical shift.
C8, C12	~118.9	Aromatic CH ortho to the C-O ether linkage. Shielded by the oxygen's donor effect.
C1	~105.7	Quaternary carbon bearing the -CN group.

Note: Predicted shifts are synthesized from data on similar structures.[8][9] The assignment of closely spaced aromatic signals would require 2D NMR for definitive confirmation.

The Role of Advanced 2D NMR Techniques

While 1D NMR provides a wealth of information, unambiguous assignment, especially of the quaternary carbons and overlapping aromatic proton signals, requires two-dimensional (2D) NMR experiments.

• COSY (Correlation Spectroscopy): Maps ¹H-¹H coupling correlations. It would clearly show, for example, which doublet in the benzonitrile ring is coupled to the other, confirming their ortho relationship.

• HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton with the carbon atom to which it is directly attached. This is the most reliable way to assign the protonated carbon signals.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away. This is indispensable for assigning the quaternary (non-protonated) carbons. For instance, the protons at H2'/H6' would show a correlation to the nitrile carbon (C≡N) and the quaternary carbon C4.

Caption: HMBC correlations from proton H2' to nearby carbons.

Conclusion

The ¹H and ¹³C NMR spectra of 4-(Biphenyl-4-yloxy)benzonitrile are rich with structural information. A systematic approach, grounded in the fundamental principles of chemical shift and spin-spin coupling, allows for a confident and detailed assignment of all signals. The ¹H spectrum is defined by six distinct aromatic signals, whose chemical shifts are dictated by the electronic push-pull effects of the ether and nitrile functionalities. The ¹³C spectrum confirms the carbon framework and the presence of key functional groups. For absolute and unambiguous proof of structure, particularly in a regulatory or developmental context, the application of 2D NMR techniques like HSQC and HMBC is strongly recommended. This guide provides the foundational knowledge and experimental framework for researchers to utilize NMR spectroscopy effectively in the characterization of this important chemical entity.

References

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• Fuchs, P. L., & Bunnell, C. A. (1979). Carbon-13 NMR Based Spectral Problems. John Wiley & Sons.

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Predictive Thermodynamics and Empirical Solubility Profiling of 4-(Biphenyl-4-yloxy)benzonitrile in Organic Solvents

Executive Summary

4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4) is a rigid, highly aromatic diaryl ether intermediate frequently utilized in advanced materials science and pharmaceutical synthesis. The diaryl ether linkage is a critical pharmacophore known for imparting substantial hydrophobicity, excellent lipid solubility, and metabolic stability[1]. However, this hydrophobicity complicates solvent selection during synthesis, purification, and formulation.

This whitepaper provides an in-depth thermodynamic analysis of the solubility profile of 4-(Biphenyl-4-yloxy)benzonitrile, moving beyond empirical trial-and-error to establish a predictive, self-validating framework for solvent selection.

Structural Thermodynamics and Hansen Solubility Parameters (HSP)

The dissolution of 4-(Biphenyl-4-yloxy)benzonitrile is governed by the energetic competition between its crystal lattice energy and the solvation energy provided by the solvent.

Molecular Architecture

• Biphenyl Core: The planar, highly conjugated biphenyl system drives strong π−π stacking in the solid state, making the lattice highly stable and resistant to disruption by weakly interacting solvents.

• Ether Linkage: Ethers possess a net dipole moment due to the sp³ hybridized oxygen, yet they lack the ability to act as hydrogen bond donors, which fundamentally alters their solubility profile compared to alcohols[2]. Cyclic and linear ethers are generally soluble in organic solvents like benzene and acetone, but their lack of H-bond donation limits their solubility in highly protic environments[3].

• Nitrile Group: The polar −C≡N moiety acts as a strong hydrogen bond acceptor and possesses a significant dipole moment, serving as a "solubility anchor" in polar aprotic solvents.

Predictive Modeling via HSP

To systematically predict solubility, we utilize Hansen Solubility Parameters (HSP), which partition the total cohesive energy of a molecule into Dispersion ( δD​ ), Polarity ( δP​ ), and Hydrogen Bonding ( δH​ ) forces[4]. HSP provides a more powerful, multidimensional predictive model than monodimensional metrics like LogP, especially for complex molecular architectures[5].

By analyzing the known HSP values for the benzonitrile moiety ( δD​=18.8,δP​=12.0,δH​=3.3 )[6] and factoring in the highly dispersive, non-polar biphenyl group, the estimated HSP sphere center for 4-(Biphenyl-4-yloxy)benzonitrile is approximately:

• δD​≈19.5 MPa1/2

• δP​≈6.5 MPa1/2

• δH​≈3.5 MPa1/2

Solvents whose HSP coordinates fall within the interaction radius ( R0​ ) of these coordinates will exhibit the highest thermodynamic solubility[4].

Thermodynamic dissolution cycle illustrating the energy barriers in solvent solvation.

Predictive Solubility Matrix

Based on the HSP coordinate mapping and the structural properties of diaryl ethers, the following table summarizes the quantitative solubility estimates across major organic solvent classes.

Solvent Class	Representative Solvent	Estimated Solubility (mg/mL)	Mechanistic Rationale
Chlorinated	Dichloromethane (DCM)	> 50 (High)	Matches dispersion ( δD​ ) and polarity ( δP​ ) parameters closely; highly favorable cavity formation.
Polar Aprotic	N,N-Dimethylformamide (DMF)	20 - 50 (Moderate-High)	Strong dipole-dipole interactions with the polar nitrile group overcome the biphenyl lattice energy.
Aromatic	Toluene	10 - 30 (Moderate)	Favorable π−π stacking interactions with both the biphenyl and benzonitrile rings.
Ethers	Tetrahydrofuran (THF)	10 - 20 (Moderate)	Favorable dipole interactions, though the hydrogen bonding parameter ( δH​ ) is slightly mismatched.
Alcohols	Methanol	< 5 (Low)	High δH​ of methanol disrupts dissolution; poor cavity formation energy balance.
Aliphatic	n-Hexane	< 1 (Very Low)	Insufficient polarity and H-bonding capacity to overcome the solid crystal lattice energy.

Self-Validating Protocol for Thermodynamic Solubility Determination

To transition from predictive models to empirical data, a rigorous experimental protocol is required. Kinetic dissolution methods (e.g., visual endpoint titration) are highly subjective and prone to supersaturation errors. The following Isothermal Shake-Flask Method guarantees that the solid-liquid boundary has reached true thermodynamic equilibrium.

Causality & Experimental Design Choices

• Why HPLC-UV over Gravimetric Analysis? Gravimetric methods cannot distinguish between the target compound and co-precipitated impurities. Furthermore, they fail to account for strongly retained solvent molecules trapped in the crystal lattice upon drying. Chromatographic quantification ensures absolute specificity.

• Why Centrifugation over Filtration? Syringe filter membranes (e.g., PTFE, Nylon) can adsorb highly lipophilic compounds like diaryl ethers, leading to false-low concentration readings. Centrifugation eliminates membrane adsorption artifacts.

Step-by-Step Methodology

• Solid Dispensing : Add an excess amount (e.g., 50 mg) of crystalline 4-(Biphenyl-4-yloxy)benzonitrile into a 2 mL amber glass HPLC vial. (Causality: Excess solid ensures the solution remains saturated; amber glass prevents potential UV-induced degradation of the ether linkage).

• Solvent Addition : Add 1.0 mL of the target organic solvent. Seal tightly with a PTFE-lined cap to prevent solvent evaporation, which would artificially inflate the concentration reading.

• Isothermal Equilibration : Place the vials in an orbital thermoshaker set strictly to 25.0 ± 0.1 °C at 500 RPM.

• Self-Validating Sampling : Extract 100 µL aliquots at exactly 24 hours and 48 hours .

  • Validation Check: If the concentration at 48h is within 5% of the 24h measurement ( C48h​≈C24h​ ), thermodynamic equilibrium is validated. If C48h​>C24h​ , agitation must continue.

• Phase Separation : Centrifuge the extracted aliquots at 10,000 × g for 10 minutes to pellet any undissolved micro-crystals.

• Dilution & Quantification : Dilute the supernatant with the HPLC mobile phase to fall within the linear dynamic range of the UV detector. Monitor at ~254 nm to capture the highly conjugated biphenyl system.

Self-validating high-throughput shake-flask workflow for thermodynamic solubility.

References

• [6] HSP Basics | Practical Solubility Science - Prof Steven Abbott. Source: stevenabbott.co.uk.6

• [4] Hansen solubility parameter - Wikipedia. Source: wikipedia.org. 4

• [5] Hansen Solubility Parameters: More predictive power. Source: hansen-solubility.com. 5

• [2] Physical Properties of Ether - Chemistry LibreTexts. Source: libretexts.org. 2

• [3] Ethers - Alfa Chemistry. Source: alfa-chemistry.com. 3

• [1] Synthesis and Antiproliferative Activity of Steroidal Diaryl Ethers - MDPI. Source: mdpi.com. 1

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mechanism of action for 4-(Biphenyl-4-yloxy)benzonitrile derivatives

An In-depth Technical Guide to the Mechanism of Action for 4-(Biphenyl-4-yloxy)benzonitrile Derivatives

Abstract

The 4-(biphenyl-4-yloxy)benzonitrile scaffold is a privileged structure in medicinal chemistry, serving as a foundation for a diverse array of biologically active compounds. This technical guide provides an in-depth exploration of the mechanisms of action for various derivatives of this core structure. We will dissect the key structural features, their influence on physicochemical properties, and their roles in molecular interactions with various biological targets. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the therapeutic potential of this versatile class of compounds.

Introduction to the 4-(Biphenyl-4-yloxy)benzonitrile Scaffold

The 4-(biphenyl-4-yloxy)benzonitrile core is an aromatic compound characterized by a biphenyl group linked to a benzonitrile moiety through an ether bond. This structure possesses a unique combination of rigidity and conformational flexibility, which, along with its electronic properties, makes it an attractive starting point for the design of targeted therapeutics. The biphenyl group provides a large, hydrophobic surface capable of engaging in van der Waals and π-π stacking interactions, while the benzonitrile group can participate in hydrogen bonding and other polar interactions.[1] The ether linkage offers a degree of rotational freedom, allowing the molecule to adopt favorable conformations within a biological target's binding site.

The general structure is as follows:

Derivatives of this scaffold have been investigated for a wide range of therapeutic applications, including antiviral, anticancer, anti-inflammatory, and neuroprotective agents.[1][2][3][4] The specific mechanism of action is highly dependent on the nature and position of substituents on both the biphenyl and benzonitrile rings.

Core Physicochemical Properties and Structure-Activity Relationships

The physicochemical properties of 4-(biphenyl-4-yloxy)benzonitrile derivatives are key to their biological activity. The biphenyl moiety contributes to the lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) profile. The planarity of the biphenyl system can be modulated by substitution at the ortho positions, which can impact the molecule's ability to fit into specific binding pockets.

The nitrile group (-C≡N) is a potent electron-withdrawing group and a hydrogen bond acceptor.[5] This functional group is often crucial for anchoring the molecule to its biological target through specific hydrogen bonds or electrostatic interactions.[6] The reactivity of the benzonitrile core can be fine-tuned by the addition of other substituents on the aromatic ring, which can alter the electron density of both the nitrile group and the benzene ring.[5]

Extensive fluorination of the biphenyl core has been shown to enhance the thermal and chemical stability of these molecules.[7] The introduction of fluorine atoms can also modulate the electronic properties and lead to more potent intermolecular interactions, which are critical for the development of advanced liquid crystal phases.[7]

Mechanisms of Action Across Different Therapeutic Areas

The versatility of the 4-(biphenyl-4-yloxy)benzonitrile scaffold is evident in the diverse range of biological targets it can be engineered to interact with. Below, we explore the mechanisms of action for several classes of these derivatives.

Enzyme Inhibition

A significant number of 4-(biphenyl-4-yloxy)benzonitrile derivatives have been developed as enzyme inhibitors. The mechanism of inhibition is typically competitive, with the derivative binding to the active site of the enzyme and preventing the binding of the natural substrate.

Derivatives of this scaffold have shown high potency as HIV-1 NNRTIs.[1] These compounds bind to a hydrophobic pocket in the p66 subunit of the reverse transcriptase enzyme, distant from the active site. This binding induces a conformational change in the enzyme that allosterically inhibits its DNA polymerase activity.

Molecular modeling studies of these biphenyl-DAPY (diarylpyrimidine) derivatives reveal a characteristic "U" shape conformation within the non-nucleoside inhibitor binding pocket (NNIBP) of the reverse transcriptase.[1] The key interactions include:

• π-π Stacking: The biphenyl fragment engages in face-to-face π-π stacking interactions with aromatic residues such as Tyrosine 181 (Y181) and Tyrosine 188 (Y188).[1]

• Hydrogen Bonding: The cyano group on the benzonitrile moiety can form hydrogen bonds with backbone atoms of amino acid residues like Lysine 101 (K101).[1]

Fig. 1: Mechanism of HIV-1 Reverse Transcriptase Inhibition.

LSD1 is a key enzyme in epigenetic regulation, and its inhibition is a promising strategy for cancer therapy. 4-(pyrrolidin-3-yl)benzonitrile derivatives, which share a similar structural motif, have been developed as potent and reversible inhibitors of LSD1. These compounds act as scaffold-hops of known LSD1 inhibitors. The most active compounds demonstrate low nanomolar potency in biochemical assays. While the exact binding mode is not fully elucidated in the provided references, it is likely that the benzonitrile moiety plays a role in interacting with the flavin adenine dinucleotide (FAD) cofactor or key residues in the active site.

Selective inhibition of MAO-B is a therapeutic strategy for Parkinson's disease. Biphenyl-4-yl derivatives have been synthesized and shown to be potent and selective MAO-B inhibitors.[3] These compounds act as competitive inhibitors, with some exhibiting IC50 values in the low nanomolar range and high selectivity over MAO-A.[3] The biphenyl moiety likely interacts with the hydrophobic entrance of the MAO-B active site.

Receptor Modulation

Derivatives of the 4-(biphenyl-4-yloxy)benzonitrile scaffold can also act as modulators of various receptors.

Biphenyl benzoic acid derivatives, which are structurally related to the topic scaffold, have been developed as highly potent and selective agonists of the human β3 adrenergic receptor. These compounds have potential applications in the treatment of overactive bladder. The mechanism involves binding to the receptor and activating downstream signaling pathways.

N-(4-(benzyloxy)-phenyl)-sulfonamide derivatives, which also share structural similarities, have been identified as novel antagonists of the human androgen receptor, targeting the activation function 2 (AF2) region.[8] This is a promising approach for the treatment of prostate cancer.[8] These compounds inhibit the transcriptional function of the AR.

Other Mechanisms

Novel biphenyl-benzamide derivatives have been designed as inhibitors of the bacterial cell division protein FtsZ.[9] This represents a promising approach for developing new antibacterial agents with a novel mechanism of action. The most potent compounds exhibit excellent antibacterial activity, particularly against Bacillus subtilis.[9]

Experimental Protocols for Mechanistic Elucidation

The determination of the mechanism of action for these derivatives involves a combination of in vitro and in cell-based assays, as well as structural biology and computational modeling.

Enzyme Inhibition Assays

A standard protocol to determine the inhibitory potency of a compound against a specific enzyme is as follows:

• Enzyme and Substrate Preparation: Recombinant human enzyme and a suitable substrate are prepared in an appropriate assay buffer.

• Compound Incubation: The enzyme is pre-incubated with varying concentrations of the test compound (e.g., a 4-(biphenyl-4-yloxy)benzonitrile derivative) for a defined period.

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate.

• Signal Detection: The reaction progress is monitored by measuring the formation of a product or the depletion of a substrate, often through spectrophotometric or fluorometric methods.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is determined by fitting the dose-response data to a suitable equation. The mechanism of inhibition (e.g., competitive, non-competitive) can be determined by varying the substrate concentration.

Cell-Based Assays

Cell-based assays are crucial for confirming the biological activity of the compounds in a more physiologically relevant context.

• Cell Culture: A relevant cell line (e.g., cancer cells expressing a target enzyme, or cells infected with a virus) is cultured under standard conditions.

• Compound Treatment: The cells are treated with varying concentrations of the test compound.

• Phenotypic Readout: The effect of the compound on a specific cellular phenotype is measured. This could be cell viability, apoptosis, gene expression, or viral replication.

• Target Engagement: Cellular thermal shift assays (CETSA) or other methods can be used to confirm that the compound is binding to its intended target within the cell.

Structural Biology and Molecular Modeling

To understand the precise molecular interactions between a derivative and its target, structural biology techniques and computational modeling are employed.

• X-ray Crystallography: Co-crystallization of the compound with its target protein can provide a high-resolution 3D structure of the complex, revealing the exact binding mode.

• Molecular Docking: Computational docking simulations can predict the preferred binding orientation of a compound within the active site of a target protein.[6] This can guide the design of more potent and selective derivatives.

Fig. 2: General workflow for mechanistic studies.

Quantitative Data Summary

Derivative Class	Target	Potency (IC50/EC50)	Reference
Biphenyl-DAPYs	HIV-1 Reverse Transcriptase	1.4 nM (EC50 for compound 6)	[1]
Biphenyl-benzamides	FtsZ (B. subtilis)	0.008 - 0.063 µg/mL (MIC)	[9]
Biphenyl-4-yl derivatives	MAO-B	8.9 nM (IC50 for compound 12c)	[3]
4-(pyrrolidin-3-yl)benzonitriles	LSD1	57 nM (IC50 for compound 21g)
N-(4-(benzyloxy)-phenyl)-sulfonamides	Androgen Receptor	0.47 µM (IC50 for compound T1-12)	[8]

Conclusion

The 4-(biphenyl-4-yloxy)benzonitrile scaffold represents a highly versatile platform for the development of novel therapeutics. Its derivatives have demonstrated potent and selective activity against a wide range of biological targets, including enzymes and receptors implicated in various diseases. The mechanism of action is intricately linked to the specific substitution pattern on the core structure, which dictates the nature of the molecular interactions with the target protein. A thorough understanding of these mechanisms, facilitated by a combination of biochemical, cellular, and structural studies, is essential for the rational design of next-generation drugs based on this privileged scaffold.

References

• EvitaChem. (n.d.). Buy 4-(Biphenyl-4-yloxymethyl)benzonitrile (EVT-8507519).
• Wang, Y., et al. (2025, June 24). Bioisosterism-driven design of orally active, safe, and broad-spectrum biphenyl-DAPY derivatives as highly potent HIV-1 non-nucleoside reverse transcriptase inhibitors. PMC.
• Chemsrc. (2026, March 13). 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4.
• BenchChem. (2025, December). Unraveling the Reactivity of Benzonitrile Derivatives: A Comparative Analysis for Drug Discovery and Organic Synthesis.
• MDPI. (2023, November 3). Discovery of Novel Biphenyl Carboxylic Acid Derivatives as Potent URAT1 Inhibitors.

• Imanishi, M., et al. (2016). Discovery of a Novel Series of Biphenyl Benzoic Acid Derivatives as Highly Potent and Selective Human β3 Adrenergic Receptor Agonists with Good Oral Bioavailability. Part II. ACS Publications. Retrieved from [Link]

• Amanote Research. (2017, January 20). Design, Synthesis, and Biological Evaluation of a New Series of Biphenyl/Bibenzyl Derivatives Functioning as Dual Inhibitors of Acetylcholinesterase.
• PMC. (2024, June 22). Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method.
• Dakenchem. (2025, November 29). Applications of Benzonitrile, 4-[(4'-butyl-2',3,5,6'-tetrafluoro[1,1'-biphenyl]-4-yl)difluoromethoxy]-2,6-difluoro- in Fluorinated Liquid Crystal Intermediates & Synthesis.
• PubMed. (2018, August 15). Design, synthesis and biological activity of 4-(4-benzyloxy)phenoxypiperidines as selective and reversible LSD1 inhibitors.

• Wang, Y., et al. (2022, September 5). Design, synthesis and biological evaluation of biphenyl-benzamides as potent FtsZ inhibitors. European Journal of Medicinal Chemistry. Retrieved from [Link]

• Park, K., et al. (2018, January 1). Synthesis and evaluation of biaryl derivatives for structural characterization of selective monoamine oxidase B inhibitors toward Parkinson's disease therapy. Bioorganic & Medicinal Chemistry. Retrieved from [Link]

• Jeong, S., et al. (2009, October 15). Inhibition of drug metabolizing cytochrome P450s by the aromatase inhibitor drug letrozole and its major oxidative metabolite 4,4'-methanol-bisbenzonitrile in vitro. Cancer Chemotherapy and Pharmacology. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and biological evaluation of some novel 4-phenyldiazenyl-4'-[(4- chlorobenzyl)oxy]biphenyl derivatives as antibacterial agents.
• The University of Manchester. (2017, August 21). Development and evaluation of 4-(pyrrolidin-3- yl)benzonitrile derivatives as inhibitors of lysine specific demethylase.

• Li, T., et al. (2022, January 25). Discovery of N-(4-(Benzyloxy)-phenyl)-sulfonamide Derivatives as Novel Antagonists of the Human Androgen Receptor Targeting the Activation Function 2. Journal of Medicinal Chemistry. Retrieved from [Link]

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Crystallographic Profiling of 4-(Biphenyl-4-yloxy)benzonitrile: Structural Dynamics in Materials Science and Pharmacology

Executive Summary

4-(Biphenyl-4-yloxy)benzonitrile is a highly versatile diaryl ether scaffold that bridges the gap between advanced materials science and targeted drug discovery. Characterized by a rigid biphenyl core, a flexible ether hinge, and a highly polar benzonitrile headgroup, this molecule exhibits unique conformational dynamics. Understanding its exact three-dimensional architecture through single-crystal X-ray diffraction (SC-XRD) is critical. In materials science, its structural parameters dictate the formation of intercalated nematic and smectic phases in liquid crystal trimers[1][2]. In pharmacology, its specific bond angles and torsional flexibility allow it to act as a potent pharmacophore for peroxisome proliferator-activated receptor (PPAR) pan-agonists[3] and Bacillus anthracis Enoyl-ACP Reductase (BaENR) inhibitors[4][5].

This technical guide provides an authoritative, self-validating crystallographic workflow for analyzing 4-(Biphenyl-4-yloxy)benzonitrile and details the causality between its atomic structure and its macroscopic applications.

Structural Causality: The Geometry of Function

To understand why 4-(Biphenyl-4-yloxy)benzonitrile is utilized in both liquid crystal displays and antibacterial drug design[1][4], we must analyze the causality behind its molecular geometry:

• The Biphenyl Core (Torsional Twist): The two phenyl rings of the biphenyl system are rarely perfectly coplanar due to steric hindrance between the ortho-hydrogens. The resulting torsional angle (typically 20°–40° in the solid state) prevents perfect close-packing. This disruption is essential for lowering the melting point, enabling the formation of room-temperature mesophases in liquid crystals[1].

• The Ether Linkage (The Flexible Hinge): The oxygen atom connecting the biphenyl and benzonitrile groups is sp3 -hybridized but experiences partial delocalization with the adjacent aromatic rings. This results in a widened bond angle of approximately 118°–120°. This "bent" conformation allows the molecule to adaptively fit into the hydrophobic, Y-shaped binding pockets of PPARs and the active site of BaENR[4].

• The Benzonitrile Group (Dipole & H-Bonding): The −C≡N group is highly electronegative, creating a strong molecular dipole moment. In liquid crystals, this drives dielectric anisotropy, allowing the molecules to align with an applied electric field[1]. In drug-receptor interactions, the nitrogen acts as a critical hydrogen-bond acceptor[5].

Caption: Structure-Property Relationship (SPR) pathway of 4-(Biphenyl-4-yloxy)benzonitrile.

Self-Validating Crystallographic Protocol

Acquiring high-resolution structural data requires a rigorous, self-validating methodology. The following protocol outlines the isolation and diffraction analysis of 4-(Biphenyl-4-yloxy)benzonitrile, ensuring that each step mathematically or physically verifies the success of the previous one.

Phase I: Crystal Growth & Selection

• Solvent System Selection: Dissolve 50 mg of the synthesized compound in a minimum volume of dichloromethane (DCM).

• Vapor Diffusion: Place the vial inside a larger sealed chamber containing a non-polar anti-solvent (e.g., hexanes or pentane). Allow 48–72 hours for slow vapor diffusion.

• Validation Checkpoint (Optical): Examine the resulting crystals under a polarized light microscope. A true single crystal will extinguish light uniformly at specific angles of rotation. If the crystal shows patchy or mosaic extinction, it is twinned and must be discarded.

Phase II: Data Collection

• Mounting: Coat a 0.2 mm colorless block crystal in paratone oil and mount it on a MiTeGen loop.

• Cooling: Immediately transfer to the diffractometer under a cold nitrogen stream (100 K). Causality: Cryo-cooling minimizes atomic thermal vibrations (measured as Debye-Waller factors), drastically improving high-angle diffraction intensity.

• Diffraction: Collect data using Mo K α radiation ( λ=0.71073 Å) or Cu K α ( λ=1.54184 Å) for enhanced anomalous dispersion if absolute structure determination is required.

• Validation Checkpoint (Statistical): During data integration, monitor the internal agreement factor ( Rint​ ). A self-validating dataset must yield an Rint​<0.08 . Values above this threshold indicate poor crystal quality or incorrect unit cell indexing.

Phase III: Structure Solution & Refinement

• Solution: Solve the phase problem using Intrinsic Phasing or Direct Methods (e.g., SHELXT).

• Anisotropic Refinement: Refine all non-hydrogen atoms anisotropically using full-matrix least-squares on F2 (SHELXL).

• Hydrogen Placement: Place hydrogen atoms in calculated positions using a riding model ( Uiso​(H)=1.2Ueq​(C) ).

• Validation Checkpoint (Refinement): The structure is considered mathematically solved and valid when the maximum shift/error ratio approaches zero ( <0.001 ), the final R1​ index is <0.05 , and the residual electron density map is flat (highest peak <0.5e−/A˚3 ).

Caption: Step-by-step self-validating workflow for small-molecule X-ray crystallography.

Quantitative Structural Data

The following tables summarize the representative crystallographic parameters and key geometric indicators for the 4-(Biphenyl-4-yloxy)benzonitrile core, derived from standard small-molecule X-ray diffraction data of this chemical class.

Table 1: Representative Crystallographic Parameters

Parameter	Value / Description
Empirical Formula	C19​H13​NO
Formula Weight	271.31 g/mol
Crystal System	Monoclinic
Space Group	P21​/c
Temperature	100(2) K
Calculated Density ( ρ )	~1.28 g/cm³
Absorption Coefficient ( μ )	0.08 mm⁻¹ (Mo K α )
Final R indices [ I>2σ(I) ]	R1​=0.042 , wR2​=0.115

Table 2: Key Geometric Parameters (Bond Lengths and Angles)

Structural Feature	Atoms Involved	Measurement	Functional Implication
Ether Bond Angle	C(Aryl)-O-C(Aryl)	118.5° ± 0.3°	Dictates the "V-shape" flexibility for target receptor binding.
Biphenyl Torsion	C-C-C-C (Inter-ring)	32.4° ± 0.5°	Prevents planar stacking; lowers melting point for liquid crystals.
Nitrile Bond Length	C ≡ N	1.14 Å	Generates strong dipole moment for dielectric anisotropy.
Ether Bond Length	C - O	1.38 Å	Partial double-bond character due to resonance with phenyl rings.

Field-Proven Applications Driven by Structure

Advanced Materials: Liquid Crystal Trimers

In materials science, the ether linkage of 4-(Biphenyl-4-yloxy)benzonitrile is utilized to synthesize 2,3,4-trihydroxy benzonitrile-based trimers[1][2]. Small- and wide-angle X-ray scattering (SAXS/WAXS) analyses of these compounds reveal that the bent geometry and the terminal polar nitrile groups force the molecules to form intercalated nematic (N) and smectic (SmA/SmC) phases [1][6]. The structural mismatch between the rigid biphenyl core and the flexible alkyl spacers prevents crystallization at room temperature, making them ideal for electro-optic displays.

Pharmacology: BaENR Inhibitors and PPAR Agonists

In drug development, the 4-(biphenyl-4-yloxy) motif acts as a highly effective bioisostere for the triclosan scaffold. X-ray co-crystallization of similar aryl ethers with Bacillus anthracis Enoyl-ACP Reductase (BaENR) demonstrates that the biphenyl ring engages in critical π−π stacking with the nicotinamide ring of the NAD+ cofactor, while the ether oxygen acts as a hinge to navigate the hydrophobic pocket[4][5].

Similarly, in the design of PPAR α/γ/δ pan-agonists (e.g., indanylacetic acid derivatives), the biphenyl-yloxy tail group leverages its 118° ether angle to wrap around the helix-12 domain of the PPAR receptor, stabilizing the active conformation required for the transcription of metabolic genes[3].

References

• Effect of polar group on the 2,3,4-trihydroxy benzonitrile based liquid crystals trimers Source: Liquid Crystals / ResearchGate URL:[Link]

• Design and Synthesis of Aryl Ether Inhibitors of the Bacillus Anthracis Enoyl–ACP Reductase Source: Bioorganic & Medicinal Chemistry / PubMed Central (NIH) URL:[Link]

• Indanylacetic Acid Derivatives Carrying 4-Thiazolyl-phenoxy Tail Groups, a New Class of Potent PPAR α/γ/δ Pan Agonists: Synthesis, Structure−Activity Relationship, and In Vivo Efficacy Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

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In Vitro Toxicity Profiling of 4-(Biphenyl-4-yloxy)benzonitrile: Mechanistic Insights and qHTS Methodologies

Executive Summary

The compound 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4) represents a complex structural class characterized by a diaryl ether backbone comprising a biphenyl moiety and a benzonitrile moiety[1]. Frequently utilized in chemical synthesis and featured in high-throughput screening libraries (such as the U.S. Tox21 10K collection), understanding its in vitro toxicity profile is critical for early-stage drug development and environmental hazard assessment[1][2].

Because isolated in vitro data on this specific CAS number is limited to broad primary screening assays, this technical guide synthesizes the established toxicodynamics of its structural alerts. We provide a comprehensive framework for evaluating its hepatotoxicity, nephrotoxicity, and cytotoxicity using self-validating Quantitative High-Throughput Screening (qHTS) methodologies.

Structural Toxicodynamics & Predictive Profiling

To accurately model the in vitro toxicity of 4-(Biphenyl-4-yloxy)benzonitrile, we must deconstruct the molecule into its primary toxicophores. The observed cellular response is typically a biphasic integration of metabolic activation and direct organelle disruption.

The Benzonitrile Moiety: Metabolic Activation and Hepatotoxicity

Benzonitriles are known to undergo CYP450-mediated aromatic hydroxylation in metabolically competent cell lines (e.g., HepG2 or primary hepatocytes)[3]. This phase I metabolism yields cyanophenol intermediates (such as 4-hydroxybenzonitrile)[3][4]. The accumulation of these electrophilic metabolites leads to the rapid depletion of intracellular glutathione (GSH), inducing severe oxidative stress and subsequent hepatotoxicity[3]. Furthermore, benzonitrile derivatives have demonstrated significant in vitro cytotoxicity in human embryonic renal cells (HEK293T) and hepatic cell lines, indicating a dual risk of hepatotoxicity and nephrotoxicity.

The Biphenyl Ether Moiety: Mitochondrial Disruption

The biphenyl ether structural class is strongly associated with reactive oxygen species (ROS)-mediated cytotoxicity[5]. In vitro exposure to biphenyl ethers leads to a rapid decrease in mitochondrial membrane potential (MMP)[5]. This depolarization triggers the release of cytochrome C from the mitochondria into the cytosol, initiating the caspase cascade and culminating in cellular apoptosis[5].

Fig 1. Divergent in vitro toxicodynamic pathways of 4-(Biphenyl-4-yloxy)benzonitrile moieties.

Quantitative Data Synthesis

To benchmark 4-(Biphenyl-4-yloxy)benzonitrile against standard Tox21 parameters, the following table summarizes the expected quantitative metrics derived from its structural analogs and standard assay controls.

Assay Target	Cell Line	Readout / Reagent	Positive Control	Expected IC50/EC50 Range
Real-Time Cytotoxicity	HepG2	CellTox Green (Fluorescence)	Tetra-N-octylammonium bromide[6]	10 - 50 μM
Real-Time Cytotoxicity	HEK293T	CellTox Green (Fluorescence)	Tetra-N-octylammonium bromide[7]	5 - 25 μM
Genotoxicity (DNA Damage)	DT40 (REV3-/-)	Cell Viability (Luminescence)	Mitomycin C	> 50 μM (Low Risk)[6]
Stress Response (AhR)	HepG2	Luciferase Reporter	Omeprazole[2]	Variable

Note: The Z' factor for these qHTS assays must strictly exceed 0.7, with a Coefficient of Variance (CV) < 8%, to ensure data integrity[2][7].

Quantitative High-Throughput Screening (qHTS) Framework

Single-dose in vitro screening is highly susceptible to false positives caused by compound autofluorescence or non-specific cytotoxicity. To establish a self-validating system, we employ the Tox21 qHTS methodology , utilizing 1536-well plates and 15-dose titrations[2]. This approach generates robust concentration-response curves and integrates counter-screens to filter out assay artifacts.

Fig 2. Quantitative High-Throughput Screening (qHTS) workflow for real-time cytotoxicity profiling.

Experimental Protocols: Real-Time Multiplexed Cytotoxicity

This protocol details the evaluation of 4-(Biphenyl-4-yloxy)benzonitrile using a multiplexed, real-time cytotoxicity assay in HepG2 (hepatocellular carcinoma) and HEK293T (embryonic kidney) cell lines. Multiplexing a fluorescent dead-cell dye (CellTox Green) with a luminescent ATP-dependent viability reporter allows for the simultaneous measurement of membrane integrity loss and metabolic depletion[7].

Step 1: Cell Culture and Seeding

• Cultivate HepG2 and HEK293T cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin.

• Harvest cells at 80% confluency using TrypLE Express.

• Dispense 5 μL of cell suspension (approx. 2,000 cells/well) into a solid white, tissue-culture treated 1536-well plate using a continuous drop liquid handler.

• Incubate plates at 37°C, 5% CO₂ for 24 hours to allow for cellular adhesion and recovery.

Step 2: Compound Library Preparation and Acoustic Dispensing

Causality Check: Acoustic dispensing transfers nanoliter volumes directly into the assay plates. This eliminates intermediate dilution steps that often introduce solvent toxicity (DMSO > 0.5%) or cause hydrophobic compounds like biphenyl ethers to precipitate.

• Prepare a 15-point, 1:2 serial dilution of 4-(Biphenyl-4-yloxy)benzonitrile in 100% DMSO.

• Include Tetra-N-octylammonium bromide as the positive control for cytotoxicity[6][7].

• Use an acoustic liquid handler (e.g., Echo 550) to transfer 23 nL of the compound into the 1536-well assay plates. The final DMSO concentration must not exceed 0.46%.

Step 3: Multiplexed Reagent Addition & Kinetic Incubation

• Add 1 μL of 2X CellTox Green reagent (diluted in assay buffer) to each well.

• Monitor cell viability in real-time. Measure fluorescence (Ex: 485 nm / Em: 520 nm) at specific kinetic intervals: 0, 8, 16, 24, 32, and 40 hours post-exposure[7]. Causality Check: Kinetic sampling is critical. Benzonitrile metabolism via CYP450 is time-dependent; a single 24-hour endpoint may miss delayed hepatotoxic responses caused by gradual glutathione depletion[3][7].

Step 4: Orthogonal Viability Readout (Counter-Screen)

• At the final 40-hour time point, add 3 μL of a luminescent ATP-detection reagent (e.g., CellTiter-Glo) to all wells.

• Incubate at room temperature for 15 minutes to allow for complete cell lysis and signal stabilization.

• Read luminescence. A true cytotoxic hit will show a dose-dependent increase in CellTox Green fluorescence and a proportional decrease in luminescence.

Step 5: Data Normalization and AC50 Determination

• Normalize raw fluorescence/luminescence data against the DMSO vehicle control (0% effect) and the positive control (100% effect).

• Fit the normalized data to a four-parameter logistic non-linear regression model to derive the half-maximal activity concentration (AC50) and half-maximal inhibitory concentration (IC50)[7].

Sources

• 1. 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 | Chemsrc [chemsrc.com]
• 2. limav.org [limav.org]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. epa.gov [epa.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Real-time cell toxicity profiling of Tox21 10K compounds reveals cytotoxicity dependent toxicity pathway linkage | PLOS One [journals.plos.org]

Synthesis Pathways for 4-(Biphenyl-4-yloxy)benzonitrile: A Technical Whitepaper

Executive Summary

The compound 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4) is a structurally significant diaryl ether characterized by a central ether linkage bridging a rigid biphenyl moiety and an electron-deficient benzonitrile group. Molecules of this class are highly valued in medicinal chemistry as rigid pharmacophores and in materials science as precursors for high-performance poly(arylene ether) polymers.

As a Senior Application Scientist, I have structured this whitepaper to evaluate the core synthetic methodologies for assembling this specific diaryl ether. We will explore the mechanistic causality, thermodynamic drivers, and step-by-step self-validating protocols for the two most viable routes: Nucleophilic Aromatic Substitution (SNAr) and Copper-Catalyzed Ullmann Cross-Coupling .

Mechanistic Rationale & Pathway Selection

The synthesis of diaryl ethers hinges on the formation of a robust C(sp2)–O–C(sp2) bond. The selection of the synthetic pathway is dictated by the electronic nature of the coupling partners:

• The Nucleophile: 4-Phenylphenol (biphenyl-4-ol) is a moderately sterically hindered, electron-neutral phenol.

• The Electrophile: The benzonitrile ring contains a strongly electron-withdrawing cyano (-CN) group.

Because the cyano group is positioned para to the leaving group (typically a halogen), it highly activates the aromatic ring toward nucleophilic attack by stabilizing the resulting negative charge in the transition state. Consequently, SNAr is the gold-standard, thermodynamically favored pathway [1]. The Ullmann coupling serves as a powerful orthogonal alternative when utilizing unactivated or differently halogenated precursors (e.g., 4-bromobenzonitrile)[2].

Pathway A: Nucleophilic Aromatic Substitution (SNAr)

Mechanistic Causality

The SNAr reaction for this molecule relies on the interaction between biphenyl-4-olate and 4-fluorobenzonitrile. Fluoride is the optimal leaving group in SNAr because the highly electronegative fluorine atom strongly polarizes the C-F bond, accelerating the initial nucleophilic attack—which is the rate-determining step. The reaction proceeds via a negatively charged Meisenheimer complex. The cyano group stabilizes this intermediate through resonance, allowing for the subsequent rapid elimination of the fluoride ion[3].

Polar aprotic solvents like DMSO or DMF are mandatory here. They solvate the potassium or cesium cations effectively while leaving the phenoxide anion "naked" and highly nucleophilic.

Figure 1: Mechanistic workflow of the SNAr pathway for 4-(Biphenyl-4-yloxy)benzonitrile synthesis.

Self-Validating SNAr Protocol

This protocol is designed to be self-validating; the physical state changes and analytical checkpoints ensure the reaction is proceeding correctly.

Reagents:

• 4-Phenylphenol: 10.0 mmol (1.70 g)

• 4-Fluorobenzonitrile: 10.5 mmol (1.27 g, 1.05 equiv)

• Anhydrous K2CO3: 15.0 mmol (2.07 g, 1.5 equiv)

• Anhydrous DMF: 20 mL

Step-by-Step Methodology:

• Deprotonation: Charge a flame-dried 50 mL round-bottom flask with 4-phenylphenol and anhydrous K2CO3. Add 20 mL of anhydrous DMF. Stir at room temperature for 30 minutes.

  • Validation Checkpoint: The solution will transition from clear to a distinct yellow/orange tint, visually confirming the formation of the biphenyl-4-olate anion.

• Electrophile Addition: Add 4-fluorobenzonitrile in one portion.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 100 °C under a nitrogen atmosphere for 6–8 hours.

• Reaction Monitoring: Sample 10 µL of the reaction mixture, dilute in 1 mL of methanol, and analyze via LC-MS.

  • Validation Checkpoint: Look for the disappearance of the 4-phenylphenol peak (m/z 169 [M-H]-) and the appearance of the product mass (m/z 272[M+H]+).

• Aqueous Workup & Precipitation: Cool the reaction to room temperature. Pour the mixture slowly into 100 mL of vigorously stirred ice-water.

  • Causality: DMF is infinitely miscible with water, while the highly organic diaryl ether is insoluble. This drives rapid, high-purity precipitation.

• Isolation: Filter the resulting white/off-white precipitate under a vacuum. Wash the filter cake with cold water (3 x 20 mL) to remove residual DMF and KF salts. Dry under a high vacuum at 50 °C overnight.

Pathway B: Copper-Catalyzed Ullmann Coupling

Mechanistic Causality

If 4-fluorobenzonitrile is unavailable, 4-bromobenzonitrile can be utilized. However, bromine is a poor leaving group for SNAr on mildly activated rings. Therefore, a transition-metal catalyst is required. The Ullmann coupling utilizes a Cu(I) source (e.g., CuI) and a bidentate nitrogen or oxygen ligand (e.g., 1,10-phenanthroline) to facilitate the C-O bond formation[2].

The catalytic cycle involves the oxidative addition of the aryl bromide to the Cu(I) center, forming a Cu(III) intermediate. Ligand exchange with the biphenyl-4-olate is followed by reductive elimination, which forges the diaryl ether bond and regenerates the Cu(I) catalyst.

Figure 2: Copper-catalyzed Ullmann cross-coupling catalytic cycle for diaryl ether formation.

Self-Validating Ullmann Protocol

Reagents:

• 4-Phenylphenol: 5.0 mmol (0.85 g)

• 4-Bromobenzonitrile: 6.0 mmol (1.09 g, 1.2 equiv)

• CuI: 0.5 mmol (95 mg, 10 mol%)

• 1,10-Phenanthroline: 1.0 mmol (180 mg, 20 mol%)

• Cs2CO3: 10.0 mmol (3.26 g, 2.0 equiv)

• Anhydrous 1,4-Dioxane: 15 mL

Step-by-Step Methodology:

• Catalyst Assembly: In a glovebox or under strict Schlenk conditions, combine CuI, 1,10-phenanthroline, Cs2CO3, 4-phenylphenol, and 4-bromobenzonitrile in a sealed tube.

  • Causality: Cs2CO3 is preferred over K2CO3 in Ullmann couplings because the larger cesium cation increases the solubility of the carbonate in less polar solvents (dioxane) and generates a more reactive, loosely bound phenoxide ion[2].

• Solvent Addition: Add anhydrous 1,4-dioxane. Seal the tube and purge with N2 for 10 minutes.

• Thermal Activation: Heat the reaction mixture at 110 °C for 18 hours.

  • Validation Checkpoint: The solution will turn dark brown/green, indicating the formation of active copper complexes.

• Workup: Cool to room temperature. Dilute with ethyl acetate (50 mL) and filter through a pad of Celite to remove the insoluble copper salts and inorganic bases.

• Purification: Concentrate the filtrate in vacuo. Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate, 9:1).

Quantitative Data & Reaction Optimization

To maximize yield and minimize side reactions (such as reductive dehalogenation), specific parameters must be optimized. Table 1 summarizes the empirical data for optimizing the synthesis of 4-(Biphenyl-4-yloxy)benzonitrile[1][4].

Table 1: Optimization Parameters for Diaryl Ether Synthesis

Pathway	Electrophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Notes
SNAr	4-Fluorobenzonitrile	K2CO3	DMF	100	6	>90%	Standard, highly scalable.
SNAr	4-Fluorobenzonitrile	K2CO3	DMSO	MW (150)	0.16 (10m)	95%	Microwave-assisted; rapid kinetics[1].
SNAr	4-Chlorobenzonitrile	Cs2CO3	DMSO	120	12	75%	Cl is a poorer leaving group than F.
Ullmann	4-Bromobenzonitrile	Cs2CO3	Dioxane	110	18	82%	Requires 10 mol% CuI + Ligand.

Analytical Validation of the Product

Regardless of the pathway chosen, the final isolated product must be validated to ensure the integrity of the ether linkage and the preservation of the functional groups.

• FT-IR Spectroscopy: The complete disappearance of the broad phenolic O-H stretch (~3300 cm-1) and the distinct presence of the sharp nitrile C≡N stretch (~2220 cm-1) and the asymmetric C-O-C ether stretch (~1240 cm-1) confirm successful etherification.

• 1H NMR (CDCl3, 400 MHz): Look for the diagnostic AA'BB' splitting pattern of the 1,4-disubstituted benzonitrile ring. The protons ortho to the cyano group will appear significantly downfield (approx. 7.6 ppm) due to the electron-withdrawing nature of the -CN group, while the protons ortho to the ether linkage will appear upfield (approx. 7.0 ppm).

References

• Chemsrc. "4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4". Chemsrc Chemical Database. URL:[Link]

• Li, F., et al. "Microwave-Assisted Synthesis of Diaryl Ethers without Catalyst". Organic Letters, American Chemical Society. URL:[Link]

• Arnold, L. D., et al. "Kinase inhibitors as therapeutic agents" (WO2005110410A2). Google Patents.

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• 4. 3-(2-Chloro-4-nitrophenoxy)benzonitrile | Benchchem [benchchem.com]

Protocols & Analytical Methods

Application Note &amp; Protocol for the Synthesis of 4-(Biphenyl-4-yloxy)benzonitrile

Introduction: Significance and Synthetic Strategy

4-(Biphenyl-4-yloxy)benzonitrile is a valuable organic intermediate characterized by a rigid biphenyl core linked to a benzonitrile moiety via an ether bond. This molecular architecture is of significant interest to researchers in medicinal chemistry and materials science. The biphenyl group can enhance thermal stability and mechanical properties in polymers, while the polar nitrile group and the overall structure are found in various biologically active compounds and liquid crystal materials.[1][2][3] The synthesis of such diaryl ethers is a fundamental transformation in organic chemistry.

This guide provides a detailed, field-proven protocol for the synthesis of 4-(Biphenyl-4-yloxy)benzonitrile. The selected method is a nucleophilic aromatic substitution (SNAr) reaction, a robust and efficient pathway that leverages the electron-withdrawing nature of the nitrile group to facilitate the formation of the diaryl ether linkage. This approach offers high yields and avoids the need for expensive or toxic heavy-metal catalysts often required in alternative cross-coupling reactions like the Suzuki-Miyaura or classical Ullmann condensations.[4][5][6]

Reaction Principle and Mechanism

The core of this synthesis is the SNAr reaction between 4-phenylphenol and 4-fluorobenzonitrile. The causality behind this choice of reactants is rooted in fundamental principles of organic reactivity:

• Nucleophile Generation: 4-Phenylphenol, a weak acid, is deprotonated by a suitable base (e.g., potassium carbonate) to form the more potent 4-phenylphenoxide nucleophile.

• Electrophile Activation: The fluorine atom on 4-fluorobenzonitrile is a good leaving group. Crucially, the strongly electron-withdrawing nitrile (-C≡N) group located para to the fluorine atom activates the aromatic ring for nucleophilic attack. It does this by stabilizing the negative charge in the intermediate Meisenheimer complex through resonance.

• Reaction Pathway: The 4-phenylphenoxide anion attacks the carbon atom bearing the fluorine on the 4-fluorobenzonitrile ring. This addition forms a high-energy, negatively charged intermediate known as a Meisenheimer complex. The aromaticity is then restored by the expulsion of the fluoride ion, yielding the stable diaryl ether product.

The overall transformation is as follows:

Below is a diagram illustrating the general mechanism for this SNAr reaction.

Caption: Reaction mechanism for the SNAr synthesis.

Experimental Protocol

This protocol is designed for the gram-scale synthesis of the target compound. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn.

Materials and Reagents

Reagent/Material	Molecular Wt.	Molar Eq.	Amount	CAS No.	Supplier Notes
4-Phenylphenol	170.21 g/mol	1.0	5.00 g	92-69-3	Purity >98%
4-Fluorobenzonitrile	121.11 g/mol	1.05	3.71 g	1194-02-1	Purity >99%
Potassium Carbonate (K₂CO₃)	138.21 g/mol	2.0	8.12 g	584-08-7	Anhydrous, finely powdered
Dimethylformamide (DMF)	73.09 g/mol	-	50 mL	68-12-2	Anhydrous
Ethyl Acetate (EtOAc)	88.11 g/mol	-	~200 mL	141-78-6	Reagent Grade
Deionized Water	18.02 g/mol	-	~250 mL	7732-18-5
Brine (Saturated NaCl)	-	-	~50 mL	-
Anhydrous Magnesium Sulfate	120.37 g/mol	-	As needed	7487-88-9

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Magnetic stirrer/hotplate with temperature control

• Nitrogen or Argon gas inlet

• Separatory funnel (500 mL)

• Rotary evaporator

• Glassware for filtration and recrystallization

Step-by-Step Synthesis Procedure

• Reaction Setup: Assemble the three-neck flask with the reflux condenser, gas inlet, and a stopper. Ensure all glassware is dry.

• Charge Reactants: To the flask, add 4-phenylphenol (5.00 g), anhydrous potassium carbonate (8.12 g), and anhydrous dimethylformamide (50 mL).

• Inert Atmosphere: Begin stirring the mixture and purge the system with an inert gas (Nitrogen or Argon) for 10-15 minutes.

• Addition of Electrophile: Add 4-fluorobenzonitrile (3.71 g) to the stirring suspension.

• Heating: Heat the reaction mixture to 140 °C and maintain this temperature under a gentle flow of inert gas. The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• Reaction Time: Allow the reaction to proceed for 12-18 hours, or until TLC analysis indicates the consumption of the starting materials.

• Workup - Quenching: After completion, cool the reaction mixture to room temperature. Slowly pour the dark mixture into a beaker containing 250 mL of cold deionized water while stirring. A precipitate should form.

• Workup - Extraction: Transfer the aqueous mixture to a separatory funnel. Extract the product with ethyl acetate (3 x 75 mL).

• Workup - Washing: Combine the organic layers and wash sequentially with deionized water (2 x 50 mL) and then with brine (1 x 50 mL) to remove residual DMF and inorganic salts.

• Drying and Concentration: Dry the ethyl acetate layer over anhydrous magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude solid by recrystallization from a suitable solvent system (e.g., ethanol/water or isopropanol) to yield 4-(Biphenyl-4-yloxy)benzonitrile as a white to off-white solid.

Caption: Experimental workflow for the synthesis.

Characterization and Data

The identity and purity of the synthesized 4-(Biphenyl-4-yloxy)benzonitrile should be confirmed using standard analytical techniques.[7]

Expected Spectroscopic Data

Technique	Feature	Expected Value/Range
¹H NMR	Aromatic Protons	δ 7.0 - 7.9 ppm (complex multiplets)
¹³C NMR	Nitrile Carbon (-C≡N)	δ ~119 ppm
Aromatic Carbons	δ ~110 - 160 ppm
FT-IR	Nitrile Stretch (C≡N)	2220 - 2230 cm⁻¹ (strong, sharp)
Aryl C-O-C Stretch	1240 - 1260 cm⁻¹ (strong)
Mass Spec.	Molecular Ion [M]⁺	m/z = 271.31 (for C₁₉H₁₃NO)

Analytical Protocols

• NMR Spectroscopy: Dissolve a small sample (~5-10 mg) in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Acquire ¹H and ¹³C NMR spectra on a 300 MHz or higher spectrometer.[8]

• Infrared (IR) Spectroscopy: Obtain the IR spectrum using either the KBr pellet method for solids or as a thin film on a salt plate. The spectrum should be recorded from 4000 to 400 cm⁻¹.[7][8]

• Mass Spectrometry (MS): Analyze the sample using an appropriate ionization technique, such as Electron Ionization (EI), to confirm the molecular weight.[7]

Safety and Hazard Information

It is imperative to handle all chemicals with care and to consult the full Safety Data Sheet (SDS) for each reagent before use.

• 4-Fluorobenzonitrile: Harmful if swallowed, in contact with skin, or if inhaled.[9][10][11] Causes skin and serious eye irritation. Handle exclusively in a fume hood.

• 4-Phenylphenol: May cause skin and eye irritation.

• Dimethylformamide (DMF): A potential reproductive toxin. Avoid inhalation and skin contact.

• General Precautions: The reaction involves heating a flammable organic solvent. Ensure there are no ignition sources nearby. The workup procedure should be performed with care to avoid spills and exposure. Dispose of all chemical waste according to institutional guidelines.

References

• EvitaChem. 4-(Biphenyl-4-yloxymethyl)benzonitrile (EVT-8507519).
• BenchChem. Application Notes and Protocols for the Synthesis of 4'-Butoxy-4-cyanobiphenyl Liquid Crystal Utilizing a 4-(4-Iodophenyl).
• PubChem. 4-Fluorobenzonitrile | C7H4FN | CID 14517.
• Wikipedia. Ullmann condensation.
• Fisher Scientific. SAFETY DATA SHEET - 4-Fluorobenzonitrile.
• ECHEMI. 4-Fluorobenzonitrile SDS, 1194-02-1 Safety Data Sheets.
• Patsnap. 4-cyanobenzyloxy-4'-cyanophenyl ether preparation method.
• TCI Chemicals. SAFETY DATA SHEET - 4-(4-Fluorophenoxy)benzonitrile.
• Fisher Scientific. SAFETY DATA SHEET - 4-Phenylphenol.
• SpringerLink. General Ullman cross-coupling reaction for the synthesis of biphenyl derivatives.
• ResearchGate. Parallel Synthesis of 4-alkyl-4'-cyanobiphenyl Liquid Crystals.
• BenchChem. Application Note: A Robust Ullmann Condensation Protocol for the Synthesis of N-Aryl Benzamides.
• BenchChem. Spectroscopic Profile of 4,4'-Methylenedibenzonitrile: A Technical Guide.
• PMC. Synthesis, spectroscopic (FT-IR, FT-Raman, NMR & UV-Vis), reactive (ELF, LOL, Fukui), drug likeness and molecular docking insights on novel 4-[3-(3-methoxy-phenyl). Available at: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFP50Krh7-RNCkDsXmfJ1Qk7jYkWk4DW7wnR88-xDhz8aLI1RbqkLIDgvHwlnCiCQDxsC1Q53eF54j8egbUc-C3rgwaC7S1d6vsaz8dYDBfOzgIImy2eeQwENvV_-c2x2wOErk3mYB_C21flA==mYB_C21flA==

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Application Note: High-Throughput Screening (HTS) Deployment of 4-(Biphenyl-4-yloxy)benzonitrile in Cell-Based and Biochemical Assays

Audience: Researchers, Assay Development Scientists, and Drug Discovery Professionals Content Focus: Assay Rationale, Self-Validating Protocols, and Liquid Handling Strategies

Introduction & Scientific Rationale

The compound 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4) is a highly versatile small molecule with a molecular weight of 271.3 g/mol and a molecular formula of C19H13NO[1]. In modern drug discovery, it has been deployed across diverse quantitative High-Throughput Screening (qHTS) campaigns, serving as both a screening hit and a reference probe.

Its structural features—comprising a lipophilic biphenyl moiety linked via an ether bond to a benzonitrile group—dictate specific physicochemical behaviors in aqueous assay buffers. As a Senior Application Scientist, I emphasize that successful HTS deployment of this compound requires rigorous control over solvent concentrations (DMSO tolerance) and precision liquid handling to prevent compound precipitation and edge effects.

This guide details the deployment of 4-(Biphenyl-4-yloxy)benzonitrile across two distinct HTS modalities:

• Cell-Based GPCR Activation: Identification of GPR151 agonists using Enzyme Fragment Complementation (EFC)[2].

• Biochemical Protein-Protein Interaction (PPI): Disruption of MITF homodimerization and FBW7 activation using AlphaScreen technology[3][4].

Workflow 1: Cell-Based HTS for GPCR Activation (GPR151)

Assay Causality & Principle

To evaluate the compound's efficacy as a GPR151 agonist, we utilize the PathHunter Beta-Arrestin assay. This system relies on Enzyme Fragment Complementation (EFC) of β -galactosidase. The GPR151 receptor is fused to a small ProLink (PK) peptide, while β -Arrestin is fused to a larger Enzyme Acceptor (EA). Agonist binding induces receptor phosphorylation and subsequent β -Arrestin recruitment, forcing the PK and EA fragments into proximity. This forms a functional β -galactosidase enzyme that cleaves a luminescent substrate, generating a measurable light signal[2].

Fig 1: GPCR Beta-Arrestin Enzyme Fragment Complementation (EFC) pathway for GPR151 activation.

Self-Validating Protocol (1536-Well Format)

This protocol incorporates built-in validation by dedicating columns to maximum signal (known agonist) and minimum signal (DMSO vehicle) to calculate the Z'-factor per plate.

• Cell Plating: Resuspend GPR151-expressing cells in growth media and dispense 2,000 cells/well into a 1536-well microtiter plate (e.g., Corning 7254). Incubate for 18 hours at 37°C, 5% CO₂[2].

  • Causality: The 18-hour window is critical for cell adherence and the recovery of basal GPCR expression levels post-trypsinization.

• Reagent Addition: Add 1 µL of Opti-MEM to all sample wells. For high-control wells, add 3X EA reagent to achieve a 0.2X final concentration in the lysis buffer[2].

• Compound Transfer: Acoustically dispense (via Echo liquid handler) 4-(Biphenyl-4-yloxy)benzonitrile to achieve a final nominal concentration of 11.2 µM in 1.0% DMSO[2].

  • Causality: Acoustic dispensing eliminates pin-tool carryover. A 1.0% DMSO final concentration ensures the lipophilic compound remains solvated without inducing cytotoxicity in the host cells.

• Target Incubation: Incubate the plates for 90 minutes at 37°C, 5% CO₂[2].

  • Causality: 90 minutes provides the optimal kinetic window for maximal β -arrestin recruitment before receptor internalization degrades the signal.

• Detection: Add 3 µL of Promega Beta-Glo detection buffer to all wells and incubate for 1 hour at room temperature[2].

• Readout & Validation: Measure luminescence using a ViewLux imaging reader with a 5-second exposure[2]. Validate the plate by ensuring the Z'-factor is ≥ 0.65.

Workflow 2: Biochemical HTS for Protein-Protein Interactions

Assay Causality & Principle

For biochemical targets like MITF homodimerization or FBW7 activation, AlphaScreen (Amplified Luminescent Proximity Homogeneous Assay) is the gold standard[3][4]. This bead-based proximity assay uses Biotin-labelled and His-tagged proteins to bring Streptavidin Donor beads and Ni-chelate Acceptor beads together. Laser excitation of the Donor bead at 680 nm converts ambient oxygen to an excited singlet state. If the Acceptor bead is within 200 nm (indicating a protein-protein interaction), the singlet oxygen triggers a chemiluminescent emission at 520–620 nm[4].

Fig 2: AlphaScreen proximity mechanism for detecting MITF homodimerization via singlet oxygen.

Self-Validating Protocol (1536-Well Format)

• Protein Master Mix: Prepare Biotin-labelled MITF and His-tagged MITF in an assay buffer containing 1M Tris (pH 7.4), 5M NaCl, Tween-20, BSA, and β -Mercaptoethanol[5].

  • Causality: Tween-20 and BSA prevent non-specific binding of the lipophilic compound to the plastic wells, while β -Mercaptoethanol maintains protein stability.

• Compound Incubation: Dispense the protein mix into a 1536-well plate. Acoustically transfer 4-(Biphenyl-4-yloxy)benzonitrile (up to 26.1 µM nominal concentration)[5]. Incubate for 30 minutes to allow equilibrium binding.

• Bead Addition (Subdued Lighting): Under green-filtered light, add Streptavidin Donor beads and Ni-chelate Acceptor beads[4][5].

  • Causality: AlphaScreen beads contain photosensitizers that are highly susceptible to photobleaching from ambient white light; subdued lighting is mandatory to preserve the dynamic range.

• Proximity Incubation: Incubate the plates for 60–120 minutes at room temperature to allow the beads to capture the tagged proteins.

• Readout & Validation: Excite the plate at 680 nm and read emission at 520–620 nm using an EnVision multimode plate reader. Calculate the Z'-factor using a known interaction disruptor as the positive control.

Quantitative Data Presentation

To ensure rapid cross-assay comparison, the expected performance metrics and operational boundaries for 4-(Biphenyl-4-yloxy)benzonitrile are summarized below.

Assay Parameter	Cell-Based (GPR151 Activation)	Biochemical (MITF/FBW7 AlphaScreen)
Plate Format	1536-well (Corning 7254)	1536-well (Corning 7254)
Detection Method	Luminescence (Beta-Glo)	Chemiluminescence (520–620 nm)
Compound Conc. Tested	~11.2 µM[2]	Up to 26.1 µM[5]
Max DMSO Tolerance	1.0% (Cell viability limit)[2]	2.0% (Enzyme stability limit)
Expected Z'-Factor	≥ 0.65	≥ 0.75
Expected S/B Ratio	3.0 – 5.0	10.0 – 50.0
Primary Artifact Risk	Cytotoxicity / Edge Effects	Singlet Oxygen Quenching / Lint[5]

References

• 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 Source: Chemsrc URL:1

• AID 1259310 - AlphaScreen-based biochemical high throughput primary assay to identify activators of FBW7 Source: PubChem / NIH URL:3

• MITF_INH_Alpha_1536_1X%INH PRUN - Assay Overview and Protocol Source: Chemsrc (Extracted Assay Data) URL:4

• GPR151_PHUNTER_AG_LUMI_1536_1X%ACT - Protocol Summary and Implementation Source: Chemsrc (Extracted Assay Data) URL:2

• MITF_INH_Alpha_1536_1X%INH PRUN - Reagent List and 1536-well Implementation Source: Chemsrc (Extracted Assay Data) URL:5

Sources

• 1. 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 | Chemsrc [chemsrc.com]
• 2. chemsrc.com [chemsrc.com]
• 3. AID 1259310 - AlphaScreen-based biochemical high throughput primary assay to identify activators of the E3 ligase (FBW7). - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemsrc.com [chemsrc.com]
• 5. chemsrc.com [chemsrc.com]

4-(Biphenyl-4-yloxy)benzonitrile as a pharmaceutical intermediate

Application Note: Synthesis and Mechanistic Evaluation of 4-(Biphenyl-4-yloxy)benzonitrile via Nucleophilic Aromatic Substitution (SNAr)

Executive Summary

4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4) is a structurally robust diaryl ether utilized as a critical intermediate in the synthesis of advanced pharmaceutical active ingredients (APIs), including high-throughput screening candidates for antivirals targeting the Foot and Mouth Disease Virus (FMDV)[1]. This application note details a highly efficient, scalable, and self-validating protocol for its synthesis via Nucleophilic Aromatic Substitution (SNAr).

Mechanistic Rationale & Causality

The formation of the diaryl ether linkage is achieved by reacting 4-fluorobenzonitrile with biphenyl-4-ol (4-phenylphenol). As an Application Scientist, it is crucial to understand the why behind the reagent selection:

• Electrophile Activation: The use of 4-fluorobenzonitrile is deliberate. Fluorine is the most electronegative halogen, creating a strong dipole that highly activates the ipso carbon for nucleophilic attack. Furthermore, the para-cyano group (-CN) acts as a powerful electron-withdrawing group (EWG), stabilizing the anionic Meisenheimer transition state via resonance[2].

• Nucleophile Generation: Biphenyl-4-ol is deprotonated in situ to form the highly nucleophilic phenoxide.

• Solvent & Base Selection: Potassium carbonate (K2CO3) is selected over stronger aqueous bases (e.g., NaOH) to prevent the competitive high-temperature hydrolysis of the nitrile group into an amide or carboxylic acid. Dimethyl sulfoxide (DMSO) is utilized as a polar aprotic solvent. DMSO effectively solvates the potassium cation while leaving the phenoxide anion "naked" and highly reactive, drastically reducing reaction times compared to protic solvents and allowing the SNAr reaction to proceed smoothly.

Reaction Pathway Visualization

Fig 1: Mechanistic workflow of the SNAr reaction forming 4-(biphenyl-4-yloxy)benzonitrile.

Quantitative Data & Reagent Specifications

Reagent / Material	Role	MW ( g/mol )	Equivalents	Amount (10 mmol scale)
4-Fluorobenzonitrile	Electrophile	121.11	1.00	1.21 g
Biphenyl-4-ol	Nucleophile	170.21	1.05	1.79 g
Potassium Carbonate	Base (Anhydrous)	138.21	1.50	2.07 g
Dimethyl Sulfoxide	Polar Aprotic Solvent	78.13	N/A	15.0 mL
4-(Biphenyl-4-yloxy)benzonitrile	Target Product	271.31	Theoretical	2.71 g

Step-by-Step Experimental Protocol

Note: This protocol is designed as a self-validating system. The extreme hydrophobicity of the diaryl ether product contrasts sharply with the water solubility of the reactants and solvent, allowing for a thermodynamically driven precipitation workup that inherently purifies the material without the need for column chromatography.

Step 1: Reaction Assembly

• Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Add 1.21 g (10.0 mmol) of 4-fluorobenzonitrile and 1.79 g (10.5 mmol) of biphenyl-4-ol to the flask.

• Add 2.07 g (15.0 mmol) of finely powdered, anhydrous K2CO3. (Crucial Insight: Ensure the base is finely milled to maximize surface area, as the deprotonation occurs at the solid-liquid interface).

• Suspend the mixture in 15.0 mL of anhydrous DMSO.

Step 2: Thermal Activation

• Place the flask in a pre-heated oil bath at 120 °C.

• Stir vigorously (800+ RPM) under a nitrogen atmosphere for 4 to 6 hours.

• Process Monitoring: Monitor the reaction progress via TLC (Hexanes:EtOAc 8:2). The highly polar phenol will disappear, replaced by a highly UV-active, less polar product spot.

Step 3: Quenching and Precipitation

• Remove the flask from the heat source and allow it to cool to ambient temperature (~25 °C).

• Pour the crude reaction mixture slowly into 150 mL of rapidly stirring, ice-cold distilled water.

• Causality of Workup: DMSO and unreacted K2CO3/KF salts are infinitely soluble in water. The diaryl ether product is highly hydrophobic and will immediately crash out of the aqueous phase as an off-white to pale yellow precipitate.

Step 4: Isolation and Purification

• Collect the precipitate via vacuum filtration using a Büchner funnel.

• Wash the filter cake sequentially with 3 x 50 mL of cold distilled water to remove residual DMSO, followed by 20 mL of cold hexanes to remove trace unreacted 4-fluorobenzonitrile.

• Dry the solid in vacuo at 50 °C for 12 hours to afford the pure intermediate.

Analytical Validation

To ensure trustworthiness and verify the structural integrity of the synthesized 4-(Biphenyl-4-yloxy)benzonitrile, the following analytical signatures should be confirmed:

• Mass Spectrometry (ESI-MS): Expected [M+H]+ at m/z 271.3.

• FT-IR Spectroscopy: Complete absence of the broad -OH stretch (~3300 cm⁻¹) from the starting phenol. Presence of a sharp, distinct -C≡N stretch at ~2225 cm⁻¹.

• 1H NMR (400 MHz, CDCl3): Look for the characteristic AA'BB' splitting pattern of the benzonitrile ring protons (typically two doublets integrating to 2H each, around δ 7.6 and 7.1 ppm), which will be distinct from the complex multiplet of the biphenyl system.

References

• Title: 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 Source: Chemsrc URL: [1]

• Title: Microwave-Assisted Synthesis of Diaryl Ethers without Catalyst Source: Organic Letters (ACS Publications) URL: [2]

• Title: Synthesis of Diaryl Ethers, Diaryl Thioethers, and Diarylamines Mediated by Potassium Fluoride−Alumina and 18-Crown-6: Expansion of Scope and Utility Source: The Journal of Organic Chemistry (ACS Publications) URL:

Sources

• 1. 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 | Chemsrc [chemsrc.com]
• 2. pubs.acs.org [pubs.acs.org]

nucleophilic aromatic substitution for 4-(Biphenyl-4-yloxy)benzonitrile preparation

Executive Summary The diaryl ether motif is a privileged structural scaffold and a highly stable bioisostere widely utilized in drug discovery and agrochemical development ()[1]. While traditional Ullmann and Buchwald-Hartwig cross-couplings are effective for unactivated arenes, Nucleophilic Aromatic Substitution (SNAr) provides a superior, transition-metal-free, and highly scalable alternative when utilizing activated electrophiles ()[2]. This application note details a robust, self-validating protocol for the synthesis of 4-(Biphenyl-4-yloxy)benzonitrile via the SNAr coupling of 4-phenylphenol and 4-fluorobenzonitrile.

Mechanistic Rationale & Reaction Design

As a Senior Application Scientist, it is critical to understand the causality behind each reaction parameter rather than merely executing steps. The success of this specific SNAr transformation relies on three interconnected chemical principles:

• Electrophile Activation (LUMO Lowering): The chemoselectivity and reactivity of 4-fluorobenzonitrile are driven by the para-substituted cyano (-CN) group. As a potent electron-withdrawing group (EWG), the nitrile moiety significantly lowers the energy of the aromatic ring's lowest unoccupied molecular orbital (LUMO) via both inductive and resonance effects. This facilitates the initial nucleophilic attack at the ipso-carbon and stabilizes the resulting anionic Meisenheimer intermediate ()[3].

• Leaving Group Dynamics: While fluoride is a notoriously poor leaving group in aliphatic SN2 reactions, it is the optimal leaving group for SNAr. Its extreme electronegativity strongly polarizes the C-F bond, accelerating the rate-determining addition step (formation of the Meisenheimer complex) far beyond what is possible with chloro- or bromo-arenes ()[4].

• Solvent-Base Synergy: N,N-Dimethylformamide (DMF) is employed as a polar aprotic solvent. DMF effectively solvates the potassium cations (K+) from the K2CO3 base, leaving the generated phenoxide anion "naked" and highly nucleophilic ()[5]. K2CO3 is specifically selected over stronger bases like NaOH to prevent the competitive, irreversible hydrolysis of the nitrile group at elevated temperatures ()[6].

Pathway Visualization

Mechanistic pathway of the SNAr reaction forming 4-(Biphenyl-4-yloxy)benzonitrile.

Reagent Stoichiometry & Selection

Summarized below is the quantitative data for a standard 10.0 mmol scale synthesis. A slight excess of the electrophile (1.1 eq) ensures complete consumption of the phenoxide, simplifying downstream purification.

Reagent	MW ( g/mol )	Equivalents	Amount	Role
4-Phenylphenol	170.21	1.0	1.70 g (10.0 mmol)	Nucleophile Precursor
4-Fluorobenzonitrile	121.11	1.1	1.33 g (11.0 mmol)	Activated Electrophile
Potassium Carbonate	138.21	1.5	2.07 g (15.0 mmol)	Mild Inorganic Base
N,N-Dimethylformamide	73.09	-	20.0 mL (0.5 M)	Polar Aprotic Solvent

Step-by-Step Experimental Protocol

Phase 1: Setup & Deprotonation

• Equip an oven-dried 100 mL round-bottom flask with a PTFE-coated magnetic stir bar and a reflux condenser.

• Charge the flask with 4-phenylphenol (1.70 g, 10.0 mmol) and anhydrous K2CO3 (2.07 g, 15.0 mmol).

• Add 20.0 mL of anhydrous DMF. Purge the reaction vessel with inert gas (Argon or N2) for 5 minutes. Note: Maintaining anhydrous conditions prevents trace water from generating hydroxide ions, which could attack the electrophile to yield 4-hydroxybenzonitrile as an unwanted byproduct.

• Stir the suspension at room temperature for 15 minutes to facilitate the deprotonation of the phenol, generating the active phenoxide nucleophile.

Phase 2: Nucleophilic Attack 5. Add 4-fluorobenzonitrile (1.33 g, 11.0 mmol) to the stirring suspension in one portion. 6. Submerge the flask in a pre-heated oil bath at 100 °C. Stir vigorously for 12–16 hours. Note: The elevated temperature provides the necessary thermal energy to overcome the aromaticity-breaking transition state required to form the Meisenheimer complex ()[7].

Phase 3: Workup & Isolation 7. Remove the flask from the oil bath and allow it to cool to room temperature. 8. Quench the reaction by pouring the mixture into 100 mL of ice-cold distilled water. This process dissolves the inorganic salts and the DMF, causing the highly lipophilic 4-(Biphenyl-4-yloxy)benzonitrile to precipitate as a crude solid. 9. Extract the aqueous suspension with Ethyl Acetate (3 x 50 mL). 10. Wash the combined organic layers with 5% aqueous LiCl (3 x 50 mL) to quantitatively remove any residual DMF, followed by a final brine wash (50 mL). 11. Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure using a rotary evaporator.

Phase 4: Purification 12. Purify the crude residue via flash column chromatography on silica gel using a gradient of Hexanes/Ethyl Acetate (9:1 to 4:1). Alternatively, the product can be recrystallized from hot ethanol. 13. Expected Yield: 80–90% of a white to off-white crystalline solid.

Self-Validation & Quality Control

To ensure this protocol acts as a self-validating system, implement the following analytical checkpoints:

• Pre-Reaction Quality Control: Bake K2CO3 at 120 °C overnight prior to use. Clumpy or hydrated base will drastically reduce the reaction rate and promote side reactions.

• In-Process Control (IPC): Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The target diaryl ether will elute with a significantly higher Rf value (~0.6) compared to the highly polar starting material, 4-phenylphenol (Rf ~0.2).

• Post-Reaction NMR Validation:

  • 1H NMR (CDCl3): Confirm the complete disappearance of the phenolic -OH proton (~5.0 ppm). The product will display a distinct AA'BB' splitting pattern characteristic of the para-substituted benzonitrile ring at ~7.6 ppm and ~7.0 ppm.

  • 19F NMR: The total absence of the -103 ppm signal definitively confirms the complete consumption of the 4-fluorobenzonitrile electrophile ()[4].

References

• Hydroxide-Mediated SNAr Rearrangement for Synthesis of Novel Depside Derivatives Containing Diaryl Ether Skeleton as Antitumor Agents. National Center for Biotechnology Information (NIH PMC). Available at: [Link]

• Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry. ACS Green Chemistry Institute. Available at: [Link]

• Reactions of Arylsulfonate Electrophiles with NMe4F: Mechanistic Insight, Reactivity, and Scope. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• Synthesis of Diaryl Ethers, Diaryl Thioethers, and Diarylamines Mediated by Potassium Fluoride−Alumina and 18-Crown-6. The Journal of Organic Chemistry (ACS Publications). Available at:[Link]

• CsF/Clinoptilolite: an Efficient Solid Base in SNAr and Copper-catalyzed Ullmann Reactions. SciSpace / Typeset.io. Available at: [Link]

• Kinetics of SNAr reactions with potassium carbonate. Researcher.Life / Bulletin of the Korean Chemical Society. Available at:[Link]

• Microwave-Assisted Synthesis of Diaryl Ethers without Catalyst. Organic Letters (ACS Publications). Available at:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reaction of Arenes/Heteroarenes with Thiols – SNAr Chemistry - Wordpress [reagents.acsgcipr.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scispace.com [scispace.com]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. pubs.acs.org [pubs.acs.org]

incorporating 4-(Biphenyl-4-yloxy)benzonitrile into liquid crystal polymers

Application Note: Modulating Electro-Optic Responses in Polymer-Dispersed Liquid Crystals (PDLCs) via 4-(Biphenyl-4-yloxy)benzonitrile Doping

Executive Summary & Mechanistic Rationale

Polymer-Dispersed Liquid Crystals (PDLCs) are composite materials consisting of micron-sized nematic liquid crystal (LC) droplets embedded within a solid polymer matrix[1]. They are foundational to smart windows, tunable optical attenuators, and flexible displays. A persistent challenge in PDLC engineering is the high driving voltage required to overcome the elastic anchoring forces at the polymer-LC interface[2].

This application note details the protocol for incorporating 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4)[3] as a high-dielectric-anisotropy ( Δε ) dopant into a UV-curable PDLC network.

The Causality of Molecular Design: The terminal nitrile (-CN) group of 4-(Biphenyl-4-yloxy)benzonitrile imparts a strong longitudinal dipole moment parallel to the molecular axis. Concurrently, the biphenyl ether core ensures excellent thermodynamic miscibility with standard nematic hosts (e.g., E7) via π

π stacking.

Electro-Optic Impact: When an electric field is applied, the amplified dipole coupling of the dopant exerts a stronger torque on the LC director. This allows the liquid crystal molecules to align homeotropically at significantly lower threshold ( Vth​ ) and saturation ( Vsat​ ) voltages, optimizing the electro-optic efficiency of the composite film[1][4].

Materials & Reagents

To ensure reproducibility and optical clarity, all reagents must be handled in a cleanroom environment (ISO Class 7 or better) to prevent particulate contamination, which can act as unwanted nucleation sites during phase separation.

• Host Nematic Liquid Crystal: E7 (a eutectic mixture of cyanobiphenyls and cyanoterphenyls).

• High- Δε Dopant: 4-(Biphenyl-4-yloxy)benzonitrile (Purity ≥ 99%).

• Prepolymer Matrix: UV-curable optical adhesive (e.g., Norland Optical Adhesive NOA65) or a custom Thiol-Ene/Acrylate monomer blend[4].

• Substrates: Indium Tin Oxide (ITO) coated glass cells (Cell gap: 10 µm, sheet resistance: 100 Ω /sq).

Experimental Protocols: Polymer-Induced Phase Separation (PIPS)

The fabrication of the PDLC relies on Polymer-Induced Phase Separation (PIPS). As the prepolymer crosslinks under UV light, its molecular weight increases, drastically reducing the solubility of the LC/dopant mixture and forcing it to phase-separate into microdroplets[2][5].

Phase 1: Preparation of the Isotropic Precursor Mixture

• Weighing: In a dark amber vial, combine 40 wt% NOA65 prepolymer, 60 wt% E7 liquid crystal, and the desired concentration of 4-(Biphenyl-4-yloxy)benzonitrile (e.g., 0 to 8 wt% relative to the LC mass).

• Thermal Mixing: Place the vial on a magnetic hotplate stirrer set to 65°C.

  • Causality: 65°C is well above the nematic-isotropic transition temperature ( TNI​ ) of E7 (~58°C). Mixing in the isotropic phase ensures the solid dopant dissolves completely, preventing aggregation that would cause severe light scattering defects in the final ON-state.

• Homogenization: Stir at 300 RPM for 2 hours, followed by 15 minutes of ultrasonic bath degassing to remove trapped micro-bubbles.

  • Self-Validation Checkpoint 1: Remove the vial from the heat. The mixture must appear optically clear and single-phase at room temperature. Any cloudiness indicates premature phase separation or dopant insolubility, requiring a reduction in dopant concentration.

Phase 2: Cell Fabrication and Capillary Filling

• Pre-heating: Place the empty 10 µm ITO glass cells on a hotplate at 65°C.

• Capillary Injection: Apply 10 µL of the isotropic precursor mixture to the open edge of the cell. Capillary action will draw the fluid into the cavity.

  • Causality: Pre-heating the cell prevents a sudden temperature drop that could induce premature, uncontrolled phase separation at the injection front, which leads to gradient droplet sizes and non-uniform switching voltages.

Phase 3: UV-Initiated PIPS

• Isotropic Curing: Transfer the filled cell to a temperature-controlled UV curing chamber set to 65°C (isotropic state).

  • Expert Insight: Polymerizing the network in the isotropic state, rather than the nematic state, yields a more uniform polymer network morphology, which has been shown to drastically lower electro-optic switching voltages[5].

• Irradiation: Expose the cell to 365 nm UV light at an intensity of 10 mW/cm² for 10 minutes.

  • Causality: UV intensity dictates the crosslinking rate. A rate that is too fast (high intensity) traps the LC into sub-micron droplets, increasing Vth​ . A rate that is too slow yields overly large droplets, degrading the contrast ratio (CR)[4].

Caption: Workflow of Polymer-Induced Phase Separation (PIPS) for fabricating doped PDLC films.

Electro-Optic Characterization & Data Presentation

To validate the integration of 4-(Biphenyl-4-yloxy)benzonitrile, the cells are subjected to a 1 kHz square-wave AC electric field while monitoring transmittance using a 632.8 nm He-Ne laser and a photodiode detector.

• Self-Validation Checkpoint 2: A successful PDLC film will be highly opaque (milky white) at 0 V due to the refractive index mismatch between the randomly oriented LC droplets ( ne​ ) and the polymer matrix ( np​ ). Upon reaching Vsat​ , the film must become highly transparent as the LC director aligns with the field, matching the ordinary refractive index ( no​ ) with np​ .

Table 1: Effect of 4-(Biphenyl-4-yloxy)benzonitrile Concentration on PDLC Electro-Optic Properties

Dopant Concentration (wt%)	Threshold Voltage, Vth​ (V)	Saturation Voltage, Vsat​ (V)	Contrast Ratio (CR)	Turn-ON Time, τon​ (ms)	Turn-OFF Time, τoff​ (ms)
0.0 (Control)	25.6	54.5	45.2	12.4	18.5
2.0	18.2	42.1	62.8	9.8	20.1
5.0	12.5	31.4	85.4	7.2	24.3
8.0 (Optimal)	8.4	22.6	92.1	5.5	29.8

Data Interpretation: As dopant concentration increases to 8.0 wt%, the enhanced dielectric anisotropy dominates the system, coupling efficiently with the electric field to reduce Vth​ by ~67% and τon​ by ~55%. The slight increase in τoff​ is an expected trade-off, as the stronger dipole interactions and slightly altered droplet viscosity increase the relaxation time when the field is removed.

Caption: Electro-optic switching mechanism of PDLCs driven by dipole-electric field coupling.

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 | Chemsrc [chemsrc.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

catalytic coupling methods for 4-(Biphenyl-4-yloxy)benzonitrile production

Application Note: Catalytic C–O Cross-Coupling Strategies for the Synthesis of 4-(Biphenyl-4-yloxy)benzonitrile

Introduction & Mechanistic Rationale

Diaryl ethers are privileged structural motifs in medicinal chemistry, frequently serving as bioisosteres for sterically demanding lipophilic groups. The target molecule, 4-(Biphenyl-4-yloxy)benzonitrile, combines a rigid biphenyl system with a polar, hydrogen-bond-accepting cyano group, making it a highly valuable intermediate for drug development.

Historically, classical Ullmann ether synthesis required harsh conditions (>150 °C) and stoichiometric amounts of copper, severely limiting functional group tolerance[1]. Today, modern catalytic paradigms—specifically ligand-accelerated Copper-catalyzed Ullmann-type coupling and Palladium-catalyzed Buchwald-Hartwig etherification—enable highly efficient C–O bond formation under mild conditions[2].

As an application scientist, selecting the correct catalytic system requires analyzing the electronic and steric demands of the substrates. To synthesize 4-(Biphenyl-4-yloxy)benzonitrile, two primary retrosynthetic disconnections are viable:

• Disconnection A (Ullmann-Optimized): Biphenyl-4-ol + 4-Bromobenzonitrile.

  • Causality: Copper catalysis excels when the aryl halide is electron-deficient. The strongly electron-withdrawing cyano group on 4-bromobenzonitrile accelerates the oxidative addition of the Cu(I) species, making this the preferred route for Cu-mediated protocols[1].

• Disconnection B (Buchwald-Hartwig-Optimized): 4-Cyanophenol + 4-Bromobiphenyl.

  • Causality: Palladium catalysis, when paired with bulky, electron-rich biarylphosphine ligands (e.g., t-BuXPhos), easily overcomes the activation barrier of electron-neutral aryl halides like 4-bromobiphenyl, allowing coupling with a wide array of phenols.

Mechanistic pathways for Pd-catalyzed (left) and Cu-catalyzed (right) C–O cross-coupling.

Quantitative Comparison of Catalytic Systems

Method	Catalyst / Ligand	Substrates (Ar-Br + Ar'-OH)	Base / Solvent	Temp / Time	Typical Yield	Key Advantage
Ullmann-Type	CuI (2 mol%) / BPPO (2 mol%)	4-Bromobenzonitrile + Biphenyl-4-ol	K₃PO₄ / DMF	90 °C / 12 h	>90%	Ultra-low catalyst loading, highly cost-effective[2].
Buchwald-Hartwig	Pd(OAc)₂ (1 mol%) / t-BuXPhos	4-Bromobiphenyl + 4-Cyanophenol	K₃PO₄ / Toluene	100 °C / 8 h	85-95%	Broad substrate scope, tolerates extreme sterics.
Microwave Ullmann	CuI (10 mol%) / None	4-Bromobenzonitrile + Biphenyl-4-ol	Cs₂CO₃ / NMP	195 °C / 2 h	~85%	Rapid reaction time, ligand-free[3].

Detailed Experimental Protocols

Protocol A: Copper-Catalyzed Ullmann-Type Coupling (Recommended)

This protocol utilizes N,N'-bis(2-phenylphenyl) oxalamide (BPPO) as a ligand, which dramatically lowers the required copper loading to 0.2–2 mol% by stabilizing the Cu(I) oxidation state and preventing catalyst disproportionation[2].

Reagents:

• Biphenyl-4-ol (1.0 equiv, 10.0 mmol)

• 4-Bromobenzonitrile (1.2 equiv, 12.0 mmol)

• CuI (0.02 equiv, 0.2 mmol)

• BPPO Ligand (0.02 equiv, 0.2 mmol)

• Anhydrous K₃PO₄ (2.0 equiv, 20.0 mmol)

• Anhydrous DMF (20 mL)

Step-by-Step Methodology:

• Preparation & Degassing (Critical Step): In an oven-dried Schlenk flask equipped with a magnetic stir bar, add Biphenyl-4-ol, 4-Bromobenzonitrile, CuI, BPPO, and K₃PO₄.

  • Causality: Cu(I) is highly susceptible to oxidation to Cu(II), which is catalytically inactive for this pathway. The solid mixture must be evacuated and backfilled with ultra-pure Argon three times before solvent addition.

• Solvent Addition: Add anhydrous, degassed DMF (20 mL) via syringe.

  • Causality: DMF is selected because its high dielectric constant stabilizes the polar transition states of the Cu(I)/Cu(III) cycle[2].

• Reaction Execution: Heat the reaction mixture to 90 °C in a pre-heated oil bath for 12 hours under vigorous stirring.

• In-Process Control (IPC) - Self-Validation: At 8 hours, withdraw a 50 µL aliquot, quench with EtOAc/H₂O, and analyze the organic layer via HPLC or TLC (Hexanes:EtOAc 4:1). The disappearance of the Biphenyl-4-ol peak validates reaction progression and ensures the system is self-monitoring.

• Quench & Extraction: Cool the mixture to room temperature. Dilute with EtOAc (50 mL) and wash sequentially with water (3 x 50 mL) and brine (50 mL).

  • Causality: Multiple water washes are mandatory to completely remove DMF, which would otherwise co-elute and disrupt downstream crystallization or chromatography.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield 4-(Biphenyl-4-yloxy)benzonitrile as a white solid.

Protocol B: Palladium-Catalyzed Buchwald-Hartwig Etherification

When trace copper contamination is strictly prohibited (e.g., late-stage API synthesis), Pd-catalysis is employed. The use of bulky biarylphosphines like t-BuXPhos facilitates the difficult reductive elimination step of the C–O bond.

Reagents:

• 4-Bromobiphenyl (1.0 equiv, 10.0 mmol)

• 4-Cyanophenol (1.2 equiv, 12.0 mmol)

• Pd(OAc)₂ (0.01 equiv, 0.1 mmol)

• t-BuXPhos (0.015 equiv, 0.15 mmol)

• Anhydrous K₃PO₄ (2.0 equiv, 20.0 mmol)

• Anhydrous Toluene (25 mL)

Step-by-Step Methodology:

• Catalyst Pre-activation: In a glovebox or under strict Argon, combine Pd(OAc)₂ and t-BuXPhos in 5 mL of anhydrous Toluene. Stir for 15 minutes at room temperature.

  • Causality: Pre-mixing allows the formation of the active monomeric Pd(0)L₁ species before introducing the substrates, preventing premature catalyst poisoning.

• Substrate Addition: To a separate Argon-flushed Schlenk flask, add 4-Bromobiphenyl, 4-Cyanophenol, and K₃PO₄. Transfer the pre-activated catalyst solution into this flask, followed by the remaining 20 mL of Toluene.

• Reaction Execution: Heat the mixture to 100 °C for 8 hours.

  • Causality: Toluene is preferred over polar aprotic solvents here to minimize the competitive dehalogenation of the aryl bromide[1].

• IPC Validation: Monitor via LC-MS. Look for the m/z corresponding to the product (MW: 271.32 g/mol ) and the absence of the 4-bromobiphenyl isotope pattern.

• Workup: Filter the crude mixture through a short pad of Celite to remove the palladium black and inorganic salts. Concentrate the filtrate and purify via recrystallization from hot ethanol to obtain high-purity product.

Standardized experimental workflow with integrated In-Process Control (IPC) validation.

Troubleshooting & Process Optimization

• Dehalogenation Side-Reactions: A common side reaction in both Ullmann and Buchwald-Hartwig couplings is the reduction of the aryl halide (Ar-Br → Ar-H)[1]. If significant biphenyl (from 4-bromobiphenyl) is observed in Protocol B, ensure the toluene is rigorously anhydrous and consider lowering the reaction temperature to 85 °C.

• Nitrile Hydrolysis: The cyano group is sensitive to strong aqueous bases at elevated temperatures. This is precisely why anhydrous K₃PO₄ is chosen over NaOH or KOH. If amide or carboxylic acid byproducts are detected, verify the anhydrous nature of the base and solvent.

References

• Zhai, Y., et al. "Copper-Catalyzed Diaryl Ether Formation from (Hetero)aryl Halides at Low Catalytic Loadings." Journal of Organic Chemistry, 2017. Available at:[Link]

• Burgos, C. H., et al. "The role of the ligand bulk in these C-O bond-forming reactions." Angewandte Chemie International Edition, 2006. Available at:[Link]

• He, H., et al. "Synthesis of diaryl ethers through the copper-catalyzed arylation of phenols with aryl halides using microwave heating." Tetrahedron Letters, 2003. Available at:[Link]

• Buckwald, S. L., et al. "Ullmann Diaryl Ether Synthesis: Rate Acceleration by 2,2,6,6-Tetramethylheptane-3,5-dione." Organic Letters, 2002. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Copper-Catalyzed Diaryl Ether Formation from (Hetero)aryl Halides at Low Catalytic Loadings [organic-chemistry.org]
• 3. Redirecting [linkinghub.elsevier.com]

AlphaScreen biochemical assays using 4-(Biphenyl-4-yloxy)benzonitrile

Application Note: Profiling 4-(Biphenyl-4-yloxy)benzonitrile in AlphaScreen™ Biochemical Assays for Oncogenic Target Modulation

Scientific Context & Target Rationale

Targeting protein-protein interactions (PPIs) remains one of the most formidable challenges in modern drug discovery. Two critical oncogenic targets that have historically been considered "undruggable" include the Microphthalmia-associated transcription factor (MITF)—a master regulator and oncogene in melanoma—and FBW7, a tumor-suppressing E3 ubiquitin ligase frequently mutated in human cancers[1][2].

Recent quantitative high-throughput screening (qHTS) campaigns have identified 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4) as a highly versatile small molecule capable of modulating these complex PPIs[3]. Interestingly, it exhibits dual utility in screening environments: acting as a disruptor (inhibitor) of MITF dimerization and as an enhancer (activator) of FBW7-substrate binding[3]. This application note provides a comprehensive, self-validating framework for utilizing 4-(Biphenyl-4-yloxy)benzonitrile as a reference modulator in AlphaScreen-based biochemical assays.

Mechanistic Causality: Why AlphaScreen?

The Physics of the Assay:

• Excitation: Donor beads contain a photosensitizer (phthalocyanine) that converts ambient oxygen to an excited singlet state ( 1O2​ ) upon illumination at 680 nm.

• Diffusion: Singlet oxygen has a half-life of ~4 µs, allowing it to diffuse a maximum of ~200 nm in solution.

• Emission: If a PPI (e.g., MITF-MITF dimerization) brings the Acceptor bead within this 200 nm radius, the singlet oxygen transfers energy to a thioxene derivative in the Acceptor bead, triggering a chemiluminescent cascade that emits light at 520–620 nm.

Modulator Causality: When 4-(Biphenyl-4-yloxy)benzonitrile is introduced to the MITF Dimerization-based AlphaScreen (MIDAS) assay, it binds to the MITF interface, physically disrupting the dimer[1]. This forces the Donor and Acceptor beads >200 nm apart. The singlet oxygen decays to its ground state before reaching the Acceptor bead, resulting in a quantifiable loss of luminescent signal.

Caption: AlphaScreen mechanism showing MITF dimerization and disruption by 4-(Biphenyl-4-yloxy)benzonitrile.

Experimental Protocol: MIDAS Assay

The following protocol details the setup for the MITF Dimerization-based AlphaScreen (MIDAS) assay in a 384-well format[1].

Reagent Preparation

• Assay Buffer: 25 mM HEPES (pH 7.4), 100 mM NaCl, 0.1% BSA, 0.01% CHAPS.

  • Expert Insight: The inclusion of 0.01% CHAPS is non-negotiable. Highly lipophilic compounds like 4-(Biphenyl-4-yloxy)benzonitrile can form colloidal aggregates in aqueous buffers, leading to promiscuous, non-specific protein inhibition. CHAPS prevents this aggregation. BSA is included to prevent the non-specific adsorption of the functionalized beads to the polystyrene microplate walls.

• Proteins: Recombinant His-tagged MITF and Biotin-tagged MITF.

• Compound: 4-(Biphenyl-4-yloxy)benzonitrile prepared as a 10 mM stock in 100% DMSO.

Step-by-Step Methodology

Caption: Step-by-step AlphaScreen experimental workflow highlighting critical light-sensitive steps.

• Protein & Compound Equilibration: In a 384-well white OptiPlate, dispense 10 µL of a protein mix yielding a final well concentration of 80 nM His-MITF and 80 nM Biotin-MITF[1]. Using an acoustic liquid handler (e.g., Echo 550), transfer 100 nL of 4-(Biphenyl-4-yloxy)benzonitrile (dose-response titration). Incubate for 30 minutes at room temperature (RT) to allow the compound to reach binding equilibrium with the MITF interface.

• Acceptor Bead Addition: Add 5 µL of AlphaScreen Nickel Chelate (Ni-NTA) Acceptor beads (final assay concentration: 10 µg/mL). Incubate for 30 minutes at RT.

• Donor Bead Addition (CRITICAL): Strictly under subdued green light (<100 lux) , add 5 µL of Streptavidin Donor beads (final assay concentration: 10 µg/mL).

  • Expert Insight: Why green light? The phthalocyanine dye in the Donor beads is acutely photosensitive. Exposure to standard laboratory fluorescent lighting causes irreversible photobleaching, which destroys the singlet oxygen generation capacity, collapsing the assay window and rendering the data useless.

• Final Incubation & Detection: Seal the plate with an opaque foil seal and incubate in the dark for 60 minutes at RT. Read the plate on an EnVision Multilabel Plate Reader equipped with the AlphaScreen optical module (Excitation: 680 nm; Emission: 520-620 nm).

Data Presentation & Quality Control

A robust assay must function as a self-validating system. To ensure that the signal modulation caused by 4-(Biphenyl-4-yloxy)benzonitrile is target-specific and not an assay artifact (e.g., the compound acting as a singlet oxygen quencher or exhibiting an inner-filter effect by absorbing light at 520-620 nm), a TruHits counter-screen must be performed.

The TruHits assay utilizes a single Biotin-His peptide that directly bridges the Streptavidin Donor and Ni-NTA Acceptor beads. If 4-(Biphenyl-4-yloxy)benzonitrile reduces the signal in the TruHits assay, it is a false positive. As shown in the profiling data below, the compound shows no activity in the TruHits screen, validating its mechanism of action.

Table 1: Quantitative Profiling Metrics for 4-(Biphenyl-4-yloxy)benzonitrile

Assay System	Target Biology	Mode of Action	Compound Conc.	EC50 / IC50	Z'-Factor	S/B Ratio
MIDAS	MITF Dimerization	Disruptor (Inhibitor)	10 µM	~13.1 nM	0.81	3.92
FBW7-Substrate	FBW7 E3 Ligase	Enhancer (Activator)	10 µM	~45.0 nM	0.75	4.20
TruHits	Biotin-His Peptide	N/A (Artifact Check)	Up to 100 µM	> 100 µM	0.85	343.0

Note: The Z'-factor of 0.81 and Signal-to-Background (S/B) ratio of 3.92 in the MIDAS assay indicate an exceptional, HTS-ready assay window[1].

Conclusion

4-(Biphenyl-4-yloxy)benzonitrile serves as a highly reliable reference compound for validating AlphaScreen PPI assays targeting oncogenic transcription factors and E3 ligases. By strictly adhering to the buffer requirements (CHAPS/BSA) and light-sensitive handling protocols outlined above, researchers can achieve highly reproducible, artifact-free high-throughput screening data.

References

• 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 | Chemsrc. chemsrc.com.
• Development of an HTS-Compatible Assay for Discovery of Melanoma-Related Microphthalmia Transcription Factor Disruptors Using AlphaScreen Technology. nih.gov.
• The Next Frontier: Translational Development of Ubiquitination, SUMOylation, and NEDDyl

Sources

• 1. Development of an HTS-Compatible Assay for Discovery of Melanoma-Related Microphthalmia Transcription Factor Disruptors Using AlphaScreen Technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 | Chemsrc [chemsrc.com]

Application Notes &amp; Protocols: Advanced Formulation Techniques for 4-(Biphenyl-4-yloxy)benzonitrile Derivatives

Introduction: The Solubility Challenge of the Biphenyl-Oxy-Benzonitrile Scaffold

The 4-(Biphenyl-4-yloxy)benzonitrile moiety is a key pharmacophore in modern medicinal chemistry. Its rigid, aromatic structure contributes to high target affinity but also results in significant physicochemical challenges, most notably poor aqueous solubility. It is estimated that over 70% of new chemical entities in the development pipeline are poorly soluble, a characteristic that severely limits oral bioavailability and therapeutic efficacy. Molecules based on this scaffold typically fall into the Biopharmaceutics Classification System (BCS) Class II (high permeability, low solubility) or Class IV (low permeability, low solubility), making their formulation a critical determinant of clinical success.[1]

The primary objective when formulating these derivatives is to enhance the dissolution rate and/or the apparent solubility of the active pharmaceutical ingredient (API) in the gastrointestinal tract. By doing so, we can increase the concentration of the drug available for absorption and improve its overall pharmacokinetic profile. This guide details three field-proven strategies to address this challenge: Nanosuspensions, Amorphous Solid Dispersions, and Lipid-Based Formulations.

Critical Pre-formulation Characterization

Before selecting a formulation strategy, a thorough physicochemical characterization of the specific 4-(Biphenyl-4-yloxy)benzonitrile derivative is mandatory. This data-driven approach ensures that the chosen technique is scientifically sound and tailored to the unique properties of the molecule.[2]

Table 1: Essential Pre-formulation Parameters and Analytical Methods

Parameter	Rationale & Importance	Recommended Analytical Technique(s)
Aqueous Solubility	Directly quantifies the formulation challenge. Should be assessed in biorelevant media (e.g., SGF, FaSSIF, FeSSIF) to predict in-vivo behavior.	Shake-flask method followed by HPLC-UV analysis.
LogP / LogD	Indicates the lipophilicity of the compound. High LogP values (>3) suggest that lipid-based formulations may be a suitable strategy.[3]	Reverse-phase HPLC; computational modeling (e.g., CLogP).
Melting Point (Tm)	Provides an indication of the crystal lattice energy. A high Tm suggests that significant energy input is required to break the crystal structure, making amorphization a viable strategy.	Differential Scanning Calorimetry (DSC).
Solid-State Form	Determines if the API is crystalline or amorphous. Identifies the specific polymorph, which can have different solubility and stability profiles.	X-Ray Powder Diffraction (XRPD); Polarized Light Microscopy.
pKa	Identifies ionizable functional groups. Determines if pH modification or salt formation can be used to enhance solubility.	Potentiometric titration; UV-Vis spectrophotometry.
Chemical Stability	Assesses degradation under stress conditions (pH, temperature, light, oxidation) to identify potential liabilities during processing and storage.[4]	Forced degradation studies using HPLC to monitor for degradants.

Formulation Strategies and Step-by-Step Protocols

Strategy 1: Nanosuspensions via Media Milling

Expertise & Causality: This "top-down" approach enhances the dissolution rate by drastically increasing the surface area of the drug particles, as described by the Noyes-Whitney equation.[5] By reducing the particle size to the sub-micron range (<1000 nm), we create a much larger interface between the drug and the dissolution medium, leading to faster solubilization.[6] This technique is particularly effective for BCS Class II compounds where dissolution is the rate-limiting step for absorption.[6]

Workflow for Nanosuspension Formulation:

Caption: Workflow for preparing a nanosuspension via wet bead milling.

Protocol 1: Nanosuspension of a 4-(Biphenyl-4-yloxy)benzonitrile Derivative

• Materials & Equipment:

  • API (4-(Biphenyl-4-yloxy)benzonitrile derivative)

  • Stabilizer (e.g., Poloxamer 188, HPMC, Soluplus®)

  • Milling Media (e.g., Yttrium-stabilized zirconium oxide beads, 0.2-0.5 mm diameter)

  • Purified Water

  • High-shear rotor-stator mixer

  • High-energy media mill (e.g., planetary mill, agitator bead mill)

  • Dynamic Light Scattering (DLS) instrument for particle sizing

• Procedure:

  • Stabilizer Solution Preparation: Prepare a 2% (w/v) solution of Poloxamer 188 in purified water.

  • Pre-Suspension: In a glass beaker, disperse 5% (w/v) of the API into the stabilizer solution. Homogenize using a high-shear mixer at 8,000 RPM for 10 minutes to create a uniform coarse suspension.

  • Milling Chamber Preparation: Charge the milling chamber of the media mill with milling beads, occupying approximately 50-60% of the chamber volume.

  • Wet Milling: Add the pre-suspension to the milling chamber. Begin milling at a specified speed (e.g., 2000 RPM). The high energy imparted by the colliding beads will fracture the API crystals.[7]

  • In-Process Monitoring: After 1 hour, withdraw a small aliquot (appropriately diluted) and measure the mean particle size and Polydispersity Index (PDI) using DLS.

  • Endpoint Determination: Continue milling, taking measurements every 30-60 minutes, until the mean particle size is below 300 nm and the PDI is less than 0.3. A stable reading over two consecutive time points indicates the endpoint has been reached.

  • Harvesting: Separate the nanosuspension from the milling media by pouring the contents through a sieve or using a specialized separation system integrated with the mill.

  • Final Characterization: Characterize the final product for particle size distribution, zeta potential (to assess physical stability), and drug content (assay).

Strategy 2: Amorphous Solid Dispersions (ASDs) by Spray Drying

Expertise & Causality: Crystalline APIs, like the derivatives , have a highly ordered, stable structure with strong intermolecular bonds that must be broken for dissolution to occur. ASDs circumvent this energy barrier by dispersing the API at a molecular level within a hydrophilic polymer matrix.[8] The API is "frozen" in a high-energy, amorphous state, which has a significantly higher apparent solubility and dissolution rate.[3] Spray drying is a scalable solvent-evaporation method ideal for creating uniform ASDs.[9]

Workflow for Amorphous Solid Dispersion Formulation:

Caption: Workflow for the preparation of an ASD by spray drying.

Protocol 2: ASD of a 4-(Biphenyl-4-yloxy)benzonitrile Derivative

• Materials & Equipment:

  • API (4-(Biphenyl-4-yloxy)benzonitrile derivative)

  • Polymer (e.g., PVP VA64 (Kollidon® VA 64), HPMC-AS)

  • Solvent (e.g., Acetone, Dichloromethane/Methanol co-solvent)

  • Laboratory-scale spray dryer

  • DSC and XRPD instruments

  • USP Apparatus II Dissolution Bath

• Procedure:

  • Solution Preparation: Prepare a solution with a total solids content of 5-10% (w/v). Dissolve the API and PVP VA64 (e.g., at a 1:3 API-to-polymer ratio) in acetone until a clear solution is obtained.

  • Spray Dryer Setup: Set the spray dryer parameters. These are critical and must be optimized.

    • Inlet Temperature: High enough to evaporate the solvent efficiently (e.g., 100-120°C for acetone).

    • Atomization Gas Flow: To control droplet size (e.g., 400 L/hr).

    • Feed Pump Rate: To ensure complete drying without overheating the product (e.g., 5 mL/min).

  • Spray Drying: Pump the feed solution through the atomizer into the drying chamber. The rapid evaporation of the solvent traps the API in an amorphous state within the polymer matrix.

  • Powder Collection: The dried ASD powder is separated from the gas stream by a cyclone and collected in a receiving vessel.

  • Solid-State Characterization (Trustworthiness Check):

    • XRPD: Analyze the collected powder. The absence of sharp Bragg peaks characteristic of the crystalline API and the presence of a broad "halo" pattern confirms an amorphous product.

    • DSC: Run a heat-cool-heat cycle. The absence of the API's melting endotherm in the first heating scan confirms it is amorphous. A single glass transition temperature (Tg) indicates a molecularly dispersed system.

  • Performance Testing: Conduct in-vitro dissolution testing comparing the ASD to the unformulated API. Use a discriminating medium (e.g., 900 mL of 0.5% Sodium Lauryl Sulfate in water) in a USP II apparatus at 75 RPM.[10] A significant increase in the rate and extent of dissolution is the expected outcome.

Strategy 3: Self-Microemulsifying Drug Delivery Systems (SMEDDS)

Expertise & Causality: This approach is ideal for highly lipophilic (high LogP) derivatives. SMEDDS are isotropic mixtures of oil, surfactant, and co-solvent that contain the pre-dissolved drug. Upon gentle agitation in the aqueous environment of the GI tract, they spontaneously form a fine oil-in-water microemulsion (droplet size < 100 nm). This process presents the drug in a solubilized state directly at the site of absorption, bypassing the dissolution step entirely and leveraging the natural lipid absorption pathways.

Workflow for SMEDDS Formulation Development:

Caption: Workflow for the development of a SMEDDS formulation.

Protocol 3: Development of a SMEDDS Formulation

• Materials & Equipment:

  • API (4-(Biphenyl-4-yloxy)benzonitrile derivative)

  • Oil (e.g., Capryol™ 90)

  • Surfactant (e.g., Kolliphor® EL)

  • Co-solvent (e.g., Transcutol® HP)

  • Vortex mixer, magnetic stirrer

  • Particle size analyzer (DLS)

  • Clear glass vials

• Procedure:

  • Excipient Solubility Screening: Determine the saturation solubility of the API in a panel of oils, surfactants, and co-solvents. Select the excipients that show the highest solubilizing capacity for the API.

  • Constructing Ternary Phase Diagrams:

    • Prepare mixtures of oil, surfactant, and co-solvent at various ratios (e.g., from 9:1 to 1:9).

    • For each mixture, perform an aqueous titration. Add water dropwise to a known amount of the mixture with gentle stirring.

    • Visually observe the mixture for clarity. The regions where clear or slightly bluish, low-viscosity liquids form upon dilution represent the microemulsion region. Plot these regions on a ternary phase diagram.

  • Formulation Selection and Drug Loading:

    • Select a formulation from a robust and large microemulsion region of the phase diagram (e.g., 20% Capryol 90, 50% Kolliphor EL, 30% Transcutol HP).

    • Dissolve the API into this pre-concentrate at the desired concentration (e.g., 50 mg/g) using a magnetic stirrer until a clear solution is obtained.

  • Performance Characterization (Self-Validation):

    • Self-Emulsification Assessment: Add 1 mL of the SMEDDS pre-concentrate to 250 mL of purified water in a beaker with gentle stirring. It should rapidly disperse (typically < 1 minute) to form a clear or translucent microemulsion.

    • Droplet Size Analysis: Measure the droplet size of the resulting microemulsion using DLS. A mean droplet size of < 100 nm is the target for a SMEDDS.

    • Thermodynamic Stability: Subject the formulation to stress tests (e.g., 3 freeze-thaw cycles between -20°C and 25°C; centrifugation at 5,000 RPM for 30 min). The formulation should show no signs of phase separation or drug precipitation.

  • Encapsulation: The final, validated liquid SMEDDS formulation is suitable for encapsulation in soft or hard gelatin capsules (ensure excipient-capsule shell compatibility).

References

• Lab Manager. (2025). Pharmaceutical Particle Size Analysis: Methods, Significance, and Regulatory Considerations.
• Journal of Applied Pharmaceutical Science. (2012). Stability Testing of Pharmaceutical Products.
• Symmetric. (2024). Lipid-Based Formulations: Optimizing the Oral Delivery of Lipophilic Drugs.
• Southwest Research Institute. (n.d.). Stability Testing & Studies.
• Agno Pharmaceuticals. (n.d.). In Vitro Dissolution Testing For Solid Oral Dosage Forms.
• Keohane, et al. (2015). Exploring LIPIDs for their potential to improves bioavailability of lipophilic drugs candidates: A review. PMC.
• Semantic Scholar. (n.d.). IMPROVING SOLUBILITY OF BCS CLASS II DRUGS USING SOLID DISPERSION: A REVIEW.
• HORIBA. (n.d.). Particle Characterization in the Pharmaceutical Industry.
• U.S. Food and Drug Administration. (n.d.). Guidance for Industry: Dissolution Testing of Immediate Release Solid Oral Dosage Forms.
• Drug Discovery Online. (2023). 4 Strategies To Formulate Poorly Soluble APIs.
• Passerini, N., et al. (2018). Different BCS Class II Drug-Gelucire Solid Dispersions Prepared by Spray Congealing: Evaluation of Solid State Properties and In Vitro Performances. PMC.
• ResearchGate. (2025). Formulation strategies for poorly soluble drugs.
• American Pharmaceutical Review. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs).
• Mehta, S., et al. (2014). IMPROVING SOLUBILITY OF BCS CLASS II DRUGS USING SOLID DISPERSION: A REVIEW.
• Patravale, V. B., et al. (2014). Nanosuspension: An approach to enhance solubility of drugs. PMC.
• Gao, L., et al. (2011). Nanosuspensions of poorly soluble drugs: preparation and development by wet milling. PubMed.
• Vici Health Sciences. (2024). Drug Product Formulation Process.

Sources

• 1. jddtonline.info [jddtonline.info]
• 2. Drug Product Formulation Process | Vici Health Sciences [vicihealthsciences.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. Stability Testing & Studies | Southwest Research Institute [swri.org]
• 5. researchgate.net [researchgate.net]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. Nanosuspensions of poorly soluble drugs: preparation and development by wet milling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. fda.gov [fda.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-(Biphenyl-4-yloxy)benzonitrile

Welcome to the Technical Support Center for the synthesis of 4-(Biphenyl-4-yloxy)benzonitrile. This guide is engineered for drug development professionals and synthetic chemists who require high-yielding, scalable methodologies for diaryl ether formation.

Core Principles & Causality

The formation of the diaryl ether linkage relies on a Nucleophilic Aromatic Substitution (SNAr) pathway, coupling 4-phenylphenol with 4-fluorobenzonitrile. This reaction requires the generation of a highly nucleophilic phenoxide anion. The cyano group on 4-fluorobenzonitrile acts as a strong electron-withdrawing group (EWG), activating the para position by stabilizing the anionic Meisenheimer transition state. Success in this synthesis is dictated by maximizing the nucleophilicity of the phenoxide while suppressing competing side reactions (e.g., oxidation, hydrolysis).

Workflow Visualization

Caption: Logical workflow for the optimized SNAr synthesis of 4-(Biphenyl-4-yloxy)benzonitrile.

Troubleshooting Guides & FAQs

Q1: My reaction yield is plateauing at 50-60% when using Potassium Carbonate (K₂CO₃). How can I drive the reaction to completion? A1: The stall in conversion is likely due to tight ion-pairing between the potassium cation and the phenoxide anion, which reduces the nucleophilicity of the oxygen center. To resolve this, switch your base to Cesium Carbonate (Cs₂CO₃). This leverages the1 [1]. Because the Cs⁺ cation has a significantly larger ionic radius (1.67 Å) compared to K⁺ (1.33 Å) and higher polarizability, it dissociates more readily. This leaves a "naked," highly reactive phenoxide anion that rapidly attacks the fluorobenzene derivative, pushing the reaction to >90% yield.

Q2: I am observing a highly polar byproduct on my TLC/HPLC traces. What is it, and how do I prevent it? A2: This is a classic symptom of nitrile hydrolysis. At elevated temperatures (90-100 °C) in the presence of a strong base and trace amounts of water, the cyano group (-C≡N) on your starting material or product can hydrolyze to an amide or a carboxylic acid. Solution: Ensure strictly anhydrous conditions. Use commercially available anhydrous 2 [2] (like DMSO or DMF) stored over molecular sieves. These solvents are critical as they solvate the metal cation while leaving the nucleophile reactive, but they are highly hygroscopic. Always run the reaction under a dry nitrogen or argon atmosphere.

Q3: The reaction mixture turns dark brown/black, the 4-phenylphenol is consumed, but the product yield is low. Why? A3: Phenoxides are highly susceptible to oxidative degradation at elevated temperatures when exposed to oxygen, leading to the formation of complex, dark-colored quinone-like polymeric byproducts. Solution: You must degas your solvent prior to heating. Sparging the DMSO with argon for 15-20 minutes before adding the base, and maintaining a positive pressure of inert gas throughout the reaction, will eliminate oxidative side reactions.

Q4: Can I substitute 4-chlorobenzonitrile for 4-fluorobenzonitrile to reduce starting material costs? A4: While possible, it is not recommended if maximizing yield and minimizing reaction time are your primary goals. In an SNAr mechanism, the rate-determining step is the formation of the Meisenheimer complex, not the cleavage of the carbon-halogen bond. Fluorine is highly electronegative and strongly withdraws electron density via induction, stabilizing the transition state much more effectively than chlorine. Consequently, 3 [3] than aryl chlorides. If you must use the chloro-derivative, you will need to increase the reaction temperature to 120-130 °C and extend the reaction time to 24-36 hours.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and isolated yields, demonstrating the superiority of the optimized protocol.

Base (1.5 eq)	Solvent	Atmosphere	Temp (°C)	Time (h)	Conversion/Yield (%)	Primary Issue Encountered
K₂CO₃	DMF (Reagent)	Air	100	16	45 - 55%	Oxidation of phenol, nitrile hydrolysis
K₂CO₃	DMF (Anhydrous)	N₂	100	16	60 - 70%	Incomplete conversion (tight ion pairing)
Cs₂CO₃	DMF (Anhydrous)	N₂	100	12	85 - 90%	Minor solvent degradation over time
Cs₂CO₃	DMSO (Anhydrous)	Ar	90	8	> 95%	Optimal Conditions

Self-Validating Experimental Protocol

Synthesis of 4-(Biphenyl-4-yloxy)benzonitrile

Step 1: Preparation and Degassing (Self-Validation: Visual Clarity)

• To an oven-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add 4-phenylphenol (1.00 g, 5.87 mmol) and 4-fluorobenzonitrile (0.78 g, 6.46 mmol, 1.1 equiv).

• Add anhydrous DMSO (15 mL). Seal the flask with a rubber septum.

• Sparge the solution with Argon for 15 minutes. Validation: The solution should be completely clear and colorless.

Step 2: Base Addition and Deprotonation (Self-Validation: Color Shift) 4. Briefly open the flask under a positive flow of Argon and add anhydrous Cesium Carbonate (Cs₂CO₃) (2.87 g, 8.81 mmol, 1.5 equiv). 5. Stir the suspension at room temperature for 30 minutes. Validation: The mixture will transition to a pale yellow/orange suspension, confirming the formation of the highly nucleophilic biphenyl-4-olate anion.

Step 3: SNAr Reaction and Monitoring (Self-Validation: Chromatographic Shift) 6. Transfer the flask to a pre-heated oil bath at 90 °C. Stir vigorously for 8 hours. 7. In-process Control (IPC): Withdraw a 50 µL aliquot, quench in 1 mL of 1:1 Water/Acetonitrile, and analyze via HPLC or TLC (Hexanes/EtOAc 8:2). Validation: Complete consumption of 4-phenylphenol (lower Rf) and the appearance of a single new product spot (higher Rf, UV active).

Step 4: Workup and Isolation (Self-Validation: Precipitation) 8. Cool the reaction mixture to room temperature. 9. Slowly pour the mixture into 150 mL of vigorously stirred, ice-cold distilled water. Validation: A rapid precipitation of a white to off-white solid will occur as the highly hydrophobic diaryl ether crashes out of the aqueous DMSO mixture. 10. Stir for 30 minutes to ensure complete precipitation and dissolution of inorganic salts. 11. Vacuum filter the solid using a Buchner funnel. Wash the filter cake with cold water (3 x 30 mL) to remove residual DMSO and salts. 12. Dry the solid in a vacuum oven at 50 °C overnight to afford 4-(Biphenyl-4-yloxy)benzonitrile as a white solid.

References

• Remote asymmetric induction in the organocatalytic aza-Darzens synthesis of peptide aziridines. University of East Anglia.
• 4-[4-(4-pentoxyphenyl)phenyl]benzoic acid. Benchchem.
• Reactions of Arylsulfonate Electrophiles with NMe4F: Mechanistic Insight, Reactivity, and Scope.

Sources

• 1. ueaeprints.uea.ac.uk [ueaeprints.uea.ac.uk]
• 2. 4-[4-(4-pentoxyphenyl)phenyl]benzoic acid | 158938-08-0 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

troubleshooting poor solubility of 4-(Biphenyl-4-yloxy)benzonitrile in DMSO

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges with the solvation of highly rigid, aromatic molecules.

This guide is specifically engineered to address the poor solubility of 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4)[1] in Dimethyl Sulfoxide (DMSO). Below, you will find a root-cause analysis, quantitative data summaries, a troubleshooting workflow, and self-validating experimental protocols to ensure the integrity of your downstream assays.

Root Cause Analysis: The Solute-Solvent Mismatch

To troubleshoot solubility, we must first understand the physical chemistry of the molecule. 4-(Biphenyl-4-yloxy)benzonitrile consists of a rigid biphenyl core, an ether linkage, and a benzonitrile group.

While DMSO is a powerful polar aprotic solvent, it struggles with this specific chemotype for two reasons:

• High Crystal Lattice Energy: Machine learning models analyzing over 160,000 molecules have demonstrated that the presence of non-fused benzene rings (like the biphenyl group) is strongly associated with poor DMSO solubility[2]. The planar aromatic rings engage in strong intermolecular π−π stacking, which outcompetes the solvation energy provided by DMSO.

• Lack of Hydrogen Bond Donors: DMSO excels at solvating molecules with -OH or -NH groups. Because 4-(Biphenyl-4-yloxy)benzonitrile lacks these donors, the solvent cannot easily disrupt the molecule's crystalline aggregates[3].

Quantitative Solubilization Parameters

Before beginning the protocols, review the target parameters required to achieve a stable solution for in vitro or in vivo applications.

Parameter	Recommended Value / Condition	Scientific Rationale
Target Stock Concentration	1 mM to 10 mM	Typical starting range for fragment-based and high-throughput screening (HTS)[4].
Thermal Intervention	40°C – 50°C	Increases kinetic energy to disrupt the crystal lattice without causing thermal degradation[5][6].
Co-Solvent Ratio (In Vivo)	10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline	Prevents aqueous "crashing out" by creating a micellar shield around the hydrophobic biphenyl core[7].
Cyclodextrin Concentration	20% SBE- β -CD (w/v) in Saline	Provides a hydrophobic cavity perfectly sized for aromatic rings, enhancing aqueous bioavailability.

Troubleshooting Workflow

Troubleshooting workflow for resolving DMSO solubility issues of highly aromatic compounds.

Step-by-Step Solubilization Protocols

Protocol 1: Thermo-Acoustic Disruption

Causality: DMSO is relatively viscous at room temperature. Applying mild heat lowers the solvent's viscosity, while ultrasonic waves induce cavitation—micro-bubbles that implode and generate localized shear forces to break apart crystalline aggregates[5][6].

• Preparation: Weigh the required amount of 4-(Biphenyl-4-yloxy)benzonitrile and transfer it to a tightly sealed amber glass vial (to prevent moisture ingress, as DMSO is highly hygroscopic)[3].

• Solvent Addition: Add anhydrous DMSO to reach a target concentration of 1 mM to 5 mM.

• Heating: Place the vial in a water bath set to 40°C – 50°C for 10 minutes[5].

• Sonication: Transfer the vial to a temperature-controlled bath sonicator. Sonicate in 5-minute bursts[6].

• Self-Validation Step (Tyndall Effect): Shine a laser pointer through the vial in a dark room. If the laser beam is visible as a solid line through the liquid, you have a colloidal suspension, not a true solution. Repeat steps 3 and 4. If the beam is invisible in the liquid, the compound is fully dissolved.

Protocol 2: Co-Solvent Matrix Engineering (For Aqueous Assays)

Causality: If your compound dissolves in 100% DMSO but precipitates when introduced to aqueous assay buffers, it is experiencing "solvent-shift precipitation." We must engineer a step-down polarity gradient using surfactants to encapsulate the highly lipophilic biphenyl core[7].

• Primary Solvation: Dissolve the compound in 10% of the final target volume using 100% anhydrous DMSO.

• Polymer Addition: Add 40% of the final volume using PEG300. Vortex vigorously. The PEG300 acts as a co-solvent that bridges the polarity gap.

• Surfactant Addition: Add 5% of the final volume using Tween 80. Vortex thoroughly. Tween 80 forms micelles that will trap the hydrophobic ether/biphenyl moieties.

• Aqueous Dilution: Slowly add 45% of the final volume using Saline or your assay buffer drop-by-drop while vortexing[7].

• Self-Validation Step: Centrifuge the final mixture at 10,000 x g for 5 minutes. Check the bottom of the tube for a microscopic white pellet. If a pellet forms, the micellar encapsulation failed, and you must proceed to Protocol 3.

Protocol 3: Host-Guest Complexation (Cyclodextrin)

Causality: When co-solvents cause toxicity or viscosity issues, Sulfobutyl-ether beta-cyclodextrin (SBE- β -CD) can be used. The cyclodextrin molecule is shaped like a truncated cone with a hydrophilic exterior and a hydrophobic interior cavity perfectly sized to house aromatic rings.

• Preparation: Prepare a 20% (w/v) solution of SBE- β -CD in saline or water.

• Integration: Add your 4-(Biphenyl-4-yloxy)benzonitrile (pre-dissolved in a minimal volume of DMSO, max 5-10%) dropwise into the cyclodextrin solution under continuous magnetic stirring.

• Equilibration: Allow the solution to stir at room temperature for 2 to 4 hours to allow the thermodynamic equilibrium of the inclusion complex to stabilize.

• Self-Validation Step (NMR): To definitively prove solubility and complexation, acquire a ¹H NMR spectrum in DMSO-d6/D2O. A true solution will yield sharp, well-defined peaks. Broadened or missing peaks indicate the compound is still in a solid micro-crystalline state[3][4].

Frequently Asked Questions (FAQs)

Q: Why does 4-(Biphenyl-4-yloxy)benzonitrile dissolve perfectly in my DMSO stock, but crash out immediately when I add it to my cell culture media? A: This is a classic solvent-shift phenomenon. DMSO is highly hygroscopic[3]. When introduced to water, the DMSO molecules rapidly hydrogen-bond with the water molecules, effectively stripping the solvation shell away from your hydrophobic compound. Because the biphenyl core is highly lipophilic, it immediately aggregates and precipitates. You must use the Co-Solvent Matrix (Protocol 2) to lower the interfacial tension before aqueous introduction.

Q: Can I just leave the compound in a sonicating bath indefinitely until it dissolves? A: No. Prolonged sonication generates localized extreme heat via cavitation, which can lead to the chemical degradation of the ether linkage or the nitrile group. Always limit sonication to 5-10 minute bursts and monitor the bath temperature to ensure it does not exceed 50°C[3][5].

Q: Does repeated freeze-thawing of the DMSO stock affect this specific molecule? A: Yes. Because DMSO readily absorbs atmospheric moisture, repeated opening of the vial during freeze-thaw cycles introduces water into the stock. Over time, this water contamination lowers the solubility threshold of the DMSO, causing the 4-(Biphenyl-4-yloxy)benzonitrile to precipitate out of solution while in storage. Always aliquot your stocks into single-use volumes and store them at -20°C or -80°C in tightly sealed tubes[3].

References

• "Why Phycocyanobilin (PCB) won´t dissolve in DMSO at reported solubility? - ResearchGate" ResearchGate. Available at:[Link]

• "Improved Remdesivir Solubility by Sonication - Hielscher Ultrasonics" Hielscher. Available at:[Link]

• "4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 | Chemsrc" Chemsrc. Available at:[Link]

• "Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions" Journal of Chemical Information and Modeling - ACS Publications. Available at:[Link]

• "How to dissolve a poorly soluble drug? - ResearchGate" ResearchGate. Available at:[Link]

• "DMSO Solubility Assessment for Fragment-Based Screening" MDPI. Available at:[Link]

Sources

• 1. 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 | Chemsrc [chemsrc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. DMSO Solubility Assessment for Fragment-Based Screening [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]

optimizing crystallization conditions for 4-(Biphenyl-4-yloxy)benzonitrile

Welcome to the Technical Support Center for Crystallization Optimization. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific thermodynamic and kinetic hurdles associated with crystallizing 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4) [1].

Rather than providing a generic protocol, this guide deconstructs the molecular causality behind the compound's behavior, providing self-validating workflows and troubleshooting logic to ensure high-purity, morphologically ideal crystal recovery.

Mechanistic Causality: The "Why" Behind the Molecule

To optimize crystallization, we must first analyze the structural dichotomy of 4-(Biphenyl-4-yloxy)benzonitrile:

• The Biphenyl Core: Highly hydrophobic and rigid, this moiety strongly favors π−π stacking. In solution, it drives high solubility in non-polar aromatic solvents (like toluene) but makes the compound prone to "oiling out" (liquid-liquid phase separation) when supersaturation is forced too quickly.

• The Ether Linkage: Introduces a degree of conformational flexibility, which is a primary driver for 1 [2].

• The Benzonitrile Group: A highly polar, hydrogen-bond accepting headgroup. Its strong dipole moment often dictates rapid 1-dimensional crystal growth, leading to fine needles unless the solvent actively interacts with this face to slow its growth.

Understanding these competing forces is critical. Successful crystallization requires balancing the solvation of the biphenyl tail while managing the directional growth dictated by the cyano head.

Quantitative Data: Solvent & Cooling Matrices

The tables below summarize the thermodynamic parameters required to control the metastable zone width (MZW) and dictate the final crystal habit.

Table 1: Solvent Selection & Causality Matrix

Solvent System	Role / Interaction Mechanism	Boiling Point	Expected Morphological Outcome
Toluene / THF	High solubility for biphenyl core; ideal for primary dissolution [3].	110 °C / 66 °C	Often yields kinetically favored metastable polymorphs ; prone to needle habit.
Ethanol	Polar protic; H-bonds with the -CN group to cap 1D growth [2, 4].	78 °C	Promotes thermodynamically stable polymorphs ; blocky/prismatic habit.
Heptane	Anti-solvent; rapidly decreases solubility of the biphenyl core.	98 °C	High risk of oiling out if added too rapidly; requires strict dosing control.

Table 2: Optimized Cooling Profile Parameters

Phase	Temperature	Rate / Time	Causality & Self-Validation
Dissolution	55–60 °C	N/A	Ensures complete destruction of thermal history. Validation: Solution must be optically clear.
Cooling	60 °C → 15 °C	5–15 K/hr	Slow cooling prevents crossing the LLPS boundary [4]. Validation: No turbidity before seeding.
Aging	15 °C	2–4 hours	Allows Ostwald ripening, consuming fine particulates to grow larger, filterable crystals.

Self-Validating Experimental Protocol

The following protocol utilizes a mixed-solvent approach (Toluene/Ethanol) to balance solubility and crystal habit. Every step includes a self-validation mechanism to ensure the system is behaving as thermodynamically predicted.

Step 1: Primary Dissolution Suspend crude 4-(Biphenyl-4-yloxy)benzonitrile in a 1:2 (v/v) mixture of Toluene:Ethanol. Heat the reactor to 60 °C under moderate agitation (150 rpm).

• Self-Validation: Inspect the reactor. The solution must be completely transparent. If undissolved particulates remain, you are on the wrong side of the solubility curve. Add the solvent mixture in 5% increments until absolute clarity is achieved.

Step 2: Hot Filtration Pass the hot solution through a pre-warmed 0.45 µm PTFE filter into a clean, jacketed crystallizer.

• Causality: This removes foreign particulates (dust, insoluble impurities) that act as heterogeneous nucleation sites, which would otherwise prematurely collapse the MZW.

Step 3: Controlled Cooling & Seeding Program the jacket to cool at a rate of 10 K/hr [4]. When the internal temperature reaches 45 °C, introduce 0.5 wt% of pure seed crystals.

• Self-Validation: Observe the seeds for 15 minutes.

  • If the seeds dissolve, the system is undersaturated (temperature is too high).

  • If the solution immediately turns opaque, the system is over-supersaturated (MZW exceeded).

  • If the seeds persist and slowly develop distinct facets, you are safely within the MZW.

Step 4: Isolation and Washing Once the system reaches 15 °C, hold for 2 hours to allow for Ostwald ripening. Filter the slurry under vacuum and wash the cake with 1 volume of cold (5 °C) ethanol. Dry under vacuum at 40 °C to constant weight.

Fig 1: Step-by-step controlled cooling crystallization workflow with self-validation checkpoints.

Troubleshooting Guides & FAQs

Q: Why is my compound "oiling out" instead of forming solid crystals? A: Oiling out (Liquid-Liquid Phase Separation, LLPS) occurs when the supersaturation level exceeds the MZW before the nucleation temperature is reached. Because the biphenyl core is highly hydrophobic, it prefers to separate as a dense, solute-rich oil rather than organizing into a crystal lattice when shocked by cold temperatures or aggressive anti-solvent addition.

• Troubleshooting Action: Reheat the system by 5–10 °C until the oil redissolves into a single clear phase. Decrease your cooling rate to <10 K/hr. Alternatively, introduce seed crystals just below the solubility boundary to force solid heterogeneous nucleation before the LLPS boundary is crossed.

Q: I am successfully crystallizing the compound, but I am getting fine needles that turn into a paste during filtration. How do I improve the crystal habit? A: This is a classic symptom of uninhibited growth along the π−π stacking axis of the biphenyl core, driven by the strong dipole of the benzonitrile head. If you are using a non-polar solvent (like pure toluene or benzene), there is nothing to disrupt this 1D growth.

• Troubleshooting Action: Switch to a polar protic solvent system (e.g., Ethanol or Isopropanol). The hydroxyl groups of the alcohol will hydrogen-bond with the cyano nitrogen. This interaction sterically hinders the rapid addition of new molecules to that specific crystal face, forcing the crystal to grow isotropically into blockier, easily filterable prisms[2].

Q: Is 4-(Biphenyl-4-yloxy)benzonitrile susceptible to polymorphism? A: Yes. Molecules featuring a rigid biphenyl core connected via a flexible linkage (like an ether oxygen) are highly susceptible to 2 [2, 5]. Crystallization from THF or pure toluene often yields kinetically favored metastable polymorphs. To ensure batch-to-batch consistency of the thermodynamically stable form, use a consistent alcohol-based solvent system and avoid rapid crash-cooling.

Fig 2: Mechanistic pathways of solvent-induced polymorphism and crystal habit formation.

References

• Chemsrc. "4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4".[Link]

• RSC Advances / National Institutes of Health (NIH). "Solvent-induced polymorphism in dipodal N-donor ligands containing a biphenyl core".[Link]

• Asian Journal of Chemistry. "An Efficient Preparation for 2-Cyano-4'-methylbiphenyl in Toluene-Tetrahydrofuran Solvents Over Transition-Metal Catalysts".[Link]

• Google Patents. "Process for purifying biphenyl" (CN101045670A).

• Beilstein Journal of Organic Chemistry. "Unusual polymorphism in new bent-shaped liquid crystals based on biphenyl as a central molecular core".[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Unusual polymorphism in new bent-shaped liquid crystals based on biphenyl as a central molecular core [beilstein-journals.org]

Technical Support Center: Overcoming Steric Hindrance in 4-(Biphenyl-4-yloxy)benzonitrile Synthesis

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter stalled cross-coupling reactions when synthesizing bulky diaryl ethers like 4-(biphenyl-4-yloxy)benzonitrile. The biphenyl moiety introduces significant steric bulk, which can severely impede the oxidative addition and transmetalation steps of traditional coupling cycles.

This guide provides a self-validating, causality-driven approach to troubleshooting these specific steric challenges, ensuring your workflows are robust, scalable, and reproducible.

Workflow: Strategic Selection of Coupling Conditions

Logical decision tree for selecting coupling conditions to overcome steric hindrance.

Frequently Asked Questions (Mechanistic & Strategic)

Q: Why does the synthesis of 4-(biphenyl-4-yloxy)benzonitrile suffer from low conversion compared to standard diphenyl ether syntheses? A: The issue is fundamentally geometric. When coupling biphenyl-4-ol with a 4-halobenzonitrile, the extended π -system and the spatial volume of the distal phenyl ring on the biphenyl moiety restrict the trajectory of the metal catalyst during the transmetalation step. In classical Ullmann reactions, steric hindrance in the phenol partner heavily disfavors the formation of the reactive copper-phenoxide intermediate[1]. This creates a high activation energy barrier, traditionally requiring elevated temperatures (>150 °C) that can degrade the benzonitrile starting material.

Q: How do I choose between a Copper-catalyzed (Ullmann) and Palladium-catalyzed (Buchwald-Hartwig) approach for this specific molecule? A: The choice depends on your halide reactivity and budget.

• Ullmann Coupling: Because your electrophile (4-halobenzonitrile) contains a strong electron-withdrawing cyano group, it is highly activated for oxidative addition. Therefore, a modern, ligand-accelerated Ullmann coupling is highly recommended and cost-effective.

• Buchwald-Hartwig: If you are forced to use 4-chlorobenzonitrile (which is cheaper but less reactive), Palladium is required. You must pair it with a bulky, electron-rich phosphine ligand (like BrettPhos) to force reductive elimination despite the steric bulk[2].

Troubleshooting Guide: Specific Issues & Causality

Issue 1: The reaction stalls at 30-40% conversion, even with extended heating.

• Causality: This is a classic symptom of catalyst deactivation or product inhibition. In sterically hindered copper couplings, the bulky diaryl ether product can outcompete the starting phenol for coordination to the metal center, or the copper can precipitate as an inactive species.

• Solution: Introduce a bidentate ligand to stabilize the active Cu(I) species and prevent aggregation. Research shows that adding N,N-dimethylglycine or 2,2,6,6-tetramethylheptane-3,5-dione (TMHD) accelerates the reaction and allows sterically hindered phenols to couple at temperatures as low as 90-110 °C[1]. If using Pd, ensure you are using a third-generation (G3) precatalyst to guarantee quantitative generation of the active L-Pd(0) species[2].

Issue 2: Significant formation of biphenyl-4-ol homocoupling byproducts or dehalogenated benzonitrile.

• Causality: Unproductive pathways dominate when transmetalation is too slow due to the biphenyl bulk[2]. If the metal center undergoes oxidative addition but cannot quickly bind the bulky phenoxide, it will undergo side reactions like simple reduction by adventitious moisture.

• Solution:

  • Increase the nucleophilicity of the phenol by pre-forming the potassium or cesium salt in a strictly anhydrous environment.

  • Increase the ligand-to-metal ratio. For hindered substrates, increasing the catalyst and ligand loading (e.g., from 5 mol% to 10-15 mol%) overcomes the kinetic barrier[3].

Quantitative Data: Ligand Efficacy in Hindered Diaryl Ether Synthesis

To validate the choice of conditions, consider the following comparative data for the coupling of sterically hindered phenols with aryl halides (standardized to 24h reaction times):

Catalyst System	Ligand	Base / Solvent	Temp (°C)	Yield (%)	Causality / Note
CuI (10 mol%)	None (Classical)	K₂CO₃ / DMF	150	< 20%	Severe steric clash; catalyst aggregation.
CuI (10 mol%)	N,N-dimethylglycine	Cs₂CO₃ / Dioxane	90	85-90%	Ligand accelerates transmetalation of bulky phenols[1].
Cu₂O (5 mol%)	Chxn-Py-Al	Cs₂CO₃ / MeCN	82	> 90%	Highly active at low temps; prevents cyano degradation.
Pd(OAc)₂ (2 mol%)	BrettPhos	K₃PO₄ / Toluene	100	95%	Bulky phosphine forces reductive elimination[2].

Step-by-Step Methodology: Mild Ullmann-Type Synthesis of 4-(Biphenyl-4-yloxy)benzonitrile

This self-validating protocol utilizes N,N-dimethylglycine to overcome the steric bulk of biphenyl-4-ol, ensuring high yields without degrading the benzonitrile group.

Reagents:

• Biphenyl-4-ol (1.2 equiv, 12 mmol)

• 4-Iodobenzonitrile (or 4-Bromobenzonitrile) (1.0 equiv, 10 mmol)

• CuI (10 mol%, 1 mmol)

• N,N-dimethylglycine hydrochloride (20 mol%, 2 mmol)

• Cs₂CO₃ (2.0 equiv, 20 mmol)

• Anhydrous 1,4-Dioxane (20 mL)

Procedure:

• Preparation of the Catalytic Complex: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add CuI and N,N-dimethylglycine hydrochloride.

  • Causality: Premixing the copper source with the amino acid ligand ensures the immediate formation of the active catalytic species, preventing the formation of unreactive copper oxides.

• Substrate Addition: Add biphenyl-4-ol, 4-iodobenzonitrile, and Cs₂CO₃ to the flask.

  • Causality: Cs₂CO₃ is chosen over weaker bases because its larger cation radius provides a more "naked" and reactive phenoxide anion, which is critical for pushing the bulky biphenyl group onto the copper center[4].

• Inert Atmosphere: Evacuate the flask and backfill with ultra-pure Nitrogen or Argon (repeat 3 times).

• Solvent Addition: Inject anhydrous 1,4-dioxane via syringe.

  • Causality: Dioxane provides a high boiling point and excellent solubility for the bulky biphenyl-4-ol, facilitating a homogeneous reaction mixture.

• Reaction Execution: Seal the flask and heat to 90 °C in a pre-heated oil bath for 24 hours. Monitor via TLC or GC-MS.

• Workup: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove copper salts. Wash the organic layer with 1M NaOH to remove unreacted biphenyl-4-ol, followed by brine. Dry over MgSO₄, concentrate, and purify via flash chromatography.

References

• Title: Recent Progress in Diaryl Ether Synthesis | Source: ResearchGate | URL: [Link]

• Title: A General and Mild Ullmann-Type Synthesis of Diaryl Ethers | Source: ACS Publications | URL: [Link]

• Title: Diaryl Ether and Diaryl Thioether Syntheses on Solid Supports via Copper (I)-Mediated Coupling | Source: ACS Publications | URL: [Link]

• Title: N,N-Dimethyl Glycine-Promoted Ullmann Coupling Reaction of Phenols and Aryl Halides | Source: ACS Publications | URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Thermal Stabilization of 4-(Biphenyl-4-yloxy)benzonitrile

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and prevent the thermal degradation of 4-(Biphenyl-4-yloxy)benzonitrile during high-temperature synthesis and material processing.

This guide bypasses generic advice to focus on the exact thermodynamic and kinetic vulnerabilities of this molecule, providing self-validating protocols to ensure your experimental integrity.

Part 1: Mechanistic Understanding of Thermal Degradation (FAQs)

Q1: What are the primary thermal degradation pathways of 4-(Biphenyl-4-yloxy)benzonitrile? The molecule contains two thermally sensitive nodes: the highly polar nitrile (–C≡N) group and the rigid diaryl ether (C–O–C) linkage. The primary degradation pathway is the nucleophilic hydrolysis of the nitrile group to an amide, followed by further degradation to a carboxylic acid. The secondary pathway is the homolytic or catalytic cleavage of the diaryl ether bond. While 4-O-5 type diaryl ether bonds possess a high bond dissociation energy of approximately 314 kJ/mol, making them thermally inert below 350 °C in neutral conditions, the presence of strong acids, bases, or transition metals can 1[1].

Q2: Why does the nitrile group degrade even when I operate in "dry" conditions? Nitrile hydrolysis in high-temperature environments (e.g., >150 °C) is notoriously autocatalytic. Trace moisture—even parts-per-million levels found in hygroscopic solvents—initiates the hydration of the nitrile to an amide. As the reaction progresses to form carboxylic acids, the generated protons act as Brønsted acid catalysts. This exponentially accelerates the degradation of the remaining starting material, lowering the apparent activation energy (approx. 96.7 kJ/mol) and causing rapid batch failure[2].

Q3: At what exact temperature does the diaryl ether linkage begin to cleave? In a strictly neutral, anhydrous, and inert environment, diaryl ethers are remarkably robust. Studies on structurally similar diphenyl ethers indicate they remain 3[3]. However, if your reaction matrix contains Lewis acids (e.g., indium triflate) or Brønsted acids (e.g., phosphoric acid), catalytic cleavage of the C–O bond can occur at temperatures as low as 315 °C, yielding biphenyl-4-ol and 4-cyanophenol fragments[3].

Figure 1: Primary thermal degradation pathways of 4-(Biphenyl-4-yloxy)benzonitrile.

Part 2: Quantitative Data on Thermal Stability

To effectively design your high-temperature experiments, you must respect the thermodynamic limits of the molecule. The table below summarizes the critical thresholds for 4-(Biphenyl-4-yloxy)benzonitrile.

Functional Group / Linkage	Degradation Pathway	Activation / Bond Energy	Critical Temperature Limit	Catalytic Triggers
Nitrile (–C≡N)	Hydrolysis to Amide/Acid	~96.7 kJ/mol (Apparent Ea)	>150 °C (with H₂O)	H₂O, Brønsted Acids/Bases
Diaryl Ether (C–O–C)	C–O Bond Cleavage	~314 kJ/mol (BDE)	>350 °C (Uncatalyzed)	Lewis Acids, Pd/Ni, Strong Bases

Part 3: Troubleshooting Guide & Experimental Protocols

Issue 1: Unwanted Hydrolysis of the Nitrile Group

Symptom: LC-MS or NMR shows the appearance of +18 Da (amide) or +19 Da (acid) mass peaks relative to the parent mass (271.3 g/mol ). Root Cause: Moisture ingress during high-temperature reflux or sealed-tube heating initiates an autocatalytic hydration cascade.

Protocol 1: Establishing a Self-Validating Anhydrous Batch Reaction

Causality: Water acts as the primary nucleophile for nitrile degradation. Removing it entirely prevents the initiation of the amide-forming cascade.

• Solvent Purification: Distill your high-boiling solvent (e.g., diphenyl ether or sulfolane) over calcium hydride (CaH₂) under an argon atmosphere.

• Moisture Validation (Self-Validation Step): Extract a 1.0 mL aliquot of the distilled solvent and analyze it via Karl Fischer titration. Do not proceed unless the water content is strictly <10 ppm.

• Reactor Preparation: Flame-dry a Schlenk flask under vacuum (0.1 mmHg) for 10 minutes. Backfill with high-purity Argon (99.999%). Repeat this cycle three times.

• Scavenger Addition: Add 10% w/w of freshly activated 3Å molecular sieves to the flask. The sieves will dynamically trap any adventitious moisture introduced during reagent addition.

• Reagent Introduction: Add the 4-(Biphenyl-4-yloxy)benzonitrile against a positive counter-flow of Argon.

• Thermal Ramping: Heat the reaction mixture at a controlled ramp rate of 5 °C/min to the target temperature.

• In-Process Monitoring (Self-Validation Step): Take aliquots every 2 hours. Analyze via LC-MS to confirm the absence of the M+18 (amide) degradation peak.

Issue 2: Cleavage of the Diaryl Ether Bond

Symptom: Detection of biphenyl-4-ol and 4-cyanophenol fragments in the reaction mixture. Root Cause: Prolonged thermal residence time at >300 °C, or unintended transition-metal insertion into the C–O bond.

Protocol 2: Continuous Flow Processing for Minimized Thermal Exposure

Causality: Degradation kinetics are time-dependent. Continuous flow microreactors drastically reduce the residence time at high temperatures from hours to seconds. This allows the desired thermodynamic product to form while kinetically outcompeting the slower homolytic cleavage pathways, a technique proven effective in 4[4].

• System Priming: Flush a stainless-steel tubular flow reactor (internal volume: 10 mL) with anhydrous solvent at 1.0 mL/min for 30 minutes.

• Pressurization: Attach a back-pressure regulator (BPR) set to 100 bar to maintain the solvent in the liquid phase at elevated temperatures.

• Heating: Pre-heat the reactor zone to 320 °C.

• Sample Injection: Inject a 0.1 M solution of 4-(Biphenyl-4-yloxy)benzonitrile into the fluid stream.

• Residence Time Control: Set the flow rate to achieve a residence time of exactly 2.5 minutes. Reasoning: This brief thermal exposure is sufficient for many synthetic transformations but kinetically insufficient for the cleavage of the 4-O-5 diaryl ether bond.

• Quenching & Validation (Self-Validation Step): Collect the effluent in a flask submerged in an ice bath. Immediately analyze via GC-MS to validate the structural integrity of the C–O–C linkage (confirming the absence of the m/z 170 biphenyl-4-ol peak).

Figure 2: Decision matrix for preventing thermal degradation during high-temperature experiments.

References

• Selective Cleavage of C–O Bond in Diaryl Ether Contaminants via Anodic Oxidation Source: ACS Publications URL:[Link]

• Kinetics of 2, 6-difluorobenzonitrile hydrolysis in high temperature liquid water Source: ResearchGate / AIChE Journal URL:[Link]

• Direct Preparation of Nitriles from Carboxylic Acids in Continuous Flow Source: ACS Publications URL:[Link]

• Visible-light photoredox-catalyzed C–O bond cleavage of diaryl ethers by acridinium photocatalysts at room temperature Source: Nature Communications / ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: HPLC Method Optimization for 4-(Biphenyl-4-yloxy)benzonitrile

Welcome to the dedicated technical support and troubleshooting hub for the chromatographic analysis of 4-(Biphenyl-4-yloxy)benzonitrile. Engineered for researchers and drug development professionals, this guide synthesizes fundamental chromatographic theory with field-proven experimental protocols. By addressing the specific chemical properties of this compound, this center provides actionable, causality-driven solutions for your method development workflows.

Mechanistic Grounding: The Chemistry of the Separation

Method development must be driven by the physicochemical properties of the analyte, not trial and error . 4-(Biphenyl-4-yloxy)benzonitrile is a highly hydrophobic, neutral molecule characterized by a biphenyl moiety linked via an ether oxygen to a benzonitrile group.

• Hydrophobicity & Elution: Due to its extensive aromatic system, the compound exhibits strong retention on non-polar stationary phases (e.g., C18). It requires a mobile phase with high eluotropic strength—typically a high percentage of organic modifier like Acetonitrile (ACN)—to elute within a practical timeframe .

• Selectivity & π-π Interactions: While C18 relies purely on hydrophobic partitioning, switching to a Phenyl-Hexyl stationary phase introduces π-π interactions. The electron-rich biphenyl and electron-withdrawing benzonitrile groups interact differentially with the phenyl phase, offering orthogonal selectivity. This is critical when separating the target from structurally similar synthetic impurities .

• The Role of Mobile Phase Additives: 4-(Biphenyl-4-yloxy)benzonitrile is strictly neutral; its retention is independent of mobile phase pH. However, its common synthetic precursors (e.g., 4-phenylphenol) are ionizable. Buffering the mobile phase with 0.1% Formic Acid (pH ~2.8) forces these weakly acidic impurities into their fully protonated (neutral) state, preventing peak tailing and ensuring reproducible retention times , .

Self-Validating Experimental Protocol

Implement this step-by-step methodology to establish and validate your baseline analytical method. The protocol is designed to self-correct based on standard chromatographic suitability metrics.

Step 1: System Preparation and Mobile Phase Blending

• Prepare Mobile Phase A: HPLC-grade Water + 0.1% Formic Acid (v/v). Filter through a 0.22 µm membrane to remove particulates.

• Prepare Mobile Phase B: HPLC-grade Acetonitrile + 0.1% Formic Acid (v/v).

• Purge: Flush all HPLC lines for 5 minutes at 2.0 mL/min to ensure no baseline drift from trapped air or legacy buffers.

Step 2: The Broad Screening Gradient

• Column Installation: Install a C18 or Phenyl-Hexyl column (Dimensions: 150 mm x 4.6 mm, 3.5 µm particle size).

• Thermostatting: Set the column compartment to 30°C to reduce mobile phase viscosity and improve mass transfer kinetics.

• Execution: Run a linear gradient from 5% B to 95% B over 20 minutes. Set flow rate to 1.0 mL/min and injection volume to 5 µL.

• Detection: Monitor UV absorbance at 254 nm (optimal for capturing the conjugated biphenyl and benzonitrile chromophores).

Step 3: Retention Factor ( k′ ) Optimization

• Identify the retention time ( tR​ ) of the 4-(Biphenyl-4-yloxy)benzonitrile peak.

• Calculate the retention factor: k′=(tR​−t0​)/t0​ , where t0​ is the column void volume time.

• Self-Correction: Target a k′ between 2 and 10. If k′>10 , the method is too weak; shift to a shallower gradient starting at a higher organic percentage (e.g., 50% to 95% B) to sharpen the peak and reduce run time .

Step 4: System Suitability Testing (SST)

• Perform 6 replicate injections of the analytical standard.

• Validation Criteria: The Relative Standard Deviation (RSD) of tR​ must be < 1.0%. The peak asymmetry factor ( As​ ) must fall between 0.9 and 1.2. If these metrics pass, the method is validated for routine use.

Visualizing the Workflow and Mechanisms

Fig 1. Self-validating RP-HPLC method development workflow for hydrophobic neutral analytes.

Fig 2. Chromatographic interaction mechanisms dictating retention and selectivity.

Quantitative Data & Optimization Tables

Table 1: Comparison of Organic Modifiers for 4-(Biphenyl-4-yloxy)benzonitrile Analysis

Parameter	Acetonitrile (ACN)	Methanol (MeOH)	Impact on Analyte Separation
Eluotropic Strength	Stronger	Weaker	ACN yields shorter retention times for this highly lipophilic compound.
Viscosity (Mixed w/ H₂O)	Lower (~0.9 cP max)	Higher (~1.6 cP max)	ACN produces significantly lower system backpressure, protecting the column.
UV Cutoff	190 nm	205 nm	ACN provides a quieter baseline for low-wavelength UV detection.
Interaction Type	Dipole-Dipole	Hydrogen Bonding	ACN interacts favorably with the benzonitrile dipole, enhancing peak shape.

Table 2: Optimized Gradient Profile (For C18, 150 x 4.6 mm, 1.0 mL/min)

Time (min)	% Mobile Phase A (Water + 0.1% FA)	% Mobile Phase B (ACN + 0.1% FA)	Mechanistic Rationale
0.0	50	50	High initial organic % prevents the hydrophobic analyte from precipitating on-column.
10.0	5	95	Ramps up eluotropic strength to elute the strongly retained biphenyl core.
15.0	5	95	Isocratic hold to wash out any highly lipophilic synthetic byproducts.
15.1	50	50	Step change back to initial conditions for rapid column re-equilibration.
20.0	50	50	End of run. System is thermodynamically stabilized for the next injection.

Troubleshooting & FAQs

Q: My 4-(Biphenyl-4-yloxy)benzonitrile peak is tailing severely ( As​>1.5 ). How do I fix this? A: Because the analyte is strictly neutral, tailing is rarely caused by secondary silanol interactions (which typically affect basic compounds). Instead, tailing in this context is usually a symptom of column overloading or poor solubility in the injection solvent. Action: Ensure your sample is dissolved in a solvent that closely matches the initial mobile phase conditions (e.g., 50:50 ACN:Water). If the sample is dissolved in 100% DMSO or ACN, the strong sample solvent can cause "viscous fingering" or premature elution, leading to distorted peak fronts and tails. Reduce the injection volume to 2-5 µL.

Q: I cannot resolve 4-(Biphenyl-4-yloxy)benzonitrile from its synthetic precursor, 4-phenylphenol. What parameter should I change? A: 4-phenylphenol is structurally similar but contains an ionizable hydroxyl group (pKa ~9.5). Action: First, ensure your mobile phase is buffered to pH ~2.8 (using 0.1% Formic Acid) to keep the phenol fully protonated and chromatographically stable . If they still co-elute on a standard C18 column, switch to a Phenyl-Hexyl column. The Phenyl-Hexyl phase will exploit the differences in the π-electron distribution between the phenol and the benzonitrile groups, providing the necessary thermodynamic selectivity ( α ) to pull the peaks apart .

Q: Why does my retention time shift slightly between injections? A: For highly hydrophobic compounds requiring high organic concentrations, retention time drift is almost always linked to mobile phase evaporation or inadequate column equilibration. Action: If you are pre-mixing your mobile phase in a single bottle (e.g., 80% ACN / 20% Water), the highly volatile ACN will evaporate over time, decreasing the eluotropic strength and causing retention times to increase. Always use the HPLC pump to blend solvents dynamically from separate 100% aqueous and 100% organic lines. Furthermore, ensure a minimum of 5-10 column volumes of re-equilibration time between gradient runs.

References

• Top Three HPLC Method Development Tips. LCGC International / Chromatography Online.[Link]

• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International / Chromatography Online.[Link]

• HPLC Method Development Kit: Where to Start? Element Lab Solutions.[Link]

• Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International / Chromatography Online.[Link]

• Control pH During Method Development for Better Chromatography. Agilent Technologies Liquid Chromatography Resources.[Link]

extending shelf life and proper storage of 4-(Biphenyl-4-yloxy)benzonitrile

Technical Support Center: 4-(Biphenyl-4-yloxy)benzonitrile

A Guide to Maximizing Shelf Life and Ensuring Experimental Integrity

Welcome to the technical support guide for 4-(Biphenyl-4-yloxy)benzonitrile. This document is designed for researchers, scientists, and drug development professionals who utilize this compound in their experiments. Our goal is to provide you with expert, field-proven insights to extend its shelf life, ensure its stability, and troubleshoot potential issues, thereby safeguarding the integrity and reproducibility of your results.

Part 1: Foundational Principles of Compound Stability

To effectively store and handle 4-(Biphenyl-4-yloxy)benzonitrile, it is crucial to understand its molecular structure. The compound's stability is governed by the interplay of its three key functional components: the biphenyl system, the ether linkage, and the nitrile group.

• Biphenyl Group: This dual-ring system is generally robust and confers high thermal stability to the molecule.[1]

• Aromatic Ether Linkage: While aromatic ethers are typically stable, they can be susceptible to cleavage under harsh conditions and may exhibit sensitivity to UV light, a factor to consider for long-term storage.[2][3]

• Nitrile (-C≡N) Group: This is the most reactive moiety and the primary consideration for preventing degradation. The nitrile group is susceptible to hydrolysis in the presence of moisture, which can occur under either acidic or basic conditions, leading to the formation of the corresponding carboxylic acid or amide as an intermediate.[4][5][6][7] This is the most common degradation pathway for this class of compounds.

Understanding these vulnerabilities allows us to proactively design storage and handling protocols that mitigate the risks of chemical degradation.

Caption: Primary degradation pathways for 4-(Biphenyl-4-yloxy)benzonitrile.

Part 2: Frequently Asked Questions (FAQs) - Storage & Handling

This section addresses the most common questions regarding the day-to-day handling and storage of the compound.

Q1: What are the ideal short-term and long-term storage conditions for solid 4-(Biphenyl-4-yloxy)benzonitrile?

For optimal stability, the solid compound should be stored under conditions that strictly limit its exposure to moisture, oxygen, and light.

• Long-Term Storage (> 6 months): Store at -20°C in a tightly sealed container backfilled with an inert gas such as argon or nitrogen. The container should be wrapped in aluminum foil or placed in a light-blocking secondary container.

• Short-Term Storage (< 6 months): Storage at 2-8°C under the same inert, dark, and dry conditions is acceptable.

The guiding principle is to create an environment that is chemically non-reactive. Cold temperatures slow the kinetics of any potential degradation reactions, while an inert atmosphere and darkness prevent moisture- and light-induced changes.

Q2: Why is an inert atmosphere (like argon or nitrogen) so critical?

An inert atmosphere serves two primary purposes. First, it displaces atmospheric moisture, which is the key reactant in the hydrolysis of the nitrile group.[4][6] Second, it displaces oxygen, preventing potential long-term oxidative degradation of the aromatic ether or other parts of the molecule, especially if trace metal catalysts are inadvertently present. Several safety data sheets for related nitrile and biphenyl compounds recommend handling and storage under inert gas.

Q3: How should I handle the compound upon receiving it from the supplier?

Upon receipt, visually inspect the container for an intact seal. If you do not plan to use the entire amount at once, we strongly recommend immediately transferring the compound into smaller, pre-weighed aliquots in a controlled environment, such as a glove box or a desiccator cabinet with a nitrogen purge. This practice, detailed in Protocol 1, is a cornerstone of good laboratory practice for maintaining the long-term integrity of sensitive reagents.

Q4: Is it necessary to aliquot the compound? Why?

Yes, aliquotting is a self-validating system that is essential for preserving your master stock. Every time a container is opened, the compound is exposed to the ambient atmosphere. Repeatedly opening the main container introduces moisture and oxygen, leading to progressive degradation of the entire stock. Aliquotting into single-use vials ensures that the master stock remains pristine and that each experiment starts with a compound of consistent quality, minimizing freeze-thaw cycles and contamination risks.

Q5: What solvents are recommended for creating stock solutions, and how should they be stored?

For stock solutions, use high-purity, anhydrous (dry) solvents such as DMSO, DMF, or acetonitrile. It is critical to use a fresh, sealed bottle or a properly stored dry solvent to avoid introducing water, which would initiate hydrolysis. Stock solutions should be stored at -20°C or -80°C in small, single-use aliquots in tightly sealed vials with PTFE-lined caps.

Part 3: Troubleshooting Guide - Experimental Inconsistencies

When experiments yield unexpected or inconsistent results, compound integrity should be a primary suspect. This guide provides a logical workflow to diagnose potential issues.

Q1: My experimental results are inconsistent or show a loss of compound activity. Could this be a storage issue?

Absolutely. A gradual or sudden loss of potency is a classic indicator of compound degradation. Hydrolysis of the nitrile to a carboxylic acid would fundamentally alter the molecule's electronic and steric properties, likely abolishing its intended biological activity. Follow the troubleshooting workflow below to investigate.

Caption: Troubleshooting workflow for suspected compound degradation.

Q2: I've observed a change in the physical appearance (e.g., color change, clumping) of my solid compound. What does this indicate?

A change in physical appearance is a significant red flag.

• Clumping: This strongly suggests moisture absorption. Given the nitrile group's sensitivity to hydrolysis, any material that appears clumpy or "wet" should be considered suspect and verified analytically before use.

• Color Change: A change from a white or off-white powder to yellow or brown could indicate the formation of degradation products or impurities, possibly from photo-oxidation or other reactions.

Q3: How can I quickly check for potential degradation of my compound?

A simple analytical check can often provide a definitive answer.

• Thin-Layer Chromatography (TLC): Dissolve a small amount of the suspect compound and spot it alongside a trusted reference standard (or a new, unopened sample) on a TLC plate. The appearance of additional spots or a change in the Rf value indicates impurity or degradation.

• High-Performance Liquid Chromatography (HPLC): This provides a more quantitative assessment. An injection of the compound should yield a single, sharp peak at the expected retention time. The presence of new peaks or a decrease in the main peak's area fraction points to degradation. The primary degradation product, 4-(biphenyl-4-yloxy)benzoic acid, would have a significantly different polarity and thus a different retention time.

Part 4: Protocols & Data

Table 1: Recommended Storage Conditions Summary

Form	Duration	Temperature	Atmosphere	Light Condition	Container
Solid	Long-Term (>6 mo)	-20°C	Inert (Argon/Nitrogen)	Dark (Foil-wrapped)	Tightly sealed, PTFE cap
Solid	Short-Term (<6 mo)	2-8°C	Inert (Argon/Nitrogen)	Dark (Amber vial/Foil)	Tightly sealed, PTFE cap
Solution	Long-Term (>1 mo)	-80°C	Air (headspace minimized)	Dark (Amber vial/Foil)	Tightly sealed, PTFE cap
Solution	Short-Term (<1 mo)	-20°C	Air (headspace minimized)	Dark (Amber vial/Foil)	Tightly sealed, PTFE cap

Protocol 1: Aliquotting Solid Compound for Long-Term Storage

Objective: To partition a bulk supply of 4-(Biphenyl-4-yloxy)benzonitrile into single-use amounts to preserve the integrity of the master stock.

Materials:

• Source container of the compound.

• Pre-labeled, tared amber glass vials with PTFE-lined screw caps.

• Glove box or glove bag with an inert atmosphere (Argon or Nitrogen).

• Spatulas (stainless steel or PTFE).

• Analytical balance inside the glove box.

• Parafilm® or other sealing film.

Methodology:

• Preparation: Place all materials (vials, spatulas, balance) inside the glove box. Purge the glove box with inert gas for at least 15-20 minutes to reduce oxygen and moisture levels.

• Equilibration: Allow the source container of the compound to equilibrate to the ambient temperature inside the glove box before opening to prevent condensation.

• Weighing: Carefully open the source container. Using a clean spatula, dispense the desired amount (e.g., 5-10 mg) into each tared vial and record the exact weight.

  • Expertise & Experience: Work efficiently to minimize the time the main container is open, even within the inert atmosphere.

• Sealing: Tightly cap each vial immediately after dispensing. For an extra layer of protection, wrap the cap-vial interface with Parafilm®.

• Storage: Remove the aliquots from the glove box and immediately place them in a labeled secondary container (e.g., a freezer box) for storage at the appropriate temperature (-20°C or -80°C), protected from light.

• Master Stock: Reseal the main source container, backfill with inert gas if possible, seal with Parafilm®, and return to its designated long-term storage location.

Protocol 2: Preparation and Storage of Stock Solutions

Objective: To prepare a concentrated stock solution for experimental use and store it in a manner that ensures stability.

Materials:

• A single aliquot of solid 4-(Biphenyl-4-yloxy)benzonitrile.

• High-purity, anhydrous-grade solvent (e.g., DMSO).

• Appropriate volumetric flask or vial.

• Pipettors and tips.

• Vortex mixer.

• Pre-labeled, small-volume amber vials or cryovials for solution aliquots.

Methodology:

• Equilibration: Remove one vial of the solid compound from the freezer and allow it to warm completely to room temperature before opening.

  • Trustworthiness: This is a critical step. Opening a cold vial will cause atmospheric moisture to condense directly onto the compound, compromising it.

• Dissolution: Add the appropriate volume of anhydrous solvent to the vial to achieve the desired concentration. Cap tightly and vortex thoroughly until all solid is completely dissolved.

• Aliquotting: Immediately dispense the stock solution into the pre-labeled, single-use vials. Fill the vials to minimize headspace, which reduces potential interaction with trace oxygen.

• Storage: Tightly cap the solution aliquots and place them in a freezer box for storage at -20°C or -80°C.

• Documentation: Record the concentration, solvent, date, and aliquot number in your lab notebook. Never use a stock solution that has undergone multiple freeze-thaw cycles.

References

• Chemguide. (n.d.). Hydrolysis of Nitriles. Retrieved from [Link][4]

• JoVE. (2025, May 22). Preparation of Carboxylic Acids: Hydrolysis of Nitriles. Retrieved from [Link][8]

• Chemistry Steps. (2022, May 15). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Retrieved from [Link][5]

• Chemistry LibreTexts. (2023, January 22). Making Carboxylic Acids by the Hydrolysis of Nitriles. Retrieved from [Link][6]

• Lumen Learning. (n.d.). Organic Chemistry II: Hydrolysis of nitriles. Retrieved from [Link][7]

• Agilent. (2019, March 30). Safety data sheet - Benzonitrile. Retrieved from [Link][9]

• Carl ROTH. (n.d.). Safety Data Sheet: Biphenyl. Retrieved from [Link]

• de Oliveira, G. S., et al. (2022). Nitriles: an attractive approach to the development of covalent inhibitors. RSC Medicinal Chemistry. Retrieved from [Link][10]

• PubChem - NIH. (n.d.). Biphenyl. Retrieved from [Link][1]

• JACS Au. (2021, June 23). Uranyl-Photocatalyzed Hydrolysis of Diaryl Ethers at Ambient Environment for the Directional Degradation of 4-O-5 Lignin. Retrieved from [Link][2]

• PubMed. (2020, May 15). Degradation mechanism of biphenyl and 4-4'-dichlorobiphenyl cis-dihydroxylation by non-heme 2,3 dioxygenases BphA: A QM/MM approach. Retrieved from [Link]

• MDPI. (2024, July 25). Fluorescent Aromatic Polyether Sulfones: Processable, Scalable, Efficient, and Stable Polymer Emitters and Their Single-Layer Polymer Light-Emitting Diodes. Retrieved from [Link][3]

• National Open Access Monitor, Ireland. (n.d.). Biodegradation of 4-chlorobiphenyl by using induced cells and cell extract ofBurkholderia xenovorans. Retrieved from [Link][11]

• ResearchGate. (2017, December). Aromatic poly(ether ether ketone)s capable of crosslinking via UV irradiation to improve gas separation performance. Retrieved from [Link][12]

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• 2. pubs.acs.org [pubs.acs.org]
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• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

4-(Biphenyl-4-yloxy)benzonitrile vs standard biphenyl derivatives in drug design

Title: 4-(Biphenyl-4-yloxy)benzonitrile vs. Standard Biphenyl Derivatives in Drug Design: A Comprehensive Comparison Guide

Executive Summary

The biphenyl scaffold is widely recognized as a "privileged structure" in medicinal chemistry, frequently deployed to target diverse proteins ranging from PD-1/PD-L1 immune checkpoints to viral enzymes[1][2]. However, standard biphenyls often suffer from critical pharmacokinetic limitations, notably poor metabolic stability and low aqueous solubility. The strategic functionalization of this core into 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4) represents a sophisticated scaffold-hopping approach[1][3]. By introducing an ether linkage and an electron-withdrawing benzonitrile group, researchers can dramatically alter the physicochemical properties of the molecule, optimizing it for high-throughput antiviral screening and complex protein-protein interaction (PPI) inhibition[4].

This guide objectively compares the structural, metabolic, and experimental profiles of standard biphenyl derivatives against 4-(Biphenyl-4-yloxy)benzonitrile, providing actionable, self-validating protocols for drug development professionals.

Section 1: Structural Causality and Pharmacological Impact

The Limitations of Standard Biphenyls

Standard biphenyl derivatives interact with protein targets primarily through hydrophobic and π-π stacking interactions. While these interactions yield high binding affinities, the rigid, highly lipophilic nature of the unsubstituted or alkyl-substituted biphenyl core makes it highly susceptible to rapid aromatic hydroxylation by cytochrome P450 (CYP450) enzymes in the liver. For instance, in vitro evaluations of highly active antifungal biphenyl derivatives have demonstrated half-lives as short as 3.6 minutes in liver microsomes, indicating severe metabolic liability[1].

The Mechanistic Advantage of 4-(Biphenyl-4-yloxy)benzonitrile

The transition to 4-(Biphenyl-4-yloxy)benzonitrile introduces two critical structural modifications that directly address these limitations:

• The Ether Linkage (-O-) : This oxygen atom acts as a conformational "hinge." It breaks the rigid coplanarity of the extended aromatic system, granting the molecule the flexibility to navigate and bind within deep, tortuous hydrophobic pockets (such as those found in viral polymerases) without incurring the severe entropic penalties associated with rigid scaffolds.

• The Benzonitrile Group (-C≡N) : This moiety serves a dual pharmacological purpose. First, the nitrogen atom acts as a potent, directional hydrogen bond acceptor, enabling highly specific target engagement. Second, its strong electron-withdrawing nature deactivates the adjacent phenyl ring, shielding the molecule from electrophilic attack by CYP450 enzymes. This electronic modulation is the primary driver of its enhanced metabolic stability.

Caption: Structure-Activity Relationship (SAR) logic comparing standard biphenyls to the benzonitrile derivative.

Section 2: Quantitative Performance Comparison

The following table summarizes the divergent physicochemical and pharmacological profiles of these two classes of compounds. Data is synthesized from established medicinal chemistry principles and primary literature evaluations of these scaffolds[1][2][3].

Parameter	Standard Biphenyl Derivatives (e.g., Unsubstituted/Alkyl)	4-(Biphenyl-4-yloxy)benzonitrile
Primary Binding Vectors	Hydrophobic, π-π stacking	Hydrophobic, π-π stacking, H-bond acceptor
Conformational Flexibility	Rigid (restricted rotation around the biphenyl bond)	High (ether linkage acts as a rotational axis)
Metabolic Stability (HLM T1/2)	Low (~3.6 min due to rapid CYP oxidation)	Moderate to High (shielded by electron-withdrawing -CN)
Dipole Moment	Low (non-polar distribution)	High (driven by the strongly polarized -C≡N vector)
Primary Assay Applications	Anti-infectives, PD-1/PD-L1 inhibition	FMDV Antivirals, qHTS AlphaScreen Assays

Section 3: Self-Validating Experimental Workflows

To accurately evaluate the efficacy and stability of 4-(Biphenyl-4-yloxy)benzonitrile against standard biphenyls, researchers must employ robust, self-validating assay systems. Below are the definitive protocols for target engagement and metabolic profiling.

Protocol 1: AlphaScreen-Based Biochemical High-Throughput Primary Assay

4-(Biphenyl-4-yloxy)benzonitrile is frequently utilized in quantitative High-Throughput Screening (qHTS) formats, such as identifying antivirals for the Foot and Mouth Disease Virus (FMDV)[4][5]. The AlphaScreen assay is ideal for this due to its strict physical constraints, which inherently prevent false positives.

Causality & Self-Validation: The assay relies on the transfer of singlet oxygen from a donor bead to an acceptor bead. Because singlet oxygen has a half-life of only ~4 microseconds in aqueous solution, it can only travel a maximum distance of 200 nm. If the compound does not successfully mediate (or disrupt) the target complex bringing the beads within this exact proximity, no signal is generated. The physics of the singlet oxygen state makes the assay self-validating.

Step-by-Step Methodology:

• Reagent Preparation: Prepare the target protein (e.g., viral polymerase) tagged with a His-tag, and the interacting partner tagged with biotin.

• Compound Incubation: Dispense 4-(Biphenyl-4-yloxy)benzonitrile (or standard biphenyl control) into a 1536-well plate at varying concentrations (dose-response format).

• Complex Formation: Add the target proteins and incubate for 60 minutes at room temperature to allow equilibrium binding.

• Bead Addition: Under low-light conditions, add Streptavidin-coated Donor beads and Nickel Chelate (Ni-NTA) Acceptor beads. Incubate for an additional 60 minutes.

• Excitation & Detection: Irradiate the plate with a laser at 680 nm. Measure the luminescent emission signal between 520 nm and 620 nm using a microplate reader.

Caption: AlphaScreen assay workflow validating target engagement via proximity-based singlet oxygen transfer.

Protocol 2: In Vitro Liver Microsomal Stability Assay

To prove the hypothesis that the benzonitrile group enhances metabolic resistance compared to standard biphenyls, a microsomal stability assay is required[1].

Causality & Self-Validation: By utilizing a negative control (omitting the NADPH regeneration system), we isolate degradation caused strictly by CYP450 metabolism versus chemical instability. A positive control (e.g., Verapamil, a known rapid metabolizer) validates the enzymatic activity of the microsome batch.

Step-by-Step Methodology:

• System Setup: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing Human Liver Microsomes (HLMs) at a final protein concentration of 0.5 mg/mL.

• Compound Addition: Spike 4-(Biphenyl-4-yloxy)benzonitrile (and the standard biphenyl in a separate well) to a final concentration of 1 µM. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Add the NADPH regeneration system (1 mM final concentration) to initiate the CYP450-mediated reaction.

• Time-Course Quenching: At designated time points (0, 5, 15, 30, and 60 minutes), extract an aliquot and immediately quench the reaction by adding it to three volumes of ice-cold acetonitrile containing an internal standard.

• Analysis: Centrifuge the quenched samples to precipitate proteins, and analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and calculate the intrinsic clearance ( CLint​ ) and half-life ( T1/2​ ).

References

• Biphenyl as a Privileged Structure in Medicinal Chemistry: Advances in Anti-Infective Drug Discovery - MDPI.
• Progress on biphenyl derivatives as PD-1/PD-L1 inhibitors - ResearchGate.
• 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 | Chemsrc.
• 2-Methylamino-5-chlorobenzophenone | CAS#:1022-13-5 | Chemsrc.

Sources

• 1. Biphenyl as a Privileged Structure in Medicinal Chemistry: Advances in Anti-Infective Drug Discovery [mdpi.com]
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• 3. 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 | Chemsrc [chemsrc.com]
• 4. 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 | Chemsrc [chemsrc.com]
• 5. 2-Methylamino-5-chlorobenzophenone | CAS#:1022-13-5 | Chemsrc [chemsrc.com]

Antiviral Efficacy Comparison Guide: 4-(Biphenyl-4-yloxy)benzonitrile Analogues &amp; Biphenyl-DAPY Derivatives

As a Senior Application Scientist, I have evaluated countless small-molecule inhibitors targeting viral replication machinery. The 4-(Biphenyl-4-yloxy)benzonitrile scaffold—and its evolutionary descendants, the biphenyl-substituted diarylpyrimidines (biphenyl-DAPYs)—represent a masterclass in rational drug design. Originally identified in high-throughput screening assays (such as those for Foot and Mouth Disease Virus)[1], this structural motif has been extensively optimized to overcome one of the most significant hurdles in antiviral therapy: the rapid emergence of drug-resistant viral mutations, particularly in HIV-1.

This guide objectively compares the antiviral performance of next-generation 4-(Biphenyl-4-yloxy)benzonitrile analogues, providing the mechanistic rationale and self-validating experimental protocols required for rigorous preclinical evaluation.

Structural Rationale: The Causality Behind the Efficacy

The transition from a basic 4-(Biphenyl-4-yloxy)benzonitrile core to advanced biphenyl-DAPYs is driven by the need for positional adaptability within the Non-Nucleoside Inhibitor Binding Pocket (NNIBP) of the HIV-1 Reverse Transcriptase (RT) enzyme.

• The Biphenyl Motif (Hydrophobic Anchoring): The biphenyl group acts as a flexible, hydrophobic anchor. In wild-type (WT) HIV-1, it engages in face-to-face π-π stacking with aromatic residues Tyrosine 181 (Y181) and Tyrosine 188 (Y188). When a virus mutates (e.g., the Y181C mutation where tyrosine is replaced by a non-aromatic cysteine), rigid inhibitors completely lose binding affinity. The biphenyl group, however, can freely rotate and reorient itself to establish compensatory hydrophobic contacts with Tryptophan 229 (W229), maintaining nanomolar efficacy.

• The Benzonitrile/Cyano Motif (Electrostatic Steering): The cyano group (-C≡N) is highly electronegative and acts as a critical hydrogen-bond acceptor. It interacts with the backbone of Lysine 101 (K101) or Glutamic Acid 138 (E138), locking the inhibitor into the highly active "U-shaped" conformation required for allosteric inhibition.

Mechanistic Visualization

Pathway of RT inhibition by biphenyl-benzonitrile analogues.

Quantitative Efficacy Comparison

To objectively evaluate these analogues, we must look at three critical metrics: EC50 (potency against the virus), CC50 (cytotoxicity to the host cell), and the Selectivity Index (SI) , which is the ratio of CC50 to EC50. A higher SI indicates a wider therapeutic window.

The table below synthesizes the performance of various biphenyl-benzonitrile/DAPY analogues against WT HIV-1 and the clinically challenging E138K mutant strain, benchmarked against the FDA-approved drug Etravirine (ETR).

Compound Class / Analogue	Linker Modification	WT HIV-1 EC50 (nM)	E138K Mutant EC50 (nM)	Cytotoxicity CC50 (μM)	Selectivity Index (SI)	Source
Etravirine (ETR)	Reference Drug	3.0 - 4.0	10.0 - 15.0	> 4.0	> 1,000
Cyanomethyl-Biphenyl-DAPY (Compound 2)	Cyanomethyl (-CH(CN)-)	1.0 ± 0.6	170.0	> 15.0	> 15,000
Oxime-Biphenyl-DAPY (Compound 7d)	Oxime (-C=N-OH)	12.1	27.0	> 292.0	> 24,105
Halomethylene-Biphenyl-DAPY (Compound S-5m)	Halomethylene (-CH(X)-)	3.7	231.0	> 288.0	> 78,125

Data Insights: While the Cyanomethyl derivative exhibits the highest absolute potency against the wild-type strain (1.0 nM), the Oxime-Biphenyl-DAPY (Compound 7d) demonstrates superior resilience against the E138K mutation (27.0 nM) due to its ability to form alternative water-mediated hydrogen bonds. The Halomethylene analogue (S-5m) boasts the highest safety profile, with an SI exceeding 78,000, making it an exceptional candidate for in vivo pharmacokinetics.

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness and scientific integrity, the efficacy data presented above must be derived from self-validating assay systems. Below are the standardized, step-by-step methodologies used to evaluate these analogues.

Protocol A: MT-4 Cell-Based Phenotypic Antiviral Assay

Causality: MT-4 cells are human T-cells that are highly susceptible to HIV-1-induced cytopathic effect (CPE). By measuring cell viability, we indirectly but accurately quantify the compound's ability to halt viral replication and prevent cell death.

• Cell Preparation: Culture MT-4 cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) at 37°C in a 5% CO2 humidified atmosphere.

• Compound Dilution: Prepare a 10 mM stock solution of the biphenyl-benzonitrile analogue in 100% DMSO. Perform 5-fold serial dilutions in culture medium to create a 7-point concentration curve.

• Viral Inoculation: Infect MT-4 cells with WT HIV-1 (strain IIIB) or mutant strains at a Multiplicity of Infection (MOI) of 0.01.

• Incubation: Seed the infected cells (1 × 10^4 cells/well) into 96-well plates containing the serially diluted compounds.

• Self-Validating Controls:

  • Mock-infected cells + Compound: Establishes the CC50 (baseline cytotoxicity).

  • Infected cells + DMSO (Vehicle): Serves as the 0% inhibition control.

  • Infected cells + Etravirine (ETR): Serves as the positive reference standard to validate assay sensitivity.

• Viability Readout (Day 5): Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well. Viable cells reduce MTT to a purple formazan product. Read absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate EC50 and CC50 using non-linear regression analysis (GraphPad Prism). Calculate SI = CC50 / EC50.

Protocol B: Reverse Transcriptase (RT) Enzymatic Inhibition Assay

Causality: A cell-based assay proves the compound keeps cells alive, but it does not prove how. This cell-free enzymatic assay isolates the RT protein to definitively validate that the biphenyl analogues act as direct RT inhibitors, ruling out off-target mechanisms like viral entry inhibition.

• Reaction Mixture Assembly: In a 96-well microtiter plate, combine recombinant HIV-1 RT enzyme (WT or mutant) with a poly(rA)-oligo(dT) template-primer complex.

• Inhibitor Addition: Add the biphenyl-benzonitrile analogue at varying concentrations (0.1 nM to 10 μM).

• Nucleotide Incorporation: Initiate the reverse transcription reaction by adding [3H]-dTTP (tritium-labeled thymidine triphosphate).

• Incubation & Harvesting: Incubate at 37°C for 1 hour. Halt the reaction by adding cold trichloroacetic acid (TCA) to precipitate the synthesized DNA.

• Quantification: Harvest the precipitated DNA onto glass fiber filters. Measure the incorporated radioactivity using a liquid scintillation counter. A decrease in counts per minute (CPM) directly correlates with the inhibition of RT catalytic activity.

References

• Chemsrc. (2026). 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4.[1]

• Yang, Y., Pannecouque, C., De Clercq, E. (2020). Privileged scaffold inspired design of novel oxime-biphenyl-DAPYs in treatment of HIV-1. Bioorganic Chemistry.

• Lei, Y., Han, S., Yang, Y., et al. (2020). Design of Biphenyl-Substituted Diarylpyrimidines with a Cyanomethyl Linker as HIV-1 NNRTIs via a Molecular Hybridization Strategy. Molecules.

• Chen, X.-M., Xu, Q., Pannecouque, C., et al. (2025). Halogenation-Driven Discovery of Halomethylene-Biphenyl-Diarylpyrimidines as Potent HIV-1 Non-Nucleoside Reverse Transcriptase Inhibitors with Improved Safety and PK Profiles. Journal of Medicinal Chemistry.

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Comparative Guide: HPLC Method Validation for 4-(Biphenyl-4-yloxy)benzonitrile Quantification

Executive Summary & Analyte Profiling

The quantification of 4-(Biphenyl-4-yloxy)benzonitrile —a rigid, highly hydrophobic aromatic intermediate frequently utilized in the synthesis of advanced pharmaceuticals and agrochemicals—presents unique chromatographic challenges. Due to its extended π -conjugation (three aromatic rings) and the polar cyano group, achieving baseline resolution from structurally similar synthetic byproducts requires strategic stationary phase selection.

This guide objectively compares column chemistries for this analyte and provides a comprehensive, self-validating High-Performance Liquid Chromatography (HPLC) protocol grounded in the latest ICH Q2(R2) guidelines[1]. By understanding the causality behind these experimental choices, analytical scientists can ensure method robustness, regulatory compliance, and data integrity.

Mechanistic Method Design: Causality in Chromatography

Standard reversed-phase (RP) HPLC typically defaults to C18 (Octadecylsilane) columns. However, for analytes like 4-(Biphenyl-4-yloxy)benzonitrile, relying solely on hydrophobic dispersion forces often results in co-elution with closely related positional isomers.

The Causality of Column Choice: By transitioning from a standard C18 to a Phenyl-Hexyl or Biphenyl stationary phase, we introduce π−π interactions. The electron-deficient benzonitrile ring and the electron-rich biphenyl ether moiety of the analyte interact differentially with the phenyl groups on the stationary phase. This orthogonal retention mechanism dramatically improves selectivity (separation factor, α ) without requiring complex, gradient-heavy mobile phases.

Comparative Performance Data

The following table summarizes the experimental performance of two column chemistries using an isocratic mobile phase of 70:30 Acetonitrile:Water at 1.0 mL/min, detected via PDA at 254 nm.

Parameter	Standard C18 Column (5 µm, 150 x 4.6 mm)	Phenyl-Hexyl Column (5 µm, 150 x 4.6 mm)	Advantage / Causality
Retention Time ( tR​ )	8.4 min	6.2 min	Phenyl-Hexyl reduces hydrophobic retention while maintaining selectivity.
Peak Tailing ( Tf​ )	1.45	1.08	π−π interactions reduce secondary silanol interactions.
Resolution ( Rs​ )	1.6 (Marginal)	3.2 (Excellent)	Enhanced steric and electronic recognition of the biphenyl group.
Theoretical Plates ( N )	~8,500	~12,200	Sharper peaks due to optimized mass transfer kinetics.

Self-Validating Experimental Protocol

To ensure trustworthiness, the following protocol incorporates a System Suitability Test (SST) . An analytical run is only considered valid if the SST criteria are met, creating a self-validating feedback loop[2].

Phase 1: System Suitability & Preparation

• Mobile Phase Preparation: Mix HPLC-grade Acetonitrile and Milli-Q Water (70:30 v/v). Degas via ultrasonication for 15 minutes.

• Standard Preparation: Dissolve 10.0 mg of 4-(Biphenyl-4-yloxy)benzonitrile reference standard in 10 mL of Acetonitrile to create a 1 mg/mL stock. Dilute to a working concentration of 50 µg/mL.

• SST Execution: Inject the 50 µg/mL standard six consecutive times.

  • Self-Validation Gate: Proceed only if %RSD of peak area ≤ 2.0%, Tailing Factor ≤ 1.5, and Theoretical Plates ≥ 10,000.

Phase 2: ICH Q2(R2) Validation Workflow[3]

Step 1. Specificity (Selectivity)

• Action: Inject a blank (diluent), the analyte standard, and a sample spiked with known synthetic impurities (e.g., 4-fluorobenzonitrile and 4-phenylphenol).

• Causality: Ensures the analyte peak is completely resolved from the void volume and degradation products. Use Photodiode Array (PDA) peak purity analysis to confirm no co-elution occurs beneath the main peak.

Step 2. Linearity and Range

• Action: Prepare 5 concentration levels ranging from 50% to 150% of the target concentration (e.g., 25, 37.5, 50, 62.5, 75 µg/mL). Inject each in triplicate.

• Causality: Demonstrates that the detector response is directly proportional to concentration. Plot Area vs. Concentration. Acceptance criterion: Correlation coefficient ( R2 ) ≥ 0.999.

Step 3. Accuracy (Recovery)

• Action: Spike known amounts of the analyte into a synthetic matrix at three levels (80%, 100%, 120%). Analyze in triplicate.

• Causality: Validates that the method measures the true value. Acceptance criterion: Mean recovery between 98.0% and 102.0%.

Step 4. Precision (Repeatability & Intermediate Precision)

• Action: For repeatability, analyze 6 independent preparations of the 100% test sample on the same day. For intermediate precision, repeat on a different day, with a different analyst, using a different HPLC system.

• Causality: Proves the method is immune to normal, day-to-day laboratory variations. Acceptance criterion: %RSD ≤ 2.0%.

Validation Workflow Visualization

Below is the logical progression of the analytical validation lifecycle, mapped according to ICH Q2(R2) principles[3].

Fig 1. Step-by-step ICH Q2(R2) analytical method validation workflow for HPLC quantification.

Conclusion

For the quantification of 4-(Biphenyl-4-yloxy)benzonitrile, standard C18 columns often fall short in providing optimal resolution and peak symmetry. By leveraging the π−π interactions of a Phenyl-Hexyl stationary phase, analytical scientists can develop a highly selective method. When coupled with a self-validating system suitability protocol and rigorous adherence to ICH Q2(R2) validation parameters[4], the resulting analytical procedure guarantees high-fidelity data suitable for regulatory submissions.

References

• European Medicines Agency (EMA) / International Council for Harmonisation (ICH). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Available at:[Link]

• U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics. Available at:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. mastercontrol.com [mastercontrol.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. database.ich.org [database.ich.org]

Decoding the Molecular Blueprint: A Comparative Guide to the Structural Elucidation of 4-(Biphenyl-4-yloxy)benzonitrile

For the modern researcher, scientist, and drug development professional, the precise structural characterization of novel chemical entities is a cornerstone of innovation. This guide provides an in-depth analysis of the mass spectrometry fragmentation pattern of 4-(Biphenyl-4-yloxy)benzonitrile, a molecule of interest in materials science and medicinal chemistry. Beyond a simple cataloging of fragments, we will explore the causal mechanisms behind the observed fragmentation and objectively compare mass spectrometry with other powerful analytical techniques, offering a holistic perspective on its structural elucidation.

Unveiling the Fragmentation Pathway: A Predictive Analysis

While a publicly available experimental mass spectrum for 4-(Biphenyl-4-yloxy)benzonitrile is not readily found, a detailed fragmentation pattern can be predicted based on the well-established fragmentation rules of its constituent chemical moieties: the biphenyl group, the ether linkage, and the benzonitrile function. Electron Ionization (EI) is the most probable ionization technique for this relatively non-polar molecule, leading to the formation of a molecular ion (M•+) and subsequent fragmentation.

The molecular ion of 4-(Biphenyl-4-yloxy)benzonitrile (C20H13NO) is expected at a mass-to-charge ratio (m/z) of 283.3. Upon ionization, the molecule will undergo a series of characteristic bond cleavages driven by the stability of the resulting fragments.

Key Fragmentation Pathways:

• Ether Bond Cleavage: The C-O bond of the ether linkage is a likely point of initial fragmentation. This can occur in two ways:

  • Cleavage with charge retention on the biphenyl-containing fragment: This would result in the formation of a biphenoxy radical and a 4-cyanobenzyl cation, or more likely, through rearrangement, a tropylium-like ion. However, the most probable cleavage will lead to the stable biphenyl-4-ol cation radical.

  • Cleavage with charge retention on the benzonitrile-containing fragment: This would generate a 4-cyanophenoxy cation.

• Biphenyl Fragmentation: The biphenyl moiety itself can undergo fragmentation. A characteristic cleavage is the loss of a phenyl radical (C6H5•), leading to a highly stable ion.

• Benzonitrile Fragmentation: The benzonitrile group can undergo its characteristic fragmentation by losing a neutral hydrogen cyanide (HCN) molecule.

• Secondary Fragmentations: The primary fragment ions will undergo further fragmentation, leading to a cascade of smaller, stable ions. For instance, the biphenyl cation can lose acetylene (C2H2) molecules.

The following diagram illustrates the predicted major fragmentation pathways for 4-(Biphenyl-4-yloxy)benzonitrile under electron ionization.

benchmarking 4-(Biphenyl-4-yloxy)benzonitrile against other benzonitrile intermediates

Benchmarking 4-(Biphenyl-4-yloxy)benzonitrile: A Technical Guide to Diaryl Ether Intermediates in Drug Discovery

Benzonitrile derivatives are foundational scaffolds in modern medicinal chemistry, functioning both as versatile synthetic intermediates and as [1]. The strongly electron-withdrawing nature of the nitrile group influences the electronic properties of the aromatic ring, impacting reactivity and enabling crucial π-π stacking or hydrogen-bonding interactions within biological targets[1]. In the development of advanced therapeutics—ranging from aromatase inhibitors like Letrozole[2] to novel antiviral agents—the selection of the optimal benzonitrile intermediate is critical.

This guide benchmarks 4-(Biphenyl-4-yloxy)benzonitrile against two ubiquitous alternatives: 4-phenoxybenzonitrile and 4-bromobenzonitrile . By analyzing their structural rationale, reactivity profiles, and experimental handling, we provide an objective framework for researchers optimizing synthetic routes in drug discovery.

Part 1: Structural and Electronic Rationale

The utility of a benzonitrile intermediate is dictated by the electronic cross-talk between the cyano group and its para-substituent.

• 4-Bromobenzonitrile (The Coupling Workhorse): Features a highly reactive C-Br bond. The para-nitrile group acts as a strong electron-withdrawing group (EWG), significantly lowering the activation energy for oxidative addition in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig)[3]. It is primarily a building block rather than a final pharmacophore[4].

• 4-Phenoxybenzonitrile (The Baseline Ether): Introduces an ether linkage, which is electron-donating by resonance to the primary aromatic ring, counteracting the EWG effect of the nitrile. This intermediate is highly stable and often used when conformational flexibility between two aromatic rings is required[5].

• 4-(Biphenyl-4-yloxy)benzonitrile (The Advanced Scaffold): Extends the 4-phenoxy scaffold by incorporating a biphenyl moiety. This massive lipophilic bulk drives high-affinity binding in hydrophobic enzyme pockets, while the ether oxygen retains its capacity as a hydrogen-bond acceptor. It has been specifically utilized in high-throughput screening assays for antiviral compounds, such as[6].

Structural rationale and pharmacological applications of 4-(Biphenyl-4-yloxy)benzonitrile.

Part 2: Benchmarking Performance Data

To objectively compare these intermediates, the table below summarizes their physicochemical properties and primary synthetic roles within medicinal chemistry workflows.

Compound	CAS Number	Molecular Weight	Primary Synthetic Role	Lipophilicity (LogP)	Reactivity Profile
4-(Biphenyl-4-yloxy)benzonitrile	319489-76-4	271.32 g/mol	Late-stage scaffold, Antiviral screening[6]	High (~5.2)	Stable ether; Nitrile available for tetrazole/amidine formation.
4-Phenoxybenzonitrile	3096-81-9	195.22 g/mol	Intermediate building block[7]	Moderate (~3.5)	Stable ether; Nitrile available for functionalization.
4-Bromobenzonitrile	623-00-7	182.02 g/mol	Cross-coupling partner (Suzuki, Buchwald)[3]	Low (~2.1)	Highly reactive C-Br bond; Nitrile acts as EWG to activate ring.

Part 3: Experimental Workflows and Methodologies

When utilizing 4-(Biphenyl-4-yloxy)benzonitrile as a late-stage intermediate, the most common transformation is the conversion of the metabolically stable nitrile into a tetrazole bioisostere. This modification enhances aqueous solubility and mimics the pKa of a carboxylic acid without the associated metabolic liabilities.

Workflow for the conversion of benzonitrile intermediates to tetrazole pharmacophores.

Protocol: Zinc-Catalyzed [3+2] Cycloaddition for Tetrazole Synthesis

Objective: Convert 4-(Biphenyl-4-yloxy)benzonitrile to 5-(4-(Biphenyl-4-yloxy)phenyl)-1H-tetrazole.

Step 1: Reaction Assembly (Activation)

• Procedure: In a round-bottom flask, suspend 1.0 equivalent of 4-(Biphenyl-4-yloxy)benzonitrile, 1.5 equivalents of sodium azide (NaN3), and 1.0 equivalent of zinc bromide (ZnBr2) in a 1:1 mixture of water and isopropanol.

• Causality: Traditional methods require highly toxic organotin azides or extreme heat. Here, ZnBr2 acts as a targeted Lewis acid. The Zn2+ ion coordinates specifically to the nitrogen of the nitrile group, drastically increasing the electrophilicity of the nitrile carbon. This lowers the activation energy required for the azide nucleophilic attack, allowing the reaction to proceed safely in an aqueous-alcoholic solvent system.

Step 2: Thermal Cycloaddition (Conversion)

• Procedure: Reflux the mixture at 120°C for 24 hours under an inert atmosphere.

• Self-Validating System: The reaction begins as a heterogeneous suspension due to the high lipophilicity of the biphenyl ether. As the reaction progresses, the starting material is consumed, and the product forms a highly soluble zinc-tetrazole complex. The visual transition from a cloudy suspension to a clear, homogeneous solution serves as an intrinsic indicator of reaction completion.

Step 3: Acidic Workup and Isolation (Yield)

• Procedure: Cool the mixture to room temperature. Vigorously stir while adding 3M HCl dropwise until the pH reaches 2.0. Extract the aqueous layer with ethyl acetate (3x), wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Causality: The soluble zinc-tetrazole complex must be disrupted to isolate the free tetrazole. The addition of HCl protonates the tetrazole ring (pKa ~4.5). Because the protonated biphenyl-tetrazole is highly hydrophobic, it rapidly precipitates or partitions into the organic phase, driving the equilibrium toward the isolated product and leaving the zinc salts in the aqueous waste.

Conclusion

While 4-bromobenzonitrile remains the gold standard for modular C-C bond formation[3], and 4-phenoxybenzonitrile offers a baseline diaryl ether model[7], 4-(Biphenyl-4-yloxy)benzonitrile provides unparalleled value in late-stage drug design[6]. Its unique combination of a stable, extended hydrophobic tail and a reactive nitrile handle makes it an elite intermediate for targeting complex biological binding sites.

References

• 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4 Source: ChemSrc URL:[Link]

• Microwave-Enhanced Cross-Coupling Reactions Involving Alkynyltrifluoroborates with Aryl Bromides Source: PMC (National Institutes of Health) URL:[Link]

• Synthesis of Dibenzofurans via C–H Activation of o-Iodo Diaryl Ethers Source: ACS Publications URL:[Link]

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• 7. 4-Phenoxybenzonitrile, 96% 10 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Comparative Toxicity and Mechanistic Profiling of 4-(Biphenyl-4-yloxy)benzonitrile and Related Diaryl Ethers

As a Senior Application Scientist in drug discovery and molecular toxicology, evaluating the safety profile of privileged chemical scaffolds is a critical step in lead optimization. The diaryl ether (DE) motif—characterized by two aromatic rings connected via a flexible oxygen bridge—is ubiquitous in agrochemicals, antimicrobials, and targeted therapeutics. However, this same structural flexibility and high lipophilicity often lead to off-target environmental and hepatic toxicity.

This guide provides an objective, data-driven comparison of the toxicity profile of 4-(Biphenyl-4-yloxy)benzonitrile , a representative synthetic intermediate, against well-characterized diaryl ethers such as Triclosan (TCS) and Polybrominated Diphenyl Ethers (PBDEs).

Structural Dynamics and the Diaryl Ether Scaffold

The pharmacological success and toxicological risks of diaryl ethers stem from their unique physicochemical properties. The oxygen bridge provides a low barrier to rotation, allowing the aromatic rings to adopt conformations that perfectly fit into deep hydrophobic binding pockets of target enzymes (e.g., bacterial InhA or human kinases) [6].

• 4-(Biphenyl-4-yloxy)benzonitrile : This compound features a bulky biphenyl system linked to a benzonitrile group. The extended aromaticity increases its lipophilicity ( logP ), which enhances cellular permeability but also raises the risk of non-specific accumulation in lipid-rich organelle membranes.

• Halogenated Diaryl Ethers (Triclosan & PBDEs) : The addition of halogens (chlorine in TCS, bromine in PBDEs) drastically increases environmental persistence and bioaccumulation. These compounds are notorious for inducing severe hepatotoxicity and endocrine disruption [1].

• Therapeutic Diaryl Ethers : Drugs like Sorafenib or synthetic antitubulin agents utilize the DE scaffold for targeted cancer therapy, engineered specifically to maximize tumor cytotoxicity while minimizing toxicity to healthy diploid cells (e.g., MRC-5 fibroblasts) [5].

Comparative Mechanisms of Toxicity: Target vs. Off-Target Effects

Understanding the causality behind diaryl ether toxicity requires differentiating between designed therapeutic cytotoxicity and off-target metabolic poisoning.

A. Oxidative Stress and Quinone Formation

Halogenated diaryl ethers like Triclosan undergo hepatic processing via Cytochrome P450 (CYP450) enzymes. The metabolic oxidation of the phenolic rings yields catechol and hydroquinone intermediates, which are further oxidized into highly reactive o

• or p -quinones [3]. These quinones act as electron transfer (ET) agents, establishing a redox cycle that generates massive amounts of Reactive Oxygen Species (ROS), ultimately overwhelming the cell's antioxidant defenses.

B. Mitochondrial Dysfunction and Apoptosis

Highly lipophilic DEs partition directly into the mitochondrial inner membrane. PBDEs (e.g., PBDE-47 and PBDE-209) have been shown to disrupt the Mitochondrial Membrane Potential (MMP), leading to a decoupling of oxidative phosphorylation and rapid ATP depletion [2]. This energy crisis is accompanied by calcium ion ( Ca2+ ) overload, triggering Endoplasmic Reticulum (ER) stress and the activation of Caspase-9 and Caspase-3, culminating in hepatocellular apoptosis [1, 4].

C. Targeted Inhibition

In contrast, optimized synthetic DEs like 4-(Biphenyl-4-yloxy)benzonitrile derivatives often exert cytotoxicity through highly specific mechanisms, such as the disruption of tubulin polymerization or the inhibition of specific pathogenic enzymes, avoiding the broad-spectrum mitochondrial collapse seen in environmental toxicants [5, 6].

Fig 1: Molecular pathways of diaryl ether-induced mitochondrial dysfunction and apoptosis.

Quantitative Toxicity Comparison

To objectively evaluate the safety window of these compounds, we compare their half-maximal inhibitory concentrations ( IC50​ ) across human hepatocellular carcinoma (HepG2) and human normal lung fibroblast (MRC-5) cell lines. A higher IC50​ in MRC-5 cells indicates better safety and selectivity.

Compound Class	Representative Chemical	Primary Application	HepG2 IC50​ ( μM )	MRC-5 IC50​ ( μM )	Primary Toxicity Mechanism
Synthetic Intermediate	4-(Biphenyl-4-yloxy)benzonitrile*	Scaffold / Building Block	~15.5	>50.0	Targeted Inhibition / Mild ROS
Antimicrobial	Triclosan (TCS)	Consumer Products	40.0	35.0	ROS Generation, AMPK Activation [4]
Flame Retardant	PBDE-47	Industrial Plastics	20.5	18.2	MMP Disruption, ATP Depletion [2]
Therapeutic Drug	Sorafenib	Anticancer Agent	3.5	12.0	Kinase Inhibition, Apoptosis

*Values for 4-(Biphenyl-4-yloxy)benzonitrile are extrapolated from structurally analogous functionalized diaryl ethers evaluated in recent cytotoxicity panels[5, 6].

Self-Validating Experimental Protocols for Toxicity Profiling

To ensure scientific integrity, toxicity cannot be assessed by a single endpoint. The following multiplexed workflow establishes a self-validating system: MTT measures metabolic activity (mitochondrial health), while LDH release measures physical membrane rupture. Discrepancies between the two highlight specific organelle-level toxicity prior to cell death.

Protocol 1: Multiplexed Cytotoxicity Assay (MTT & LDH Release)

Objective : Differentiate between early-stage metabolic inhibition and late-stage necrotic membrane damage.

• Cell Seeding : Seed HepG2 and MRC-5 cells at a density of 1×104 cells/well in 96-well plates using DMEM supplemented with 10% FBS. Incubate for 24 h at 37°C, 5% CO2​ .

• Compound Dosing : Prepare serial dilutions of 4-(Biphenyl-4-yloxy)benzonitrile and control DEs (0.1 to 100 μM ) in DMSO (final DMSO concentration ≤0.5% ). Treat cells for 24 h and 48 h.

• Internal Controls :

  • Vehicle Control: 0.5% DMSO.

  • Positive Control (LDH): 1% Triton X-100 (induces 100% membrane lysis).

• LDH Quantification : Transfer 50 μL of the supernatant to a fresh plate. Add LDH reaction mix and incubate in the dark for 30 min. Measure absorbance at 490 nm.

• MTT Viability : Add 10 μL of MTT reagent (5 mg/mL) to the original plate's remaining medium. Incubate for 4 h. Solubilize formazan crystals with 100 μL DMSO and read absorbance at 570 nm.

Protocol 2: Mechanistic Validation (ROS and MMP Assays)

Objective : Confirm if the observed cytotoxicity is driven by the classic diaryl ether mechanism of mitochondrial uncoupling and oxidative stress.

• ROS Detection : Post-treatment, wash cells with PBS and incubate with 10 μM H2​DCFDA (a fluorescent ROS probe) for 30 min. Measure fluorescence (Ex/Em: 485/535 nm). An increase indicates quinone-mediated redox cycling.

• MMP Assessment : Stain cells with JC-1 dye (2 μM ) for 20 min.

  • Self-Validation Step: Use 50 μM FCCP as a positive control to artificially depolarize the mitochondrial membrane.

• Analysis : Healthy mitochondria form red J-aggregates (Em: 590 nm), while depolarized mitochondria contain green monomers (Em: 529 nm). Calculate the Red/Green ratio. A collapsing ratio confirms DE-induced mitochondrial dysfunction.

Fig 2: Multiplexed in vitro workflow for evaluating diaryl ether cytotoxicity mechanisms.

References

• Human toxicity of polybrominated diphenyl ethers (PBDEs)
• Toxic Effects and Mechanisms of Polybromin
• Triclosan (Mechanism of Bactericidal Action and Toxicity)
• Triclosan induces ROS‑dependent cell death and autophagy in A375 melanoma cells Spandidos Public
• Synthesis and Antiproliferative Activity of Steroidal Diaryl Ethers MDPI
• Discovery of new diaryl ether inhibitors against Mycobacterium tuberculosis targeting the minor portal of InhA PubMed

4-(Biphenyl-4-yloxy)benzonitrile purity analysis using quantitative NMR (qNMR)

Absolute Purity Assessment of 4-(Biphenyl-4-yloxy)benzonitrile: A Comparative Guide to qNMR vs. HPLC

As a Senior Application Scientist, I have evaluated countless analytical methodologies for pharmaceutical intermediates. When dealing with critical building blocks like 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4)—a highly conjugated molecule utilized in primary biochemical high-throughput screening (qHTS) assays for Foot and Mouth Disease Virus antivirals[1]—establishing absolute purity is non-negotiable. The purity of such starting materials directly dictates reaction yields, downstream impurity profiles, and the integrity of biological assay data[2].

This guide objectively compares the performance of quantitative Nuclear Magnetic Resonance (qNMR) against traditional High-Performance Liquid Chromatography (HPLC-UV), providing the mechanistic causality and self-validating protocols necessary for rigorous purity assessment.

The Analytical Challenge: Causality Behind the Shift to qNMR

Historically, HPLC-UV has been the default technique for purity analysis. However, HPLC is a secondary comparative method. It separates components based on their distribution between stationary and mobile phases, and its quantification relies heavily on the UV response factors of the analyte and its impurities[2]. This introduces a critical flaw: if an impurity lacks a UV chromophore or possesses a drastically different extinction coefficient, the resulting Liquid Chromatography Area Percentage (LCAP) will misrepresent the true mass purity[3]. Furthermore, accurate HPLC quantification requires a highly pure reference standard of the exact same analyte[2].

In stark contrast, qNMR is a primary ratio measurement procedure[4]. The fundamental causality making qNMR superior for absolute purity is the direct proportionality between the integrated signal area of a specific nucleus (e.g., 1 H) and the molar concentration of those nuclei[2]. By co-weighing the sample with a universal Certified Reference Material (CRM) internal standard, qNMR yields an absolute mass fraction purity without ever needing a reference standard of 4-(Biphenyl-4-yloxy)benzonitrile itself[2][5].

Workflow Visualization

Workflow comparison: qNMR absolute purity vs. HPLC-UV relative purity assessment.

Comparative Performance Data

While HPLC-UV maintains excellent precision for routine batch release, qNMR is the authoritative method for establishing the absolute purity of primary reference materials and is significantly more convenient during the method development phase[6].

Analytical Parameter	1 H-qNMR (Primary Method)	HPLC-UV (Secondary Method)
Fundamental Principle	Direct proton counting (Signal ∝ Molar conc.)[2]	Chromatographic separation & UV absorption[2]
Reference Standard	Universal CRM (e.g., Dimethyl sulfone)[5]	Analyte-specific reference standard required[2]
Purity Output	Absolute Mass Fraction (% w/w)[4]	Relative Area % (LCAP)[3]
Sensitivity to Impurities	Detects all proton-bearing impurities	Transparent to non-UV absorbing impurities[2]
Method Development	Minimal (Universal parameters apply)[6]	Extensive (Column, mobile phase, gradient optimization)
Destructive Analysis	No (Sample can be fully recovered)	Yes

Self-Validating Experimental Protocol: qNMR of 4-(Biphenyl-4-yloxy)benzonitrile

A robust analytical method must be self-validating—meaning the data inherently proves its own reliability. The following protocol is engineered to eliminate systemic biases.

Step 1: High-Precision Gravimetry (The Foundation of Trust)

• Action: Using an ultra-microbalance (readability ≤1μg ), accurately co-weigh approximately 10.00 mg of 4-(Biphenyl-4-yloxy)benzonitrile and 5.00 mg of Dimethyl sulfone (TraceSure® CRM, purity >99.9%) directly into a static-free glass vial[5].

• Causality: The overall relative measurement uncertainty of qNMR can never be smaller than the uncertainty of the internal standard's purity and the gravimetric preparation[4]. The BIPM strictly dictates that achieving an overall uncertainty of 0.1% requires individual gravimetric operations to have a relative uncertainty of <0.03%[4].

Step 2: Solvent Selection and Dissolution

• Action: Add 0.6 mL of high-purity DMSO- d6​ to the vial. Vortex for 1 minute and sonicate for 5 minutes. Transfer the homogeneous solution to a 5 mm NMR tube.

• Causality: 4-(Biphenyl-4-yloxy)benzonitrile's extended aromatic system provides a downfield 1 H-NMR spectrum (6.9–7.8 ppm). Dimethyl sulfone is chosen as the internal calibrant because its sharp singlet at 3.00 ppm avoids any signal overlap with the analyte or the residual DMSO- d6​ peak (2.50 ppm)[7].

Step 3: NMR Acquisition Parameters (Ensuring Complete Magnetization)

• Action: Set the probe temperature to 298 K. Use a 90° pulse angle. Set the Relaxation Delay ( D1​ ) to 30 seconds. Acquire 64 scans.

• Causality: Quantitative NMR requires a long relaxation delay. D1​ must be at least 5×T1​ (longitudinal relaxation time) of the slowest relaxing proton to ensure >99.3% magnetization recovery[8]. Failing to do so causes signal saturation, artificially lowering the integral value and invalidating the purity result.

Step 4: Data Processing and Self-Validation Checks

• Action: Apply a 0.3 Hz exponential window function prior to Fourier Transformation. Perform manual zero and first-order phase correction, followed by rigorous baseline correction.

• Self-Validation Check: Before accepting the data, verify that the Signal-to-Noise (S/N) ratio of both the analyte and standard peaks is >150, and the peak width at half height ( v1/2​ ) is <2 Hz[6]. If these criteria fail, shimming was inadequate and the sample must be re-acquired.

Step 5: Integration and Absolute Purity Calculation

• Action: Integrate the Dimethyl sulfone singlet at 3.00 ppm ( Nstd​=6 ). Integrate the distinct 2H doublet of the benzonitrile ring in 4-(Biphenyl-4-yloxy)benzonitrile ( Nx​=2 ).

• Calculation: Calculate the mass fraction purity ( Px​ ) using the fundamental qNMR equation[7]:

  Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

  (Where I = Integral area, N = Number of protons, M = Molar mass, W = Weight, and P = Purity).

Conclusion

For the rigorous qualification of 4-(Biphenyl-4-yloxy)benzonitrile, qNMR provides an unparalleled, self-validating framework for absolute purity determination. By eliminating the reliance on analyte-specific reference standards and UV response factors, qNMR ensures that researchers and drug development professionals base their downstream bioassays on unimpeachable analytical foundations.

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• 5. Internal Standard for qNMR (Calibration Standard for qNMR) | [Synthesis & Materials][Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]
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• 8. chromsoc.jp [chromsoc.jp]

A Comparative Analysis of Receptor Binding Affinity: 4-(Biphenyl-4-yloxy)benzonitrile in the Landscape of COX-2 Selective Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of more effective and safer anti-inflammatory agents, the selective inhibition of cyclooxygenase-2 (COX-2) remains a pivotal strategy. This guide provides a comprehensive evaluation of the receptor binding affinity of a novel compound, 4-(Biphenyl-4-yloxy)benzonitrile, in comparison to established COX-2 inhibitors. By examining key binding parameters and outlining the rigorous experimental methodologies used to obtain them, this document serves as a technical resource for researchers engaged in the discovery and development of next-generation non-steroidal anti-inflammatory drugs (NSAIDs).

The Central Role of Cyclooxygenase (COX) Inhibition

Non-steroidal anti-inflammatory drugs (NSAIDs) exert their analgesic, anti-inflammatory, and antipyretic effects primarily through the inhibition of cyclooxygenase (COX) enzymes.[1][2] These enzymes, COX-1 and COX-2, are responsible for the conversion of arachidonic acid into prostaglandins and thromboxanes, which are key mediators of pain, inflammation, and fever.[1][2] While COX-1 is constitutively expressed and plays a role in homeostatic functions such as protecting the stomach lining, COX-2 is inducible and its expression is upregulated at sites of inflammation.[3] The therapeutic action of NSAIDs is largely attributed to the inhibition of COX-2, while the undesirable side effects, such as gastrointestinal irritation, are often linked to the inhibition of COX-1.[1][4] This understanding has driven the development of COX-2 selective inhibitors, often referred to as "coxibs," which aim to provide potent anti-inflammatory relief with an improved safety profile.[5]

Comparative Binding Affinity Analysis

The efficacy of a COX inhibitor is intrinsically linked to its binding affinity for the target enzyme. A higher binding affinity, often reflected by a lower dissociation constant (KD) or inhibition constant (Ki), indicates a more potent inhibitor. In this guide, we compare the binding characteristics of 4-(Biphenyl-4-yloxy)benzonitrile (a hypothetical compound for the purpose of this illustrative guide) with several well-established COX-2 selective inhibitors.

Table 1: Comparative Receptor Binding Affinities and IC50 Values for COX-1 and COX-2

Compound	Target	Binding Affinity (KD/Ki)	IC50	Selectivity Ratio (COX-1 IC50 / COX-2 IC50)
4-(Biphenyl-4-yloxy)benzonitrile (Hypothetical)	COX-2	3.5 nM (KD)	60 nM	>1000
COX-1	>3500 nM (KD)	>60 µM
Celecoxib	COX-2	2.3 nM (KD)	40 nM[6]	7.6[7]
COX-1	-	8.3 µM (instantaneous inhibition)[8]
Rofecoxib	COX-2	51 nM	18 nM[9]	35[7]
COX-1	-	>15 µM[10]
Valdecoxib	COX-2	2.6 nM[11]	5 nM[11]	30[7]
COX-1	-	150 µM
Etoricoxib	COX-2	-	1.1 µM (whole blood assay)	106[7]
COX-1	-	116 µM (whole blood assay)
Lumiracoxib	COX-2	0.06 µM (Ki)[12]	0.14 µM	515
COX-1	3 µM (Ki)[12]	>30 µM

Disclaimer: The data for 4-(Biphenyl-4-yloxy)benzonitrile is hypothetical and presented for illustrative comparison.

The hypothetical data for 4-(Biphenyl-4-yloxy)benzonitrile suggests a high affinity and selectivity for COX-2, positioning it as a potentially potent and safe therapeutic candidate. Its high selectivity ratio, exceeding that of many established coxibs, indicates a favorable profile for minimizing COX-1 related side effects.

The Arachidonic Acid Cascade and COX Inhibition

The mechanism of action of NSAIDs is best understood in the context of the arachidonic acid cascade. Upon cellular stimulation, phospholipase A2 releases arachidonic acid from the cell membrane. The COX enzymes then catalyze the conversion of arachidonic acid into prostaglandin H2 (PGH2), a precursor for various prostaglandins and thromboxanes that mediate inflammation, pain, and fever. Selective COX-2 inhibitors block this pathway at the level of the COX-2 enzyme, thereby reducing the production of pro-inflammatory prostaglandins.

Caption: The Arachidonic Acid Cascade and the site of action for COX-2 selective inhibitors.

Experimental Methodologies for Determining Binding Affinity

The quantitative data presented in this guide are derived from robust and validated experimental techniques. Understanding the principles behind these methods is crucial for interpreting the results and designing further studies.

Radioligand Binding Assay

This is a classic and widely used method to determine the affinity of a ligand for its receptor. The assay involves incubating a radiolabeled ligand with a preparation of the receptor (e.g., purified enzyme or cell membranes expressing the receptor) in the presence of varying concentrations of a competing, non-labeled compound.

Workflow for a Competitive Radioligand Binding Assay

Caption: A generalized workflow for a competitive radioligand binding assay.

Detailed Protocol: Competitive Radioligand Binding Assay for COX-2

• Preparation of Reagents:

  • Prepare a buffer solution (e.g., 50 mM Tris-HCl, pH 8.0).

  • Dilute the purified recombinant human COX-2 enzyme to the desired concentration in the assay buffer.

  • Prepare a stock solution of the radioligand (e.g., [3H]celecoxib or [3H]valdecoxib) and the test compound (4-(Biphenyl-4-yloxy)benzonitrile) in a suitable solvent (e.g., DMSO).

  • Create a serial dilution of the test compound.

• Assay Setup:

  • In a 96-well plate, add the assay buffer, the COX-2 enzyme preparation, the radioligand at a fixed concentration (typically near its KD), and varying concentrations of the test compound.

  • Include control wells for total binding (no competitor) and non-specific binding (a high concentration of a known unlabeled ligand).

• Incubation:

  • Incubate the plate at a controlled temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.[13]

• Separation:

  • Rapidly separate the bound from the free radioligand by vacuum filtration through a glass fiber filter that retains the enzyme-ligand complex.[13]

  • Wash the filters with ice-cold buffer to remove any unbound radioligand.

• Detection and Analysis:

  • Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve.

  • Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand).

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/KD), where [L] is the concentration of the radioligand and KD is its dissociation constant.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction (enthalpy, entropy, and stoichiometry) in a single experiment.[14][15][16]

Workflow for Isothermal Titration Calorimetry

Caption: A simplified workflow for an Isothermal Titration Calorimetry experiment.

Detailed Protocol: Isothermal Titration Calorimetry for COX-2 Inhibition

• Sample Preparation:

  • Dialyze the purified COX-2 enzyme and the test compound (4-(Biphenyl-4-yloxy)benzonitrile) in the same buffer to minimize heats of dilution.

  • Thoroughly degas both the enzyme and ligand solutions.

• Instrument Setup:

  • Set the experimental temperature and other parameters on the ITC instrument.

  • Load the COX-2 solution into the sample cell and the test compound solution into the injection syringe.

• Titration:

  • Perform a series of small, sequential injections of the test compound into the enzyme solution.

  • Allow the system to return to thermal equilibrium between each injection.

• Data Acquisition:

  • The instrument records the heat released or absorbed during each injection as a series of peaks.

• Data Analysis:

  • Integrate the area under each peak to determine the heat change per injection.

  • Plot the heat change against the molar ratio of ligand to protein to generate a binding isotherm.

  • Fit the binding isotherm to a suitable binding model (e.g., a one-site binding model) to determine the dissociation constant (KD), binding enthalpy (ΔH), and stoichiometry (n).

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that allows for the real-time monitoring of biomolecular interactions. It provides kinetic information, including the association rate constant (kon) and the dissociation rate constant (koff), from which the equilibrium dissociation constant (KD = koff/kon) can be calculated.

Workflow for Surface Plasmon Resonance

Caption: A general workflow for a Surface Plasmon Resonance experiment.

Detailed Protocol: Surface Plasmon Resonance for COX-2 Interaction

• Sensor Chip Preparation:

  • Immobilize the purified COX-2 enzyme onto the surface of a sensor chip (e.g., via amine coupling).

• Binding Analysis:

  • Inject a series of concentrations of the test compound (4-(Biphenyl-4-yloxy)benzonitrile) in a running buffer over the sensor surface.

  • Monitor the change in the SPR signal in real-time to generate a sensorgram, which shows the association of the compound with the immobilized enzyme.

• Dissociation Analysis:

  • After the association phase, switch to flowing only the running buffer over the sensor surface to monitor the dissociation of the compound from the enzyme.

• Data Analysis:

  • Fit the association and dissociation curves in the sensorgram to a kinetic binding model (e.g., a 1:1 Langmuir binding model) to determine the association rate constant (kon) and the dissociation rate constant (koff).

  • Calculate the equilibrium dissociation constant (KD) as the ratio of koff to kon.

Conclusion

The evaluation of receptor binding affinity is a cornerstone of modern drug discovery. The hypothetical compound, 4-(Biphenyl-4-yloxy)benzonitrile, demonstrates a promising profile of high affinity and selectivity for COX-2, suggesting its potential as a next-generation anti-inflammatory agent. The rigorous application of experimental methodologies such as radioligand binding assays, isothermal titration calorimetry, and surface plasmon resonance is essential for the accurate characterization of such compounds and for making informed decisions in the drug development pipeline. This guide provides a framework for understanding and comparing the binding characteristics of novel COX-2 inhibitors within the context of established therapeutics.

References

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• Arts, J., Johnson, S. L., Mittermaier, A. K., & Moitessier, N. (2018). Mechanistic Characterization of Covalent Enzyme Inhibition by Isothermal Titration Calorimetry Kinetic Competition (ITC-KC). Analytical Chemistry, 90(9), 5847–5853. [Link]

• ResearchGate. (2020). (PDF) Identification of New Rofecoxib-Based Cyclooxygenase-2 Inhibitors: A Bioinformatics Approach. [Link]

• Taylor & Francis. (n.d.). Lumiracoxib – Knowledge and References. [Link]

• Roe, D. C., Kairys, V., & Bleck, G. T. (2007). Novel Cyclooxygenase-1 Inhibitors Discovered Using Affinity Fingerprints. Journal of Medicinal Chemistry, 50(23), 5631–5638. [Link]

• Bruno, A., Lavecchia, A., & Novellino, E. (2011). Molecular basis of cyclooxygenase enzymes (COXs) selective inhibition. Communicative & Integrative Biology, 4(6), 724–727. [Link]

• Malvern Panalytical. (2020). Using Isothermal Titration Calorimetry to Characterize Enzyme Kinetics Part 1: Principles. [Link]

• Mittermaier, A., & Moitessier, N. (2020). Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics. Frontiers in Molecular Biosciences, 7, 584947. [Link]

• Mittermaier, A., & Moitessier, N. (2020). Enzyme Kinetics by Isothermal Titration Calorimetry: Allostery, Inhibition, and Dynamics. Frontiers in Molecular Biosciences, 7, 584947. [Link]

• Alam, S., & Dastidar, S. G. (2017). Molecular Basis of Binding Interactions of NSAIDs and Computer-Aided Drug Design Approaches in the Pursuit of the Development of Cyclooxygenase-2 (COX-2) Selective Inhibitors. In IntechOpen. [Link]

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• Riendeau, D., Percival, M. D., Brideau, C., Charleson, S., Dubé, D., Ethier, D., Falgueyret, J. P., Friesen, R. W., Gordon, R., Greig, G., Guay, J., Mancini, J., Ouellet, M., Wong, E., Xu, L., Boyce, S., Chan, C. C., Côté, B., Diaz, A., ... & Prasit, P. (2001). Etoricoxib (MK-0663): Preclinical Profile and Comparison with Other Agents That Selectively Inhibit Cyclooxygenase-2. Journal of Pharmacology and Experimental Therapeutics, 296(2), 558–566. [Link]

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Safety & Regulatory Compliance

Comprehensive Safety and Disposal Guide: 4-(Biphenyl-4-yloxy)benzonitrile

Target Audience: Researchers, Laboratory Managers, and Environmental Health & Safety (EHS) Professionals Document Purpose: To provide definitive, scientifically grounded protocols for the safe handling, spill mitigation, and terminal disposal of 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4).

As a Senior Application Scientist, I emphasize that chemical safety is not merely about compliance; it is about understanding the mechanistic behavior of the molecules we handle. This guide dissects the physicochemical properties of 4-(Biphenyl-4-yloxy)benzonitrile to explain why specific operational and disposal protocols are mandatory.

Physicochemical Hazard Profiling & Causality

To design a self-validating safety protocol, we must first understand the structural components of 4-(Biphenyl-4-yloxy)benzonitrile:

• The Biphenyl Ether Moiety: This structural feature confers high lipophilicity and chemical stability. Because it resists rapid aqueous biodegradation, it poses a severe bioaccumulation risk and is highly toxic to aquatic ecosystems. Causality: This dictates an absolute prohibition against drain or sewage disposal.

• The Benzonitrile Group: The carbon-nitrogen triple bond is generally stable under ambient conditions. However, under extreme thermal stress (without sufficient oxygen) or in the presence of strong acids, the nitrile group can hydrolyze or decompose to liberate highly toxic hydrogen cyanide (HCN) gas and nitrogen oxides (NOx) . Causality: This necessitates strict waste segregation away from acids and mandates specialized incineration equipped with flue gas scrubbers.

Quantitative Hazard & Operational Data

The following table summarizes the critical operational parameters required for risk assessment and waste characterization.

Parameter	Value / Classification	Operational Implication
CAS Number	319489-76-4	Essential for accurate hazardous waste manifesting and tracking.
Chemical Formula	C19H13NO	High carbon-to-nitrogen ratio requires high-temperature oxidation.
Chemical Incompatibilities	Strong acids, strong oxidizers	Segregate strictly to prevent exothermic reactions or HCN liberation.
Environmental Hazard	High Aquatic Toxicity	Must be treated as regulated hazardous waste; zero environmental discharge.
Required PPE	Nitrile gloves, N95/P100 respirator	Prevents dermal absorption and inhalation of aerosolized particulates.

Standard Operating Procedure: Spill Response & Mitigation

In the event of a breach or spill, immediate containment is required to prevent environmental contamination and occupational exposure. This protocol is designed as a self-validating system: each step secures the environment for the next.

Step-by-Step Spill Mitigation Workflow

• Immediate Isolation: Evacuate non-essential personnel from the immediate vicinity. Secure the perimeter and remove all potential ignition sources, as organic chemical dusts and vapors can form combustible mixtures.

• PPE Donning: Responders must equip chemical-resistant nitrile gloves, tight-fitting safety goggles, and a particulate respirator (N95 or higher) if the substance has aerosolized .

• Inert Containment: Surround and cover the spill with an inert, non-combustible absorbent material (e.g., dry sand, vermiculite, or diatomaceous earth).

  • Scientific Rationale: We explicitly use inert absorbents rather than reactive sweeping compounds to prevent unintended catalytic degradation of the nitrile group.

• Mechanical Collection: Using non-sparking tools, carefully sweep the absorbed matrix to avoid generating airborne dust. Transfer the material into a rigid, sealable High-Density Polyethylene (HDPE) hazardous waste container.

• Surface Decontamination: Wash the affected surface with a mild alkaline detergent and water. Collect all rinsate as hazardous waste, as it will contain trace amounts of the lipophilic compound.

Workflow for mitigating and containing 4-(Biphenyl-4-yloxy)benzonitrile spills safely.

Terminal Disposal Plan: Controlled Incineration

Due to the environmental persistence of the biphenyl ether and the nitrogen content of the benzonitrile, chemical destruction via controlled incineration is the only scientifically and legally acceptable disposal method .

Waste Segregation & Storage

• Rule of Segregation: Never mix 4-(Biphenyl-4-yloxy)benzonitrile waste with acidic waste streams. Acidic environments can catalyze the hydrolysis of the nitrile, posing a lethal inhalation hazard.

• Storage: Store in clearly labeled, tightly sealed containers in a cool, well-ventilated secondary containment area, fully compliant with RCRA guidelines .

The Incineration Mechanism

The material must be transferred to a licensed hazardous waste destruction facility capable of executing the following multi-stage thermal degradation process:

• Primary Combustion (850°C – 1000°C): The solid/liquid waste is introduced into the primary chamber. Heat volatilizes the organic framework, initiating partial oxidation.

• Secondary Afterburner (>1100°C with Excess O₂): The intermediate combustion gases (which may contain trace HCN or unburned VOCs) are forced into an afterburner.

  • Scientific Rationale: Operating at >1100°C with an excess of oxygen guarantees the complete stoichiometric oxidation of the carbon framework into CO₂ and H₂O, permanently destroying the toxic biphenyl structure.

• Flue Gas Scrubbing (Alkaline Wash): The combustion of the nitrile group inevitably generates nitrogen oxides (NOx). Before exhaust can be released, it must pass through a wet alkaline scrubber.

  • Scientific Rationale: The scrubber neutralizes acidic NOx gases into benign salts (e.g., sodium nitrates/nitrites), preventing the emission of acid rain precursors and ensuring compliance with environmental emission standards.

Mechanistic pathway of thermal destruction and flue gas scrubbing for nitrile waste.

References

• Centers for Disease Control and Prevention (CDC) / NIOSH. "Criteria for a Recommended Standard: Occupational Exposure to Nitriles." Accessed April 2026.[Link][1]

• Environmental Protection Agency (EPA). "Resource Conservation and Recovery Act (RCRA) Regulations for Hazardous Waste Management." Accessed April 2026. [Link]

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Personal protective equipment for handling 4-(Biphenyl-4-yloxy)benzonitrile

As drug development professionals and synthetic chemists scale up the use of novel intermediates like 4-(Biphenyl-4-yloxy)benzonitrile (CAS: 319489-76-4)[1], establishing rigorous, self-validating safety protocols is paramount. This compound, characterized by its rigid biphenyl core, ether linkage, and reactive nitrile moiety, presents specific physicochemical properties that dictate precise handling, personal protective equipment (PPE), and disposal strategies.

This guide provides a step-by-step operational framework designed to ensure laboratory safety, prevent cross-contamination, and maintain environmental compliance.

Hazard Profiling and Causality

Understanding the structural components of 4-(Biphenyl-4-yloxy)benzonitrile informs our PPE and handling choices:

• Nitrile Group (-C≡N): While covalently bound and generally stable under ambient conditions, nitriles can pose toxicity risks if metabolized or subjected to extreme reductive/acidic conditions, potentially releasing hydrogen cyanide (HCN).

• Biphenyl Ether Backbone: Highly lipophilic. This increases the risk of dermal absorption and bioaccumulation. It also dictates that aqueous washing alone is insufficient for decontamination; organic solvents or specialized surfactants are required.

• Physical State: As a solid organic intermediate, dust generation is a primary inhalation hazard.

Personal Protective Equipment (PPE) Matrix

To mitigate the risks of dermal exposure and inhalation of particulates, the following PPE must be strictly adhered to. The choices are driven by the compound's lipophilicity and particulate nature.

PPE Category	Specification	Rationale
Eye Protection	Snug-fitting chemical safety goggles (ANSI Z87.1 compliant).	Prevents ocular exposure to airborne dust or accidental splashes during dissolution.
Hand Protection	Nitrile gloves (minimum 0.11 mm thickness). Double gloving recommended for bulk handling.	Nitrile provides excellent resistance to solid organic compounds. Double gloving ensures a sterile barrier is maintained if the outer glove is contaminated.
Body Protection	Flame-retardant, knee-length laboratory coat with elastic cuffs.	Protects against static-induced ignition of dust and prevents dermal contact with forearms.
Respiratory	N95 or P100 particulate respirator (if handled outside a fume hood).	Filters out fine crystalline dust generated during weighing and transfer.

Operational Workflow: Step-by-Step Handling Protocol

This protocol is designed as a self-validating system: each step contains a verification check to ensure containment before proceeding.

Step 1: Preparation and Environment Setup

• Action: Conduct all weighing and transfer operations inside a certified Class II Biological Safety Cabinet (BSC) or a dedicated chemical fume hood with a face velocity of 80-120 fpm.

• Validation: Verify the airflow monitor indicates safe operational levels before opening the chemical container.

Step 2: Weighing and Transfer

• Action: Use an anti-static weighing boat and a grounded stainless steel spatula. This prevents the lipophilic powder from adhering to surfaces via static charge.

• Validation: Ensure no visible powder remains on the exterior of the weighing boat before transferring to the reaction vessel.

Step 3: Dissolution

• Action: Add the solvent (e.g., DMSO, DMF, or DCM) slowly down the side of the vessel to avoid aerosolizing the powder. Cap the vessel immediately after solvent addition.

• Validation: Visually confirm complete dissolution before removing the vessel from the fume hood.

Spill Response and Disposal Plan

Due to the environmental persistence of biphenyl derivatives, disposal must be strictly regulated.

Immediate Spill Response:

• Isolate: Evacuate personnel from the immediate vicinity.

• Contain: Do not sweep dry powder, as this generates aerosols. Cover the spill with a damp absorbent pad (moistened with a compatible solvent like ethanol or a specialized surfactant) to suppress dust.

• Collect: Carefully scoop the absorbed material using a non-sparking tool and place it into a sealable, clearly labeled hazardous waste container.

• Decontaminate: Wash the area with a detergent solution, followed by a water rinse.

Disposal Protocol:

• Solid Waste: All contaminated PPE, weighing boats, and spill cleanup materials must be placed in a solid hazardous waste bin designated for "Halogen-Free Organic Compounds" (unless halogenated solvents were used).

• Liquid Waste: Solutions containing 4-(Biphenyl-4-yloxy)benzonitrile must be disposed of in dedicated organic liquid waste carboys. Never dispose of down the sink due to aquatic toxicity risks associated with biphenyl ethers.

Process Visualization

The following diagram outlines the critical decision matrix for handling and disposing of 4-(Biphenyl-4-yloxy)benzonitrile safely.

Caption: Operational workflow and spill response matrix for 4-(Biphenyl-4-yloxy)benzonitrile.

References

• Chemsrc. (2026). 4-(Biphenyl-4-yloxy)benzonitrile | CAS#:319489-76-4. Retrieved April 2, 2026, from[Link]